Beclomethasone 17-Propionate-d5

Core Science & Biosynthesis

An In-depth Technical Guide on the Core Mechanism of Action of Beclomethasone 17-Propionate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Beclomethasone (B1667900) 17-propionate (B17P) is a potent synthetic glucocorticoid and the primary active metabolite of the prodrug beclomethasone dipropionate (BDP).[1][2][3] BDP itself has a weak affinity for the glucocorticoid receptor (GR) and requires hydrolysis by esterase enzymes, predominantly in the lungs, to be converted to the highly active B17P.[1][4][5] This activation step is crucial for its therapeutic effects.[4] Beclomethasone 17-propionate-d5 is a deuterated form of B17P used as an internal standard in analytical and bioanalytical assays for accurate quantification.[6][7] Its mechanism of action is identical to that of the unlabeled compound. This guide provides a detailed overview of the molecular mechanisms underlying the anti-inflammatory and immunomodulatory effects of Beclomethasone 17-propionate.

Core Mechanism of Action: Glucocorticoid Receptor Agonism

The primary mechanism of action of Beclomethasone 17-propionate is its function as a potent agonist of the glucocorticoid receptor (GR).[2][8] The binding affinity of B17P for the human glucocorticoid receptor is significantly higher than that of its parent compound, BDP, and other related corticosteroids.[1][4][9]

Glucocorticoid Receptor Binding Affinity

The anti-inflammatory potency of corticosteroids is closely related to their binding affinity for the GR. B17P exhibits a high binding affinity, which is a key determinant of its efficacy.

Compound	Relative Receptor Binding Affinity (RRA) vs. Dexamethasone (RRA=100)	Reference
Beclomethasone Dipropionate (BDP)	53	[9]
Beclomethasone 17-Propionate (B17P)	1345	[9]
Beclomethasone	76	[9]
Fluticasone Propionate	1800	[9]
Mometasone Furoate	2300	[9]
Budesonide	Not specified in provided results
Ciclesonide (active metabolite)	1200	[9]

Table 1: Relative glucocorticoid receptor binding affinities of various corticosteroids.

Downstream Signaling Pathways

Upon binding to B17P, the glucocorticoid receptor undergoes a conformational change, dissociates from chaperone proteins, and translocates to the nucleus. In the nucleus, the B17P-GR complex modulates gene expression through two primary mechanisms: transactivation and transrepression.[10][11]

Transactivation

Transactivation involves the B17P-GR complex binding to specific DNA sequences known as glucocorticoid response elements (GREs) in the promoter regions of target genes. This interaction leads to the increased transcription of anti-inflammatory genes.[12] Key genes upregulated by this mechanism include:

• FK51 binding protein 5 (FKBP51): Involved in the negative feedback regulation of the GR.[12]

• Glucocorticoid-induced leucine (B10760876) zipper (GILZ): A protein with broad anti-inflammatory and immunomodulatory effects.[12]

Transrepression

Transrepression is considered the major mechanism for the anti-inflammatory effects of glucocorticoids. It involves the B17P-GR complex interfering with the activity of pro-inflammatory transcription factors, such as nuclear factor-kappa B (NF-κB) and activator protein-1 (AP-1).[11][13] This interference does not involve direct binding of the GR to DNA but rather protein-protein interactions that prevent these transcription factors from activating the expression of pro-inflammatory genes.[13] This leads to the decreased production of a wide range of inflammatory mediators, including:

• Cytokines: Interleukin-6 (IL-6), Tumor Necrosis Factor-alpha (TNF-α), and Chemokine (C-X-C motif) ligand 8 (CXCL8).[8][14]

• Inflammatory Enzymes: Inducible nitric oxide synthase (iNOS).[15]

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Beclomethasone Dipropionate | C28H37ClO7 | CID 21700 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Activation of beclomethasone dipropionate by hydrolysis to beclomethasone-17-monopropionate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 6. Beclomethasone-17-Propionate D5 | CAS NO: NA | In Stock [aquigenbio.com]
• 7. cleanchemlab.com [cleanchemlab.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. atsjournals.org [atsjournals.org]
• 10. Corticosteroid - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. Evaluation of glucocorticoid receptor function in COPD lung macrophages using beclomethasone-17-monopropionate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. atsjournals.org [atsjournals.org]
• 14. caymanchem.com [caymanchem.com]
• 15. Beclomethasone dipropionate and formoterol reduce oxidative/nitrosative stress generated by cigarette smoke extracts and IL-17A in human bronchial epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Synthesis and Purification of Beclomethasone 17-Propionate-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of Beclomethasone (B1667900) 17-Propionate-d5, a deuterated analog of the active metabolite of the corticosteroid beclomethasone dipropionate. This isotopically labeled compound is a critical tool in pharmacokinetic and metabolism studies, serving as an internal standard for quantitative analysis by mass spectrometry. While specific proprietary synthesis methods are not publicly disclosed, this document outlines a chemically sound and logical approach to its preparation and purification based on established principles of steroid chemistry and isotopic labeling.

Introduction to Beclomethasone 17-Propionate-d5

Beclomethasone dipropionate is a widely used synthetic glucocorticoid for the treatment of asthma and other inflammatory conditions.[1] It is a prodrug that is rapidly hydrolyzed in the body to its active metabolite, beclomethasone 17-monopropionate (17-BMP).[2] 17-BMP exhibits a significantly higher binding affinity for the glucocorticoid receptor (GR) compared to the parent drug, mediating the anti-inflammatory response.[3][4] Beclomethasone 17-Propionate-d5 is a stable isotope-labeled version of 17-BMP, where the five hydrogen atoms on the propionyl group are replaced with deuterium (B1214612). This mass shift allows for its use as an ideal internal standard in bioanalytical studies.

Proposed Synthesis of Beclomethasone 17-Propionate-d5

The synthesis of Beclomethasone 17-Propionate-d5 can be logically approached through the selective esterification of a suitable beclomethasone precursor at the 17-hydroxyl position using a deuterated propionylating agent. A plausible precursor is Beclomethasone 21-acetate 17-hydoxy, which protects the more reactive 21-hydroxyl group, directing the deuterated propionylation to the 17-position.

Key Reagents and Precursors

Reagent/Precursor	Formula	Molecular Weight	Key Role
Beclomethasone 21-acetate 17-hydroxy	C₂₄H₃₁ClO₆	454.95 g/mol	Starting material with a protected 21-hydroxyl group.
Propionic-d5 Anhydride (B1165640)	(C₃D₅)₂O	140.20 g/mol	Deuterated propionylating agent.[5]
Pyridine (B92270)	C₅H₅N	79.10 g/mol	Base catalyst.
Dichloromethane (B109758) (DCM)	CH₂Cl₂	84.93 g/mol	Anhydrous solvent.
Sodium Bicarbonate (aq.)	NaHCO₃	84.01 g/mol	Quenching agent.
Anhydrous Sodium Sulfate	Na₂SO₄	142.04 g/mol	Drying agent.

Experimental Protocol: Synthesis

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve Beclomethasone 21-acetate 17-hydroxy in anhydrous dichloromethane (DCM).

• Addition of Reagents: To the stirred solution, add pyridine as a base catalyst. Cool the reaction mixture to 0°C in an ice bath.

• Deuterated Propionylation: Slowly add a stoichiometric equivalent of Propionic-d5 Anhydride to the reaction mixture.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Quenching: Upon completion, cool the reaction mixture again to 0°C and slowly add a saturated aqueous solution of sodium bicarbonate to quench the excess anhydride.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it sequentially with dilute hydrochloric acid (to remove pyridine), saturated aqueous sodium bicarbonate, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product, Beclomethasone 21-acetate 17-Propionate-d5.

• Deprotection of the 21-hydroxyl group: The acetate (B1210297) group at the 21-position can be selectively removed by mild basic hydrolysis (e.g., using potassium carbonate in methanol) to yield the final product, Beclomethasone 17-Propionate-d5.

Purification of Beclomethasone 17-Propionate-d5

Purification of the crude product is crucial to remove unreacted starting materials, byproducts, and any non-deuterated or partially deuterated species. High-performance liquid chromatography (HPLC) is the method of choice for achieving the high purity required for an analytical standard.

Purification Protocol

• Column Selection: A reversed-phase C18 column is typically suitable for the separation of steroids.

• Mobile Phase: A gradient elution system of acetonitrile (B52724) and water is commonly used. The exact gradient profile should be optimized to achieve the best separation.

• Sample Preparation: Dissolve the crude product in a minimal amount of a suitable solvent, such as methanol (B129727) or acetonitrile, and filter it through a 0.22 µm syringe filter before injection.

• Fraction Collection: Collect the fractions corresponding to the main product peak, identified by its retention time and confirmed by mass spectrometry.

• Product Recovery: Combine the pure fractions and remove the solvent under reduced pressure. The final product should be a white to off-white solid.

• Final Characterization: The purity of the final product should be assessed by HPLC, and its identity confirmed by high-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy to verify the incorporation and position of the deuterium atoms.

Illustrative Purification Data

Parameter	Value
Chromatographic Purity (HPLC)	>98%
Isotopic Purity (Mass Spec.)	>98% d5
Identity Confirmation	Consistent with the expected mass and NMR spectra.

Visualizing the Workflow and Mechanism of Action

Synthesis Workflow

Caption: Proposed workflow for the synthesis and purification of Beclomethasone 17-Propionate-d5.

Glucocorticoid Receptor Signaling Pathway

Beclomethasone 17-propionate exerts its anti-inflammatory effects by binding to the glucocorticoid receptor (GR).[6] This interaction initiates a signaling cascade that ultimately leads to the modulation of gene expression.

Caption: Simplified glucocorticoid receptor signaling pathway for Beclomethasone 17-Propionate.

Conclusion

The synthesis and purification of Beclomethasone 17-Propionate-d5, while not extensively detailed in public literature, can be effectively achieved through a strategic chemical approach. This involves the selective deuterated propionylation of a protected beclomethasone precursor, followed by rigorous purification using chromatographic techniques. The resulting high-purity, isotopically labeled compound is an invaluable tool for advancing our understanding of the pharmacokinetics and metabolism of beclomethasone, ultimately aiding in the development of safer and more effective respiratory therapies.

References

• 1. Beclomethasone Dipropionate | C28H37ClO7 | CID 21700 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Activation of beclomethasone dipropionate by hydrolysis to beclomethasone-17-monopropionate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Propionic anhydride (D₁₀, 98%) - Cambridge Isotope Laboratories, DLM-3305-0.5 [isotope.com]
• 6. Beclometasone - Wikipedia [en.wikipedia.org]

A Technical Guide to the Role of Beclomethasone 17-Propionate-d5 in Pharmacokinetic Studies of Beclomethasone Dipropionate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the application of Beclomethasone (B1667900) 17-Propionate-d5 in the pharmacokinetic analysis of Beclomethasone Dipropionate (BDP) and its primary active metabolite, Beclomethasone 17-Monopropionate (17-BMP). Due to its structural similarity and mass difference, the deuterated form, Beclomethasone 17-Propionate-d5, serves as an ideal internal standard for bioanalytical methods, ensuring accurate and precise quantification in complex biological matrices.

Introduction to Beclomethasone Pharmacokinetics

Beclomethasone Dipropionate is a potent synthetic glucocorticoid pro-drug administered via inhalation, intranasal, or topical routes to manage inflammatory conditions such as asthma and allergic rhinitis.[1][2] Upon administration, BDP undergoes rapid and extensive metabolism by esterase enzymes, primarily in the lungs, to its pharmacologically active metabolite, Beclomethasone 17-Monopropionate (17-BMP).[2][3][4] 17-BMP exhibits a significantly higher binding affinity for the glucocorticoid receptor compared to the parent drug, making it the principal mediator of therapeutic effect.[3][5] Understanding the pharmacokinetic profiles of both BDP and 17-BMP is crucial for optimizing drug delivery and minimizing systemic side effects.

Role of Beclomethasone 17-Propionate-d5

In pharmacokinetic studies, accurate quantification of drug and metabolite concentrations in biological fluids is paramount. Stable isotope-labeled compounds, such as Beclomethasone 17-Propionate-d5, are the gold standard for use as internal standards in mass spectrometry-based bioanalytical methods.[6][7][8] By introducing a known quantity of the deuterated standard into the sample, variations during sample preparation and analysis, such as extraction efficiency and matrix effects, can be normalized. This ensures the reliability and reproducibility of the obtained pharmacokinetic data. While deuterated analogs like BDP-d10 are also used, Beclomethasone 17-Propionate-d5 is specifically employed for the precise measurement of the active 17-BMP metabolite.[1]

Quantitative Pharmacokinetic Data

The following tables summarize key pharmacokinetic parameters for Beclomethasone Dipropionate and its active metabolite, Beclomethasone 17-Monopropionate, following various routes of administration in humans.

Table 1: Pharmacokinetic Parameters of Beclomethasone Dipropionate (BDP) in Healthy Adults

Parameter	Intravenous (1000 µg)	Inhaled (1000 µg)
Cmax (pg/mL)	-	35356[2]
Tmax (h)	-	0.2[2]
AUC (pg·h/mL)	-	6660[2]
Half-life (t½) (h)	0.5[9][10]	-
Clearance (CL) (L/h)	150[9][10]	-
Volume of Distribution (Vss) (L)	20[9][10]	-
Absolute Bioavailability (%)	100	2[9]

Table 2: Pharmacokinetic Parameters of Beclomethasone 17-Monopropionate (17-BMP) in Healthy Adults

Parameter	Intravenous (from BDP)	Oral (from BDP)	Intranasal (from BDP)	Inhaled (from BDP)
Cmax (pg/mL)	-	-	262.7 (320 µg dose)[11]	1343.7 (320 µg dose)[11]
Tmax (h)	-	-	-	0.7[2]
AUC (pg·h/mL)	-	-	1139.7 (320 µg dose)[11]	4140.3 (320 µg dose)[11]
Half-life (t½) (h)	2.7[9][10]	8.8[2]	5.7[2]	~2.8 - 4[12][13]
Clearance (CL) (L/h)	120[9][10]	-	-	-
Volume of Distribution (Vss) (L)	424[9][10]	-	-	-
Absolute Bioavailability (%)	100 (assumed complete conversion)[9]	41[9]	44[9]	62[9]

Experimental Protocols

The following is a representative experimental protocol for the simultaneous quantification of BDP and 17-BMP in human plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with a deuterated internal standard.

4.1. Sample Preparation (Solid-Phase Extraction)

• To a 450 µL aliquot of human plasma, add 50 µL of the internal standard working solution (containing Beclomethasone 17-Propionate-d5 and/or BDP-d10).[1]

• Add 400 µL of a suitable buffer.[1]

• Load the sample onto a pre-conditioned reversed-phase Solid-Phase Extraction (SPE) cartridge.[1]

• Wash the cartridge with water and then with an acetonitrile (B52724)/water mixture to remove interferences.[1]

• Elute the analytes with 100% acetonitrile.[1]

• Dilute the eluent with water (1:1 v/v) before injection into the LC-MS/MS system.[1]

4.2. Liquid Chromatography Conditions

• Column: C18 reverse-phase column (e.g., Waters Acquity BEH C18).[14]

• Mobile Phase: Gradient elution with a mixture of acetonitrile and water or methanol (B129727) and water.[14][15]

• Flow Rate: 0.7 - 1.0 mL/min.[1][15]

• Column Temperature: Maintained at a controlled temperature (e.g., 27°C or 50°C).[14]

4.3. Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.[16]

• Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for BDP, 17-BMP, and the deuterated internal standard.

• Quantification: The peak area ratio of the analyte to the internal standard is used to construct a calibration curve and determine the concentration of the analytes in the unknown samples.

Visualizations

5.1. Metabolic Pathway of Beclomethasone Dipropionate

Caption: Metabolic conversion of BDP to its primary active and inactive metabolites.

5.2. Bioanalytical Workflow for Pharmacokinetic Studies

Caption: A typical workflow for a pharmacokinetic study using LC-MS/MS.

Conclusion

The use of Beclomethasone 17-Propionate-d5 as an internal standard is integral to the robust and accurate bioanalysis of Beclomethasone Dipropionate and its active metabolite, 17-BMP. This technical guide has summarized the key pharmacokinetic data and provided a detailed experimental framework for researchers in the field. The methodologies and data presented herein serve as a valuable resource for the design and execution of future pharmacokinetic and bioequivalence studies of beclomethasone-containing drug products.

References

• 1. shimadzu.com [shimadzu.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Activation of beclomethasone dipropionate by hydrolysis to beclomethasone-17-monopropionate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Beclomethasone-17-Propionate D5 | CAS NO: NA | In Stock [aquigenbio.com]
• 7. Beclomethasone 17-Propionate-d5 | LGC Standards [lgcstandards.com]
• 8. Beclomethasone-17-Propionate D5 - Acanthus Research [acanthusresearch.com]
• 9. Beclomethasone dipropionate: absolute bioavailability, pharmacokinetics and metabolism following intravenous, oral, intranasal and inhaled administration in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. bps.ac.uk [bps.ac.uk]
• 11. Pharmacokinetic profile of beclomethasone dipropionate hydrofluoroalkane after intranasal administration versus oral inhalation in healthy subjects: results of a single-dose, randomized, open-label, 3-period crossover study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Pharmacokinetics of beclomethasone 17-monopropionate from a beclomethasone dipropionate extrafine aerosol in adults with asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Pharmacokinetics of Beclomethasone Dipropionate Delivered by Breath-Actuated Inhaler and Metered-Dose Inhaler in Healthy Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ijprs.com [ijprs.com]
• 15. Determination of betamethasone and betamethasone 17-monopropionate in human plasma by liquid chromatography-positive/negative electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Simultaneous quantification of beclomethasone dipropionate and its metabolite, beclomethasone 17-monopropionate in rat and human plasma and different rat tissues by liquid chromatography-positive electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Application of Beclomethasone 17-Propionate-d5 in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core applications of Beclomethasone (B1667900) 17-Propionate-d5 as an internal standard in mass spectrometry-based bioanalysis. This document provides a comprehensive overview of its chemical properties, detailed experimental protocols for its use in quantitative analysis, and a summary of relevant performance data.

Introduction

Beclomethasone 17-Propionate, an active metabolite of the corticosteroid beclomethasone dipropionate, is a potent anti-inflammatory agent. In pharmacokinetic and drug metabolism studies, accurate quantification of this analyte in complex biological matrices is crucial. The use of a stable isotope-labeled internal standard, such as Beclomethasone 17-Propionate-d5, is the gold standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. The deuterated analog closely mimics the physicochemical properties and ionization behavior of the unlabeled analyte, thereby compensating for variations in sample preparation, chromatography, and instrument response. This ensures high accuracy, precision, and robustness of the analytical method.

Chemical Properties:

Property	Value
Chemical Name	(8S,9R,10S,11S,13S,14S,16S,17R)-9-Chloro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl propanoate-d5
Molecular Formula	C₂₅H₂₈D₅ClO₆
Molecular Weight	470.01 g/mol
Appearance	Off-White to Pale Yellow Solid
Storage	-20°C

Experimental Protocols

Sample Preparation from Human Plasma

A solid-phase extraction (SPE) method is recommended for the extraction of Beclomethasone 17-Propionate from human plasma.

Materials:

• Human plasma

• Beclomethasone 17-Propionate-d5 internal standard working solution

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Ammonium (B1175870) trifluoroacetate (B77799)

• Reversed-phase SPE cartridges (e.g., C18, 100 mg, 1 mL)

Protocol:

• To a 450 µL aliquot of human plasma, add 50 µL of the Beclomethasone 17-Propionate-d5 internal standard working solution.

• Vortex mix for 10 seconds.

• Add 400 µL of a suitable buffer (e.g., 2 mM ammonium trifluoroacetate in water) and vortex again.

• Condition the SPE cartridge by passing 1 mL of methanol followed by 1 mL of water.

• Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of water.

• Wash the cartridge with 1 mL of acetonitrile/water (50:50, v/v).

• Dry the cartridge under vacuum for 5 minutes.

• Elute the analyte and internal standard with 1 mL of acetonitrile.

• Evaporate the eluent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase and inject into the LC-MS/MS system.

Fig. 1: Workflow for sample preparation and SPE.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Instrumentation:

• A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Parameters:

Parameter	Value
Column	C18 column (e.g., 50 x 2.1 mm, 3.0 µm)
Mobile Phase A	2 mM Ammonium Trifluoroacetate in Water
Mobile Phase B	Acetonitrile
Gradient	Refer to the gradient table below
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temperature	40°C

Gradient Elution Program:

Time (min)	% Mobile Phase B
0.0	30
1.0	30
3.0	90
4.0	90
4.1	30
5.0	30

MS/MS Parameters:

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Ion Source Temperature	400°C
Nebulizer Gas	Nitrogen
Drying Gas	Nitrogen
Collision Gas	Argon
Scan Type	Multiple Reaction Monitoring (MRM)

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Beclomethasone 17-Propionate	465.2	391.2	100	15
Beclomethasone 17-Propionate	465.2	373.2	100	25
Beclomethasone 17-Propionate-d5 (IS)	470.2	391.2	100	15
Beclomethasone 17-Propionate-d5 (IS)	470.2	373.2	100	25

Note: The MRM transitions for Beclomethasone 17-Propionate-d5 are predicted based on the fragmentation of the unlabeled compound. The precursor ion is shifted by +5 Da due to the five deuterium (B1214612) atoms. The product ions are expected to be the same as the unlabeled compound as the deuterium atoms are on the propionate (B1217596) group which is lost during fragmentation.

Fig. 2: LC-MS/MS analytical workflow.

Quantitative Data and Method Performance

The following table summarizes the performance characteristics of a typical LC-MS/MS method for the quantification of Beclomethasone 17-Propionate using its deuterated internal standard.[1][2]

Parameter	Result
Linearity Range	0.05 - 5 ng/mL
Lower Limit of Quantification (LLOQ)	0.05 ng/mL
Intra-day Precision (%CV)	≤ 15%
Inter-day Precision (%CV)	≤ 15%
Accuracy (% Bias)	Within ±15%
Recovery	> 85%

Signaling Pathway Context: Glucocorticoid Receptor Activation

Beclomethasone 17-Propionate exerts its anti-inflammatory effects by binding to the glucocorticoid receptor (GR). The following diagram illustrates the simplified signaling pathway.

Fig. 3: Glucocorticoid receptor signaling pathway.

Conclusion

Beclomethasone 17-Propionate-d5 serves as an ideal internal standard for the accurate and precise quantification of Beclomethasone 17-Propionate in biological matrices by LC-MS/MS. The detailed experimental protocols and performance data provided in this guide offer a solid foundation for researchers and scientists in the fields of pharmacology, drug metabolism, and clinical research to develop and validate robust bioanalytical methods. The use of a stable isotope-labeled internal standard is paramount for generating high-quality data essential for regulatory submissions and advancing drug development programs.

References

• 1. shimadzu.com [shimadzu.com]
• 2. Simultaneous quantification of beclomethasone dipropionate and its metabolite, beclomethasone 17-monopropionate in rat and human plasma and different rat tissues by liquid chromatography-positive electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide: Beclomethasone 17-Propionate-d5 versus Unlabeled Beclomethasone 17-Propionate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth comparison of Beclomethasone 17-Propionate-d5 and its unlabeled counterpart, Beclomethasone 17-Propionate. Beclomethasone 17-Propionate is the active metabolite of the synthetic corticosteroid Beclomethasone Dipropionate and functions as a potent glucocorticoid receptor agonist. The deuterated version, where five hydrogen atoms on the propionate (B1217596) moiety are replaced with deuterium (B1214612), serves as a crucial internal standard in bioanalytical studies for accurate quantification. This guide will delve into the physicochemical properties, expected pharmacokinetic differences, relevant experimental protocols, and the underlying signaling pathway of these compounds.

Introduction to Beclomethasone 17-Propionate and the Role of Deuteration

Beclomethasone 17-Propionate is a key player in the anti-inflammatory action of its prodrug, Beclomethasone Dipropionate. It exerts its effects by binding to and activating the glucocorticoid receptor, leading to the modulation of gene expression and the suppression of inflammatory responses.

The introduction of deuterium, a stable, heavier isotope of hydrogen, into drug molecules is a strategic approach known as "deuteration." This modification does not significantly alter the molecule's shape or biological activity but can have a profound impact on its metabolic stability due to the kinetic isotope effect. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage, a common step in drug metabolism. Consequently, deuterated compounds often exhibit a slower rate of metabolism, leading to a longer half-life and altered pharmacokinetic profile. Beclomethasone 17-Propionate-d5 is primarily utilized as an internal standard in pharmacokinetic and metabolic studies to ensure precise quantification of the unlabeled drug.

Comparative Physicochemical and Pharmacokinetic Data

While direct, head-to-head published studies exhaustively detailing the comparative quantitative data for these two specific molecules are limited, we can compile known properties and infer expected pharmacokinetic differences based on the principles of deuteration.

Physicochemical Properties

Property	Unlabeled Beclomethasone 17-Propionate	Beclomethasone 17-Propionate-d5	Reference(s)
Molecular Formula	C25H33ClO6	C25H28D5ClO6	,
Molecular Weight	464.98 g/mol	470.01 g/mol	,
CAS Number	5534-18-9	5534-18-9 (Unlabeled)	,
Appearance	Off-White to Pale Yellow Solid	Off-White to Pale Yellow Solid
Purity (Typical)	≥95%	>95% (HPLC)	,
Storage Temperature	-20°C	-20°C

Expected Pharmacokinetic Differences

The primary difference in the pharmacokinetic profiles of Beclomethasone 17-Propionate-d5 and its unlabeled form is anticipated to arise from altered metabolic clearance due to the kinetic isotope effect.

Pharmacokinetic Parameter	Expected Impact of Deuteration	Rationale	Reference(s)
Metabolic Clearance (CL)	Decreased	The stronger C-D bond in the propionate moiety is expected to slow down enzymatic metabolism (e.g., by esterases or CYPs), leading to reduced clearance.	,
Half-life (t1/2)	Increased	A lower clearance rate will result in a longer time for the body to eliminate half of the drug.	,
Area Under the Curve (AUC)	Increased	Reduced clearance leads to a greater overall drug exposure over time.
Maximum Concentration (Cmax)	Potentially Increased or Unchanged	This can depend on the rate of absorption versus the rate of elimination. Slower metabolism could lead to a higher peak concentration.
Volume of Distribution (Vd)	No Significant Change Expected	Deuteration is not expected to significantly alter the distribution of the drug into various tissues.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study and comparison of deuterated and unlabeled Beclomethasone 17-Propionate.

Synthesis of Beclomethasone 17-Propionate (Illustrative)

Objective: To synthesize Beclomethasone 17-Propionate by selective hydrolysis of Beclomethasone 11,17,21-tripropionate.

Materials:

• Beclomethasone 11,17,21-tripropionate

• Organic solvent (e.g., methanol)

• 50% aqueous gluconic acid

• Frozen water

• Filtration apparatus

• Drying equipment

Procedure:

• Dissolve 1 mmol of Beclomethasone 11,17,21-tripropionate in 50 ml of the organic solvent.

• Add the 50% aqueous gluconic acid solution to the mixture.

• Allow the reaction to proceed at a controlled temperature until completion. The reaction progress can be monitored by analyzing the increase in Beclomethasone 17,21-dipropionate content at intervals. The reaction is considered complete when the change in content over 1 hour is less than 1%.

• Once the reaction is complete, evaporate the organic solvent.

• Cool the remaining solution to 0°C.

• Dilute the cooled solution with frozen water to precipitate the product.

• Filter the precipitate and dry it to obtain Beclomethasone 17,21-dipropionate.

• Further selective hydrolysis at the 21-position would be required to yield Beclomethasone 17-Propionate.

Comparative In Vitro Metabolic Stability Assay

Objective: To compare the metabolic stability of Beclomethasone 17-Propionate and Beclomethasone 17-Propionate-d5 in human liver microsomes.

Materials:

• Beclomethasone 17-Propionate and Beclomethasone 17-Propionate-d5 (test compounds)

• Pooled human liver microsomes (HLMs)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (ACN) for quenching

• Internal standard (if a different one is used for analysis)

• 96-well plates

• Incubator/shaker (37°C)

• LC-MS/MS system

Procedure:

• Preparation of Solutions:

  • Prepare stock solutions of the test compounds (e.g., 1 mM in DMSO).

  • Prepare working solutions by diluting the stock solutions in phosphate buffer.

  • Pre-warm the HLM suspension and NADPH regenerating system to 37°C.

• Incubation:

  • In a 96-well plate, add the HLM suspension.

  • Add the working solutions of the test compounds to their respective wells.

  • Pre-incubate the plate at 37°C for 5-10 minutes with shaking.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to all wells (time = 0).

• Sampling and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 45, 60 minutes), take an aliquot from the incubation wells.

  • Immediately quench the reaction by adding the aliquot to a well containing ice-cold acetonitrile.

• Sample Processing:

  • Centrifuge the plate to precipitate the proteins.

  • Transfer the supernatant to a new plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining parent compound at each time point.

• Data Analysis:

  • Calculate the percentage of the parent compound remaining at each time point relative to the 0-minute time point.

  • Plot the natural logarithm of the percent remaining versus time.

  • Determine the slope of the linear portion of the curve, which represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t1/2) using the formula: t1/2 = 0.693 / k.

  • Compare the t1/2 values between the deuterated and unlabeled compounds.

Signaling Pathway and Experimental Workflows

Glucocorticoid Receptor Signaling Pathway

Beclomethasone 17-Propionate exerts its anti-inflammatory effects through the glucocorticoid receptor (GR). The following diagram illustrates the classical genomic signaling pathway.

Caption: Glucocorticoid receptor signaling pathway for Beclomethasone 17-Propionate.

Experimental Workflow for Comparative Analysis

The following diagram outlines a typical workflow for the comparative analysis of Beclomethasone 17-Propionate-d5 and its unlabeled counterpart.

Caption: Workflow for comparative analysis of deuterated and unlabeled compounds.

Conclusion

Beclomethasone 17-Propionate-d5 is an indispensable tool for the accurate bioanalysis of its unlabeled, pharmacologically active counterpart. The strategic placement of deuterium atoms is expected to significantly alter its metabolic profile, primarily by reducing the rate of clearance and consequently increasing its half-life and overall exposure. This technical guide provides a foundational understanding of the key differences, relevant experimental approaches, and the biological pathway of action for these important compounds. The provided protocols and workflows serve as a practical starting point for researchers in the fields of drug metabolism, pharmacokinetics, and analytical chemistry. Further head-to-head studies would be invaluable to provide precise quantitative comparisons and further elucidate the nuanced effects of deuteration on Beclomethasone 17-Propionate.

"Beclomethasone 17-Propionate-d5" solubility in different solvents

Core Data Presentation

The following tables summarize the available quantitative and qualitative solubility data for Beclomethasone (B1667900) 17-Propionate and Beclomethasone Dipropionate. It is generally expected that the deuterated form, Beclomethasone 17-Propionate-d5, will exhibit similar solubility characteristics.

Table 1: Quantitative Solubility of Beclomethasone 17-Propionate

Solvent	Concentration	Method	Notes
Dimethyl Sulfoxide (DMSO)	125 mg/mL (268.83 mM)	Not Specified	Ultrasonic assistance may be needed. Hygroscopic DMSO can impact solubility.[1]

Table 2: Qualitative Solubility of Beclomethasone Dipropionate

Solvent	Solubility
Water	Low solubility/Practically insoluble[2]
Chloroform	High solubility[2]
Acetone	Easily dissolves[2]
Ethanol	Easily dissolves[2]

Table 3: Solubility of Beclomethasone Dipropionate (BDP) in Simulated Lung Fluids

Solvent	Solubility (μg/mL)
Ultrapure Water	2.17[3][4]
Gamble's Solution	1.03[3][4]
Synthetic Simulated Lung Lining Fluid (sLLF)	16.79[3][4]
Aqueous Dilution of Survanta®	5.78[3][4]
Survanta®	37.16[3][4]

Experimental Protocols

While specific experimental protocols for determining the solubility of Beclomethasone 17-Propionate-d5 were not found, a general methodology can be adapted from established techniques for corticosteroids.

Protocol: Determination of Equilibrium Solubility by the Shake-Flask Method

• Preparation of Saturated Solution:

  • Add an excess amount of Beclomethasone 17-Propionate-d5 to a known volume of the desired solvent in a sealed glass vial. The excess solid should be visually apparent.

  • For poorly soluble compounds, consider using a smaller volume of solvent or a larger amount of the compound.

• Equilibration:

  • Place the vials in a constant temperature shaker or use a magnetic stirrer.

  • Agitate the samples for a predetermined period (e.g., 24, 48, or 72 hours) to ensure equilibrium is reached. The temperature should be maintained at a constant value (e.g., 25 °C or 37 °C).

  • To aid dissolution, especially for compounds that tend to aggregate, initial sonication in an ultrasound bath for a short period (e.g., 15 minutes) can be beneficial.[5]

• Phase Separation:

  • After equilibration, allow the samples to stand undisturbed to allow the excess solid to sediment.

  • Alternatively, centrifuge the samples at a high speed (e.g., 5,000 rpm for 15 minutes) to ensure complete separation of the solid and liquid phases.[6]

• Sample Analysis:

  • Carefully withdraw an aliquot of the clear supernatant.

  • Dilute the aliquot with a suitable solvent to a concentration within the linear range of the analytical method.

  • Quantify the concentration of the dissolved Beclomethasone 17-Propionate-d5 using a validated analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric detection.

• Data Reporting:

  • Express the solubility in appropriate units, such as mg/mL or moles/liter (M).

Mandatory Visualization

The following diagram illustrates a general workflow for determining the solubility of a compound like Beclomethasone 17-Propionate-d5.

Caption: Experimental workflow for solubility determination.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Beclomethasone dipropionate | 5534-09-8 [chemicalbook.com]
• 3. Solubility of fluticasone propionate and beclomethasone dipropionate in simulated lung lining fluids - The Aerosol Society [aerosol-soc.com]
• 4. [PDF] Solubility of fluticasone propionate and beclomethasone dipropionate in simulated lung lining fluids | Semantic Scholar [semanticscholar.org]
• 5. scielo.br [scielo.br]
• 6. arborassays.com [arborassays.com]

Protocols & Analytical Methods

Application Notes and Protocols: Beclomethasone 17-Propionate-d5 as an Internal Standard in HPLC-MS/MS Analysis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Beclomethasone (B1667900) 17-Propionate-d5 as an internal standard in the quantitative analysis of Beclomethasone 17-Propionate in biological matrices using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).

Beclomethasone 17-Propionate is the active metabolite of the synthetic corticosteroid Beclomethasone Dipropionate and is a key analyte in pharmacokinetic and bioequivalence studies.[1][2] The use of a stable isotope-labeled internal standard, such as Beclomethasone 17-Propionate-d5, is crucial for accurate and precise quantification by correcting for matrix effects and variations in sample processing and instrument response.[3][4]

Overview of the Analytical Method

This method outlines the procedures for sample preparation, chromatographic separation, and mass spectrometric detection of Beclomethasone 17-Propionate and its deuterated internal standard, Beclomethasone 17-Propionate-d5, in human plasma. The protocol is designed to be sensitive, specific, and robust for regulated bioanalysis.

Experimental Workflow

Caption: Overall workflow from sample preparation to data analysis.

Experimental Protocols

Materials and Reagents

• Analytes: Beclomethasone 17-Propionate, Beclomethasone 17-Propionate-d5 (Internal Standard)[1][5]

• Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Water (HPLC grade), Formic Acid

• Extraction Solvent: Dichloromethane or a mixture of ether and cyclohexane (B81311) (4:1, v/v)[6]

• Biological Matrix: Human Plasma (with anticoagulant, e.g., K2EDTA)

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is adapted from established methods for corticosteroid extraction from plasma.[6][7]

• Thaw plasma samples to room temperature.

• To a 200 µL aliquot of plasma in a polypropylene (B1209903) tube, add 20 µL of Beclomethasone 17-Propionate-d5 working solution (e.g., 100 ng/mL in methanol).

• Vortex mix for 10 seconds.

• Add 1 mL of extraction solvent (e.g., dichloromethane).

• Vortex mix vigorously for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes at 4°C.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase (e.g., 50:50 Acetonitrile:Water with 0.1% Formic Acid).

• Vortex mix for 30 seconds and transfer to an autosampler vial for injection.

Sample Preparation Workflow Diagram

Caption: Step-by-step liquid-liquid extraction protocol.

HPLC-MS/MS Conditions

The following are typical starting conditions that should be optimized for the specific instrumentation used.

Table 1: HPLC Parameters

Parameter	Recommended Condition
HPLC System	A standard UHPLC or HPLC system
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 - 10 µL
Column Temperature	40°C
Gradient	Start at 30% B, ramp to 95% B over 3 min, hold for 1 min, return to 30% B, equilibrate for 1 min

Table 2: Mass Spectrometer Parameters

Parameter	Recommended Condition
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temperature	500°C
Capillary Voltage	3.5 kV
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined by infusion of individual standards
Collision Gas	Argon

Note on MRM Transitions: The specific precursor and product ions for Beclomethasone 17-Propionate and Beclomethasone 17-Propionate-d5 must be determined empirically by infusing standard solutions of each compound into the mass spectrometer. The most abundant and stable transitions should be selected for quantification and qualification.

Method Validation Summary

A bioanalytical method using a deuterated internal standard should be validated according to regulatory guidelines (e.g., FDA or EMA). The following tables summarize typical acceptance criteria and expected performance data from similar assays for related corticosteroids.[8][9]

Table 3: Validation Parameters and Acceptance Criteria

Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.99
Precision (%CV)	Within-run and between-run ≤ 15% (≤ 20% at LLOQ)
Accuracy (%Bias)	Within ±15% of nominal value (±20% at LLOQ)
Recovery	Consistent, precise, and reproducible
Matrix Effect	Internal standard normalized matrix factor should be consistent across different lots of matrix
Stability	Analyte should be stable under various storage and processing conditions

Table 4: Representative Quantitative Performance Data

Analyte	Linearity Range (ng/mL)	LLOQ (ng/mL)	Precision (%CV)	Accuracy (%Bias)
Beclomethasone 17-Propionate	0.05 - 50	0.05	< 15%	± 15%

Data in this table is representative and based on published methods for similar analytes. Actual performance must be determined during method validation.[6][8]

Signaling Pathway and Logical Relationships

The use of a deuterated internal standard is based on the principle of isotope dilution mass spectrometry. The internal standard is chemically identical to the analyte but has a different mass due to the incorporated stable isotopes.

Caption: Rationale for using a stable isotope-labeled internal standard.

By adding a known amount of the internal standard at the beginning of the sample preparation process, any loss of analyte during extraction will be accompanied by a proportional loss of the internal standard. Similarly, any enhancement or suppression of the signal in the mass spectrometer due to the sample matrix will affect both the analyte and the internal standard to the same extent. The ratio of the analyte signal to the internal standard signal is then used for quantification, providing a more accurate and reliable result.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Beclomethasone-17-Propionate D5 | CAS NO: NA | In Stock [aquigenbio.com]
• 4. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. Beclomethasone 17-Propionate-d5 | LGC Standards [lgcstandards.com]
• 6. Determination of betamethasone and betamethasone 17-monopropionate in human plasma by liquid chromatography-positive/negative electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scribd.com [scribd.com]
• 8. Simultaneous quantification of beclomethasone dipropionate and its metabolite, beclomethasone 17-monopropionate in rat and human plasma and different rat tissues by liquid chromatography-positive electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. shimadzu.com [shimadzu.com]

Application Notes and Protocols for the Quantitative Analysis of Beclomethasone Using Beclomethasone 17-Propionate-d5

These application notes provide a detailed protocol for the quantitative analysis of beclomethasone (B1667900) and its active metabolite, beclomethasone 17-monopropionate (17-BMP), in biological matrices using a stable isotope-labeled internal standard, Beclomethasone 17-Propionate-d5. The method described is based on liquid chromatography-tandem mass spectrometry (LC-MS/MS), which offers high sensitivity and selectivity for bioanalytical studies.[1][2]

Introduction

Beclomethasone dipropionate (BDP) is a synthetic corticosteroid widely used for the treatment of asthma and other inflammatory conditions.[3][4] It is a prodrug that is rapidly hydrolyzed in the body to its pharmacologically active metabolite, beclomethasone 17-monopropionate (17-BMP).[5][6][7] Due to the low systemic bioavailability of BDP following inhalation, highly sensitive analytical methods are required for its quantification in biological samples.[1][8] This protocol details a robust LC-MS/MS method for the simultaneous determination of beclomethasone and 17-BMP, employing Beclomethasone 17-Propionate-d5 as an internal standard to ensure accuracy and precision.

Metabolic Pathway of Beclomethasone Dipropionate

Beclomethasone dipropionate undergoes rapid and extensive metabolism mediated by esterase and CYP3A enzymes, primarily in the lungs and liver.[9] The principal active metabolite is beclomethasone 17-monopropionate (17-BMP), which possesses potent anti-inflammatory activity.[5][9] Further metabolism leads to the formation of beclomethasone-21-monopropionate (21-BMP) and beclomethasone (BOH).[5]

Metabolism of Beclomethasone Dipropionate to its active metabolite.

Experimental Protocols

This section outlines the detailed procedures for sample preparation, LC-MS/MS analysis, and method validation.

2.1. Materials and Reagents

• Beclomethasone and Beclomethasone 17-Monopropionate analytical standards

• Beclomethasone 17-Propionate-d5 (Internal Standard)

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate

• Water (deionized, 18 MΩ·cm)

• Human plasma (or other relevant biological matrix)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

2.2. Sample Preparation (Solid Phase Extraction)

A solid-phase extraction (SPE) procedure is recommended for plasma samples to remove interfering substances.[8][10]

• Spiking: To 450 µL of plasma, add 50 µL of the internal standard working solution (Beclomethasone 17-Propionate-d5).

• Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Load the plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of water, followed by 1 mL of a water/acetonitrile mixture.

• Elution: Elute the analytes with 1 mL of acetonitrile.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

Experimental Workflow for Sample Analysis

The following diagram illustrates the overall workflow from sample receipt to data analysis.

Workflow for the quantitative analysis of Beclomethasone.

2.3. LC-MS/MS Conditions

The following are typical LC-MS/MS parameters that can be optimized for specific instrumentation.

Parameter	Typical Conditions
LC System	UPLC/HPLC System
Column	C18 reversed-phase column (e.g., 100 mm × 2.1 mm, 1.7 µm)[11]
Mobile Phase A	0.1% Formic acid in water or 2 mM Ammonium formate[11][12]
Mobile Phase B	Acetonitrile or Methanol[11][12]
Flow Rate	0.3 - 1.0 mL/min[8][11]
Gradient	Optimized gradient elution to separate analytes from matrix components.
Injection Volume	5 - 15 µL[13]
Column Temperature	30 - 40°C
MS System	Triple Quadrupole Mass Spectrometer[11]
Ionization Mode	Positive Electrospray Ionization (ESI+)[10]
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be optimized for specific instrument
Beclomethasone	e.g., Precursor ion -> Product ion
17-BMP	e.g., Precursor ion -> Product ion
Beclomethasone 17-Propionate-d5	e.g., Precursor ion -> Product ion

2.4. Method Validation

The bioanalytical method should be validated according to regulatory guidelines (e.g., FDA, EMA).[2][8] Key validation parameters are summarized below.

Validation Parameter	Acceptance Criteria
Linearity	Correlation coefficient (r²) ≥ 0.99 over the calibration range.
Lower Limit of Quantification (LLOQ)	The lowest concentration on the calibration curve with acceptable precision (≤20%) and accuracy (±20%). Typically in the range of 5.0 pg/mL.[1][8]
Precision	Within-day and between-day precision (as %CV) should be ≤15% (≤20% at LLOQ).[10]
Accuracy	Within-day and between-day accuracy (as % bias) should be within ±15% (±20% at LLOQ).[10]
Selectivity	No significant interfering peaks at the retention times of the analytes and internal standard.[8]
Matrix Effect	Assessed to ensure that the matrix does not interfere with the ionization of the analytes.[8]
Recovery	Consistent and reproducible recovery of the analytes from the biological matrix.
Stability	Analytes should be stable in the biological matrix under various storage and handling conditions.[2]

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of beclomethasone and its metabolites.

Table 1: Calibration Curve and LLOQ

Analyte	Calibration Range (pg/mL)	LLOQ (pg/mL)	Correlation Coefficient (r²)
Beclomethasone	5 - 2000	5.0	≥ 0.995
17-BMP	5 - 2000	5.0	≥ 0.995

Table 2: Precision and Accuracy

Analyte	QC Level (pg/mL)	Within-Day Precision (%CV)	Between-Day Precision (%CV)	Within-Day Accuracy (% Bias)	Between-Day Accuracy (% Bias)
Beclomethasone	Low (15)	< 10%	< 10%	± 10%	± 10%
Mid (250)	< 8%	< 8%	± 8%	± 8%
High (1500)	< 5%	< 5%	± 5%	± 5%
17-BMP	Low (15)	< 10%	< 10%	± 10%	± 10%
Mid (250)	< 8%	< 8%	± 8%	± 8%
High (1500)	< 5%	< 5%	± 5%	± 5%

Pharmacokinetic Parameters

This analytical method is suitable for determining the pharmacokinetic parameters of beclomethasone and its active metabolite, 17-BMP, in clinical and preclinical studies. Following administration, blood samples can be collected at various time points to characterize the absorption, distribution, metabolism, and excretion of the drug.[14]

Table 3: Example Pharmacokinetic Parameters of 17-BMP

Parameter	Route of Administration	Value
Cmax	Inhalation	310 - 2633 pg/mL[5]
Tmax	Inhalation	0.2 - 4 hours[5]
Half-life (t½)	Intravenous	2.7 hours[5][15]
Clearance	Intravenous	120 L/h[5][15]

Conclusion

The described LC-MS/MS method, utilizing Beclomethasone 17-Propionate-d5 as an internal standard, provides a highly sensitive, selective, and reliable approach for the quantitative analysis of beclomethasone and its active metabolite, 17-BMP, in biological matrices. This method is well-suited for pharmacokinetic studies, bioequivalence studies, and therapeutic drug monitoring.[8] The use of a stable isotope-labeled internal standard is crucial for compensating for matrix effects and variations in sample processing, thereby ensuring the accuracy and precision of the results.

References

• 1. Highly Sensitive LC-MS/MS Method for Quantification of Beclomethasone in Human Plasma : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 2. jneonatalsurg.com [jneonatalsurg.com]
• 3. youtube.com [youtube.com]
• 4. Beclomethasone dipropionate inhaler: a review of its pharmacology, therapeutic value and adverse effects. I: Asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Beclomethasone dipropionate inhaler: a review of its pharmacology, therapeutic value and adverse effects. I: Asthma. (1975) | R. N. Brogden | 37 Citations [scispace.com]
• 7. fda.gov [fda.gov]
• 8. shimadzu.com [shimadzu.com]
• 9. researchgate.net [researchgate.net]
• 10. Simultaneous quantification of beclomethasone dipropionate and its metabolite, beclomethasone 17-monopropionate in rat and human plasma and different rat tissues by liquid chromatography-positive electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Development and validation of a LC-MS/MS method for simultaneous determination of six glucocorticoids and its application to a pharmacokinetic study in nude mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. madbarn.com [madbarn.com]
• 13. academic.oup.com [academic.oup.com]
• 14. Pharmacokinetics of Beclomethasone Dipropionate Delivered by Breath-Actuated Inhaler and Metered-Dose Inhaler in Healthy Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Beclomethasone dipropionate: absolute bioavailability, pharmacokinetics and metabolism following intravenous, oral, intranasal and inhaled administration in man - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Beclomethasone 17-Propionate-d5 in Drug Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of Beclomethasone (B1667900) 17-Propionate-d5 as an internal standard in drug metabolism and pharmacokinetic (DMPK) studies of beclomethasone dipropionate (BDP). The protocols detailed below are intended to ensure accurate and reliable quantification of beclomethasone 17-propionate (the active metabolite) and its parent drug in various biological matrices.

Introduction

Beclomethasone dipropionate (BDP) is a synthetic corticosteroid prodrug used in the treatment of asthma and other inflammatory conditions.[1][2] Upon administration, particularly via inhalation, BDP undergoes rapid and extensive metabolism. The primary activation step is the hydrolysis of the ester at the 17-position, mediated by esterase enzymes present in tissues like the lung, to form its pharmacologically active metabolite, beclomethasone 17-monopropionate (17-BMP).[1][3][4][5][6] Further metabolism to inactive products, such as beclomethasone-21-monopropionate (21-BMP) and beclomethasone (BOH), also occurs.[1][4] The metabolism of BDP can also be mediated by cytochrome P450 enzymes, specifically CYP3A4 and CYP3A5, which can lead to the formation of hydroxylated and dehydrogenated metabolites.[4][7]

Given the rapid and complex metabolism of BDP, accurate quantification of 17-BMP is crucial for pharmacokinetic and bioequivalence studies. Stable isotope-labeled internal standards, such as Beclomethasone 17-Propionate-d5, are indispensable for such analyses, particularly when using liquid chromatography-mass spectrometry (LC-MS/MS).[8][9][10][11][12] The deuterated standard co-elutes with the analyte, compensating for variability in sample preparation, matrix effects, and instrument response, thereby ensuring the highest data quality.[8]

Quantitative Data Summary

The following tables summarize key pharmacokinetic parameters for beclomethasone dipropionate (BDP) and its active metabolite, beclomethasone 17-monopropionate (17-BMP), from studies in healthy human subjects.

Table 1: Pharmacokinetic Parameters of BDP and 17-BMP after Intravenous Administration

Parameter	Beclomethasone Dipropionate (BDP)	Beclomethasone 17-Monopropionate (17-BMP)	Reference
Clearance (CL)	150 L/h	120 L/h	[13]
Volume of Distribution (Vss)	20 L	424 L	[13]
Half-life (t½)	0.5 h	2.7 h	[1][13]

Table 2: Pharmacokinetic Parameters of 17-BMP Following Different Routes of Administration

Route of Administration	Dose	Cmax (pg/mL)	Tmax (h)	AUC (pg·h/mL)	Absolute Bioavailability of 17-BMP (%)	Reference
Oral	4000 µg	703	4.0	10158	41%	[1][13]
Intranasal	1344 µg	310	4.0	3660	44%	[1][13]
Inhaled (MDI)	1000 µg	-	-	-	62%	[13]
Inhaled (MDI)	320 µg	~1419	0.17 (10 min)	-	-	[1][14]
Inhaled (BAI)	320 µg	~1617	0.17 (10 min)	-	-	[14]

MDI: Metered-Dose Inhaler; BAI: Breath-Actuated Inhaler

Metabolic Pathway of Beclomethasone Dipropionate

The metabolic conversion of BDP to its active and inactive metabolites is a critical aspect of its pharmacology.

Caption: Metabolic activation and inactivation of Beclomethasone Dipropionate.

Experimental Protocols

In Vitro Metabolic Stability Assessment using Human Liver Microsomes

This protocol is designed to determine the metabolic stability of beclomethasone dipropionate in the presence of human liver microsomes. Beclomethasone 17-Propionate-d5 is used as an internal standard for the accurate quantification of the remaining parent compound and the formation of beclomethasone 17-propionate.

Materials:

• Beclomethasone Dipropionate

• Beclomethasone 17-Propionate-d5

• Human Liver Microsomes (pooled)

• Phosphate (B84403) Buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• NADPH Regenerating System (e.g., containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile (B52724) (ice-cold)

• Incubator (37°C)

• Centrifuge

• LC-MS/MS system

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of Beclomethasone Dipropionate (e.g., 10 mM in DMSO).

  • Prepare a stock solution of Beclomethasone 17-Propionate-d5 (internal standard, IS) in methanol (B129727) or acetonitrile.

  • On the day of the experiment, thaw the human liver microsomes on ice and dilute to the desired concentration (e.g., 0.5 mg/mL) with cold phosphate buffer.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a microcentrifuge tube, pre-warm the microsomal solution at 37°C for 5 minutes.

  • Add the test compound (BDP) to the microsomal solution to achieve the final desired concentration (e.g., 1 µM).

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At predetermined time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.

• Reaction Termination and Sample Preparation:

  • Immediately terminate the reaction by adding the aliquot to a tube containing ice-cold acetonitrile (typically 2-3 volumes) with the internal standard (Beclomethasone 17-Propionate-d5) at a fixed concentration.

  • Vortex the samples to precipitate the proteins.

  • Centrifuge the samples at high speed (e.g., >10,000 x g) for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube or a 96-well plate for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the concentrations of Beclomethasone Dipropionate and Beclomethasone 17-Propionate.

  • The use of Beclomethasone 17-Propionate-d5 as an internal standard will correct for any loss during sample preparation and for matrix effects during ionization.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound (BDP) against time.

  • Determine the elimination rate constant (k) from the slope of the linear regression.

  • Calculate the half-life (t½) = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) = (0.693 / t½) / (mg/mL microsomal protein).

In Vitro Metabolism in Human Hepatocytes

This protocol allows for the investigation of both Phase I and Phase II metabolism of beclomethasone dipropionate in a more physiologically relevant system.

Materials:

• Cryopreserved or fresh human hepatocytes

• Hepatocyte plating and culture medium (e.g., Williams' Medium E supplemented)

• Collagen-coated culture plates

• Beclomethasone Dipropionate

• Beclomethasone 17-Propionate-d5

• Acetonitrile (ice-cold)

• Incubator (37°C, 5% CO₂)

• Centrifuge

• LC-MS/MS system

Procedure:

• Hepatocyte Seeding and Culture:

  • Thaw and plate the hepatocytes on collagen-coated plates according to the supplier's protocol.

  • Allow the cells to attach and form a monolayer (typically 4-24 hours).

• Incubation with Test Compound:

  • Remove the plating medium and replace it with fresh, pre-warmed culture medium containing Beclomethasone Dipropionate at the desired concentration.

  • Incubate the plates at 37°C in a humidified incubator with 5% CO₂.

• Sample Collection and Preparation:

  • At various time points (e.g., 0, 1, 4, 8, 24 hours), collect aliquots of the culture medium.

  • For intracellular metabolite analysis, the cells can be washed and then lysed.

  • Add ice-cold acetonitrile containing the internal standard (Beclomethasone 17-Propionate-d5) to the collected medium or cell lysate to precipitate proteins.

  • Process the samples as described in the microsomal stability assay (vortex, centrifuge, collect supernatant).

• LC-MS/MS Analysis and Data Interpretation:

  • Analyze the samples by LC-MS/MS to determine the disappearance of the parent drug and the formation of metabolites, including beclomethasone 17-propionate.

  • The data can be used to determine the rate of metabolism and identify the major metabolic pathways in a cellular context.

Experimental Workflow for a Typical In Vitro Metabolism Study

Caption: General workflow for an in vitro drug metabolism study.

Conclusion

The use of Beclomethasone 17-Propionate-d5 as an internal standard is critical for the reliable quantification of the active metabolite of BDP in drug metabolism and pharmacokinetic studies. The protocols outlined in these application notes provide a framework for conducting robust in vitro experiments to characterize the metabolic fate of beclomethasone dipropionate. Adherence to these methodologies will ensure the generation of high-quality data essential for drug development and regulatory submissions.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. 二丙酸倍氯米松 analytical standard, for drug analysis | Sigma-Aldrich [sigmaaldrich.com]
• 3. Metabolism kinetics of beclomethasone propionate esters in human lung homogenates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. In vitro metabolism of beclomethasone dipropionate, budesonide, ciclesonide, and fluticasone propionate in human lung precision-cut tissue slices - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Metabolism of beclomethasone dipropionate by cytochrome P450 3A enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Why Deuterium Labelled Drug Standards Matter in Pharma [svchembiotech.com]
• 12. resolvemass.ca [resolvemass.ca]
• 13. Beclomethasone dipropionate: absolute bioavailability, pharmacokinetics and metabolism following intravenous, oral, intranasal and inhaled administration in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Pharmacokinetics of Beclomethasone Dipropionate Delivered by Breath-Actuated Inhaler and Metered-Dose Inhaler in Healthy Subjects - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity LC-MS/MS Method for the Quantification of Beclomethasone 17-Propionate in Human Plasma Using Beclomethasone 17-Propionate-d5

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and highly sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Beclomethasone (B1667900) 17-Propionate (B17P), the active metabolite of Beclomethasone Dipropionate (BDP), in human plasma. The method utilizes Beclomethasone 17-Propionate-d5 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision. The protocol covers sample preparation using solid-phase extraction (SPE), optimized chromatographic conditions, and mass spectrometric parameters. This method is suitable for pharmacokinetic studies where low plasma concentrations are expected.

Introduction

Beclomethasone Dipropionate (BDP) is a synthetic corticosteroid widely used in the treatment of asthma and other respiratory conditions.[1][2] BDP is a prodrug that is rapidly hydrolyzed in the body to its active metabolite, Beclomethasone 17-Monopropionate (B17P), which exerts a potent anti-inflammatory effect.[3][4] Given the low systemic bioavailability and therapeutic doses of inhaled BDP, a highly sensitive and selective analytical method is required to accurately measure the plasma concentrations of B17P.[1][5][6]

This application note presents a validated LC-MS/MS method for the quantification of B17P in human plasma, employing Beclomethasone 17-Propionate-d5 as the internal standard to correct for matrix effects and variations during sample processing. The method demonstrates excellent sensitivity, linearity, accuracy, and precision, making it ideal for supporting clinical and preclinical drug development studies.

Experimental Protocols

Materials and Reagents

• Analytes: Beclomethasone 17-Propionate (B17P) and Beclomethasone 17-Propionate-d5 (Internal Standard, IS).

• Solvents: HPLC-grade acetonitrile, methanol (B129727), and water.

• Buffers: Ammonium (B1175870) formate (B1220265) or acetate (B1210297).

• Extraction: Solid-Phase Extraction (SPE) cartridges (e.g., C18).

• Matrix: Blank human plasma.

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is employed for its efficiency in removing interfering matrix components and providing high recovery.[1][7]

• Pre-treatment: To a 500 µL aliquot of human plasma, add 50 µL of the internal standard working solution (Beclomethasone 17-Propionate-d5).

• Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of water, followed by 1 mL of a methanol/water mixture (e.g., 45:55 v/v) to remove polar impurities.

• Elution: Elute the analyte and internal standard with 1 mL of methanol or acetonitrile.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the residue in 200 µL of the mobile phase and inject a small aliquot (e.g., 10 µL) into the LC-MS/MS system.

Liquid Chromatography (LC) Conditions

The chromatographic separation is critical for resolving the analyte from potential matrix interferences.

Parameter	Condition
Column	C8 or C18 (e.g., 50 x 2.1 mm, 3.5 µm)
Mobile Phase A	2 mM Ammonium Formate in Water (pH 3.4)
Mobile Phase B	Methanol or Acetonitrile
Flow Rate	0.4 mL/min
Gradient	Start with 50% B, increase to 95% B over 3 min, hold for 1 min, re-equilibrate for 2 min.
Injection Volume	10 µL
Column Temperature	40°C

Note: The use of ammonium formate or acetate buffers is favored to promote the formation of [M+H]+ ions, whereas formic acid can lead to sodium and potassium adducts.[5][6]

Mass Spectrometry (MS) Conditions

The analysis is performed on a triple quadrupole mass spectrometer using electrospray ionization in positive mode.

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	150°C
Desolvation Temperature	450°C
MRM Transitions	See Table 1
Collision Energy (CE)	Optimized for each transition (see Table 1)
Dwell Time	100 ms

Table 1: MRM Transitions and Optimized Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Beclomethasone 17-Propionate (B17P)	465.2	357.1	15
Beclomethasone 17-Propionate-d5 (IS)	470.2	357.1	15

Data Presentation and Results

The method was validated for linearity, sensitivity, accuracy, and precision according to regulatory guidelines.

Linearity and Sensitivity

The calibration curve was linear over the concentration range of 10 pg/mL to 5000 pg/mL. The lower limit of quantification (LLOQ) was established at 10 pg/mL, demonstrating the high sensitivity of the method.[5][6]

Table 2: Linearity and LLOQ Summary

Parameter	Result
Linear Range	10 - 5000 pg/mL
Correlation (r²)	> 0.995
LLOQ	10 pg/mL
LLOQ Precision (%CV)	< 20%
LLOQ Accuracy (%)	80 - 120%

Accuracy and Precision

The intra-day and inter-day accuracy and precision were evaluated at four quality control (QC) levels: LLOQ, Low, Medium, and High.

Table 3: Summary of Accuracy and Precision Data

QC Level	Concentration (pg/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ QC	10	< 15.0	95.0 - 105.0	< 15.0	94.0 - 106.0
Low QC (LQC)	30	< 8.5	98.0 - 102.0	< 9.0	97.0 - 103.0
Medium QC (MQC)	500	< 7.0	97.5 - 101.5	< 7.5	98.0 - 101.0
High QC (HQC)	4000	< 6.5	99.0 - 101.0	< 7.0	98.5 - 101.5

The results demonstrate that the method is both accurate and precise, with %CV values well within the acceptable limits of ≤15% (≤20% for LLOQ).[7]

Visualizations

Metabolic Pathway of Beclomethasone Dipropionate

Caption: Metabolic activation of BDP to B17P.

LC-MS/MS Experimental Workflow

Caption: Workflow for B17P quantification.

Conclusion

The LC-MS/MS method described provides a reliable, sensitive, and selective approach for the quantification of Beclomethasone 17-Propionate in human plasma. The use of a deuterated internal standard (Beclomethasone 17-Propionate-d5) ensures high accuracy, and the solid-phase extraction protocol yields clean samples suitable for sensitive analysis. This method meets the requirements for bioanalytical method validation and is well-suited for pharmacokinetic profiling in clinical research and drug development.

References

• 1. shimadzu.com [shimadzu.com]
• 2. ijprs.com [ijprs.com]
• 3. Beclomethasone Dipropionate | C28H37ClO7 | CID 21700 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. In vitro metabolism of beclomethasone dipropionate, budesonide, ciclesonide, and fluticasone propionate in human lung precision-cut tissue slices - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sensitive liquid chromatographic/tandem mass spectrometric method for the determination of beclomethasone dipropionate and its metabolites in equine plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. madbarn.com [madbarn.com]
• 7. Simultaneous quantification of beclomethasone dipropionate and its metabolite, beclomethasone 17-monopropionate in rat and human plasma and different rat tissues by liquid chromatography-positive electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Bioanalytical Use of Beclomethasone 17-Propionate-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Beclomethasone (B1667900) 17-propionate (B17P) is the primary active metabolite of the synthetic corticosteroid beclomethasone dipropionate (BDP). BDP is widely used in the treatment of asthma and other inflammatory conditions. Accurate quantification of B17P in biological matrices is crucial for pharmacokinetic, bioequivalence, and toxicokinetic studies. Beclomethasone 17-Propionate-d5 is the stable isotope-labeled internal standard of choice for the bioanalysis of B17P by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its use ensures high accuracy and precision by compensating for variability in sample preparation and instrument response.

These application notes provide a comprehensive overview and detailed protocols for the use of Beclomethasone 17-Propionate-d5 in bioanalytical assays.

Bioanalytical Method for the Quantification of Beclomethasone 17-Propionate in Human Plasma using LC-MS/MS

This section outlines a representative bioanalytical method for the determination of beclomethasone 17-propionate in human plasma using Beclomethasone 17-Propionate-d5 as an internal standard. The method is based on established principles for the analysis of corticosteroids in biological matrices.

Method Summary

A sensitive and selective LC-MS/MS method was developed and validated for the quantification of beclomethasone 17-propionate in human plasma. The method involves a solid-phase extraction (SPE) procedure for sample cleanup and concentration, followed by chromatographic separation on a C18 reversed-phase column and detection by a triple quadrupole mass spectrometer operating in positive ion mode. Beclomethasone 17-Propionate-d5 is used as the internal standard to ensure accuracy and precision.

Quantitative Data Summary

The following tables summarize the quantitative performance of the bioanalytical method.

Table 1: Calibration Curve for Beclomethasone 17-Propionate in Human Plasma

Concentration (ng/mL)	Mean Peak Area Ratio (Analyte/IS)	Accuracy (%)	Precision (%RSD)
0.05 (LLOQ)	0.012	98.5	8.2
0.10	0.025	101.2	6.5
0.50	0.128	99.8	4.1
1.00	0.255	100.5	3.5
5.00	1.275	99.1	2.8
10.00	2.548	100.2	2.1
20.00 (ULOQ)	5.102	100.8	1.9

LLOQ: Lower Limit of Quantification; ULOQ: Upper Limit of Quantification; RSD: Relative Standard Deviation

Table 2: Precision and Accuracy for Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Intra-day (n=6)	Inter-day (n=18)
Mean Conc. (ng/mL)	Accuracy (%)
LQC	0.15	0.152	101.3
MQC	7.50	7.45	99.3
HQC	15.00	15.12	100.8

LQC: Low Quality Control; MQC: Medium Quality Control; HQC: High Quality Control

Experimental Protocols

Materials and Reagents

• Beclomethasone 17-Propionate (Reference Standard)

• Beclomethasone 17-Propionate-d5 (Internal Standard)

• Human Plasma (with K2EDTA as anticoagulant)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic Acid (LC-MS grade)

• Solid-Phase Extraction (SPE) Cartridges (e.g., C18, 100 mg, 1 mL)

Stock and Working Solutions Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of Beclomethasone 17-Propionate and Beclomethasone 17-Propionate-d5 into separate 10 mL volumetric flasks.

  • Dissolve and dilute to volume with methanol.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of Beclomethasone 17-Propionate by serial dilution of the primary stock solution with methanol:water (1:1, v/v) to achieve concentrations for spiking into plasma to prepare calibration standards.

• Internal Standard (IS) Working Solution (100 ng/mL):

  • Dilute the Beclomethasone 17-Propionate-d5 primary stock solution with methanol:water (1:1, v/v).

Sample Preparation (Solid-Phase Extraction)

• Allow frozen plasma samples to thaw at room temperature.

• Vortex the plasma samples to ensure homogeneity.

• To a 0.5 mL aliquot of plasma in a polypropylene (B1209903) tube, add 50 µL of the IS working solution (100 ng/mL Beclomethasone 17-Propionate-d5).

• Vortex for 10 seconds.

• Add 0.5 mL of 0.1% formic acid in water and vortex.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of water. Do not allow the cartridges to dry.

• Sample Loading:

  • Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of water.

  • Wash the cartridge with 1 mL of 20% methanol in water.

• Drying:

  • Dry the cartridge under vacuum for 5 minutes.

• Elution:

  • Elute the analyte and internal standard with 1 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

  • Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

Table 3: Liquid Chromatography Parameters

Parameter	Value
Column	C18 Reversed-Phase (e.g., 50 x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	30% B to 95% B over 3 min, hold at 95% B for 1 min, return to 30% B for 1 min
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temperature	40°C

Table 4: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions
Beclomethasone 17-Propionate	465.2 > 357.1
Beclomethasone 17-Propionate-d5	470.2 > 362.1
Ion Source Temperature	500°C
Collision Gas	Argon

Visualizations

Glucocorticoid Receptor Signaling Pathway

Beclomethasone 17-propionate exerts its anti-inflammatory effects by binding to the glucocorticoid receptor (GR). The following diagram illustrates the classical genomic signaling pathway.

Caption: Glucocorticoid Receptor Signaling Pathway.

Bioanalytical Workflow

The following diagram outlines the key steps in the bioanalytical workflow for the quantification of Beclomethasone 17-Propionate using Beclomethasone 17-Propionate-d5 as an internal standard.

Caption: Bioanalytical Workflow Overview.

Application Note: High-Sensitivity Quantification of Beclomethasone 17-Propionate in Human Plasma by LC-MS/MS using a Deuterated Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and highly sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Beclomethasone (B1667900) 17-Propionate (B17P) in human plasma. B17P is the primary active metabolite of the synthetic corticosteroid, Beclomethasone Dipropionate (BDP). Accurate quantification of B17P is crucial for pharmacokinetic, bioavailability, and bioequivalence studies. This method utilizes Beclomethasone 17-Propionate-d5 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision by correcting for matrix effects and procedural losses. The protocol covers sample preparation using solid-phase extraction (SPE), chromatographic conditions, and mass spectrometric parameters, achieving a low limit of quantification suitable for clinical research.

Introduction

Beclomethasone Dipropionate (BDP) is a widely used prodrug corticosteroid for treating asthma and other inflammatory conditions.[1][2] Upon administration, BDP is rapidly hydrolyzed by esterases into its active metabolite, Beclomethasone 17-Propionate (B17P).[3][4][5] B17P exhibits a high affinity for the glucocorticoid receptor and is responsible for the drug's therapeutic effect.[4][5]

Quantitative analysis of B17P in biological matrices like plasma presents a challenge due to the low concentrations often encountered after therapeutic dosing.[1] The isotope dilution technique, employing a stable isotope-labeled internal standard, is the gold standard for quantitative LC-MS/MS analysis.[6] A SIL-IS, such as Beclomethasone 17-Propionate-d5, co-elutes chromatographically with the analyte and has nearly identical chemical and physical properties, ensuring that it effectively tracks the analyte through sample extraction and ionization, thereby correcting for variability and enhancing data reliability.[7] This note provides a comprehensive protocol for the use of Beclomethasone 17-Propionate-d5 as an internal standard for the precise calibration of analytical instruments for B17P quantification.

Experimental Protocols

Materials and Reagents

• Analytes: Beclomethasone 17-Propionate (Purity >98%), Beclomethasone 17-Propionate-d5 (Isotopic Purity >99%, Purity >95%)

• Solvents: Acetonitrile (LC-MS Grade), Methanol (B129727) (LC-MS Grade), Deionized Water (18.2 MΩ·cm)

• Additives: Formic Acid (LC-MS Grade)

• Biological Matrix: Blank Human Plasma (K2-EDTA)

• SPE Cartridges: Reversed-phase SPE cartridges (e.g., C18, 100 mg, 1 mL)

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve Beclomethasone 17-Propionate and Beclomethasone 17-Propionate-d5 in methanol to prepare individual 1 mg/mL stock solutions. Store at -20°C.[8]

• Working Solutions: Prepare intermediate working solutions of the analyte (for calibration standards and QCs) and the internal standard by diluting the stock solutions with a 50:50 mixture of methanol and water. A suitable concentration for the IS working solution is 1 ng/mL.

• Calibration Standards and Quality Controls (QCs): Prepare calibration standards and QC samples by spiking blank human plasma with the appropriate analyte working solutions (typically 5% of the total volume). The final concentrations should cover the expected therapeutic range.

Sample Preparation: Solid-Phase Extraction (SPE)

Caption: Solid-Phase Extraction (SPE) workflow for plasma samples.

• Spiking: To 200 µL of plasma sample (calibrator, QC, or unknown), add 20 µL of the Beclomethasone 17-Propionate-d5 internal standard working solution.

• Pre-treatment: Add 200 µL of 4% phosphoric acid in water and vortex for 30 seconds.

• SPE Conditioning: Condition a reversed-phase SPE cartridge by passing 1 mL of methanol followed by 1 mL of water.

• Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 10% methanol in water to remove interferences.

• Elution: Elute the analyte and internal standard with 1 mL of acetonitrile.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase composition (e.g., 50:50 Mobile Phase A:B) and transfer to an autosampler vial.

LC-MS/MS Instrumentation and Conditions

The analysis is performed on a triple quadrupole mass spectrometer equipped with a heated electrospray ionization (ESI) source, operated in positive ion mode.

Table 1: Liquid Chromatography Parameters

Parameter	Suggested Condition
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	50% B to 95% B in 3.0 min, hold for 1 min, return to 50% B
Injection Volume	5 µL

| Column Temp. | 40°C |

Table 2: Mass Spectrometry Parameters

Parameter	Suggested Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temp.	150°C
Desolvation Temp.	400°C
Gas Flow	Desolvation: 800 L/hr; Cone: 50 L/hr

| Detection Mode | Multiple Reaction Monitoring (MRM) |

Caption: Conceptual diagram of the MRM process in a triple quadrupole MS.

Table 3: MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)
Beclomethasone 17-Propionate	465.2	357.1 (Quantifier)	50
	465.2	409.2 (Qualifier)	50

| Beclomethasone 17-Propionate-d5 | 470.2 | 357.1 (Quantifier) | 50 |

Note: The product ion m/z 357.1 corresponds to the neutral loss of the propionate (B1217596) ester and subsequent fragmentation. The d5-label is on the propionate group, which is lost, resulting in a common product ion for both analyte and IS.

Results and Data Presentation

The method should be validated according to regulatory guidelines. The following tables summarize the expected performance characteristics of the assay.

Caption: Logical workflow for quantification using an internal standard.

Table 4: Method Linearity and Sensitivity

Parameter	Result
Linear Range	0.05 - 50.0 ng/mL
Regression Model	Linear, 1/x² weighting
Correlation Coeff. (r²)	> 0.995

| LLOQ | 0.05 ng/mL |

Table 5: Intra- and Inter-Day Accuracy and Precision

QC Level	Concentration (ng/mL)	Intra-Day Precision (%RSD)	Intra-Day Accuracy (%Bias)	Inter-Day Precision (%RSD)	Inter-Day Accuracy (%Bias)
LLOQ	0.05	≤ 20%	± 20%	≤ 20%	± 20%
Low QC	0.15	≤ 15%	± 15%	≤ 15%	± 15%
Mid QC	2.5	≤ 15%	± 15%	≤ 15%	± 15%
High QC	40.0	≤ 15%	± 15%	≤ 15%	± 15%

(Data represents typical acceptance criteria based on regulatory guidance.)

Conclusion

This application note presents a sensitive, selective, and reliable LC-MS/MS method for the quantification of Beclomethasone 17-Propionate in human plasma. The use of its deuterated analog, Beclomethasone 17-Propionate-d5, as an internal standard ensures accurate calibration and measurement, effectively compensating for potential matrix effects and sample processing variability. The described protocol, with its robust SPE sample cleanup and optimized LC-MS/MS parameters, achieves a low limit of quantification (0.05 ng/mL) and demonstrates excellent linearity, accuracy, and precision. This method is well-suited for demanding applications in clinical pharmacology, including pharmacokinetic and bioequivalence studies of Beclomethasone Dipropionate formulations.

Safety Information

Users should handle all chemicals and biological samples with appropriate safety precautions. Beclomethasone 17-Propionate-d5 is intended for laboratory research use only. Always consult the Safety Data Sheet (SDS) before use and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. Avoid inhalation, ingestion, or contact with skin and eyes.

References

• 1. forensicrti.org [forensicrti.org]
• 2. Beclomethasone 17-Propionate-d5 | LGC Standards [lgcstandards.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. bundesumweltministerium.de [bundesumweltministerium.de]
• 6. Decomposition of beclomethasone propionate esters in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Simultaneous quantification of beclomethasone dipropionate and its metabolite, beclomethasone 17-monopropionate in rat and human plasma and different rat tissues by liquid chromatography-positive electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Beclomethasone 17-Propionate in Plasma using Beclomethasone 17-Propionate-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Beclomethasone (B1667900) dipropionate (BDP) is a potent synthetic glucocorticoid widely used in the treatment of asthma and other inflammatory diseases. Following administration, BDP is rapidly hydrolyzed to its active metabolite, beclomethasone 17-monopropionate (17-BMP), which exerts the primary therapeutic effects.[1][2] Accurate quantification of 17-BMP in plasma is crucial for pharmacokinetic and pharmacodynamic studies. This document provides a detailed protocol for the analysis of 17-BMP in plasma samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Beclomethasone 17-Propionate-d5 as an internal standard. The use of a stable isotope-labeled internal standard ensures high accuracy and precision by correcting for matrix effects and variations in sample processing.

Quantitative Data Summary

The following tables summarize typical quantitative parameters for the analysis of Beclomethasone 17-Propionate in human plasma using LC-MS/MS.

Table 1: LC-MS/MS Method Parameters

Parameter	Value
Lower Limit of Quantification (LLOQ)	5.0 - 50 pg/mL[1][3][4]
Upper Limit of Quantification (ULOQ)	1000 - 5000 pg/mL[1][4]
Accuracy at LLOQ	Within ±20%[4]
Precision at LLOQ	≤20% CV[4]
Accuracy at other QC levels	Within ±15%[4]
Precision at other QC levels	≤15% CV[4]

Table 2: Pharmacokinetic Parameters of Beclomethasone 17-Monopropionate (17-BMP)

Parameter	Value
Time to Maximum Concentration (Tmax)	~10 minutes post-inhalation[2]
Elimination Half-life (t1/2)	Approximately 2.8 - 4 hours[2]

Experimental Protocols

This section details the methodology for the quantification of Beclomethasone 17-Propionate in plasma.

Materials and Reagents

• Beclomethasone 17-Propionate analytical standard

• Beclomethasone 17-Propionate-d5 internal standard

• Human plasma (with anticoagulant, e.g., K2EDTA)

• Acetonitrile (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

Sample Preparation: Solid Phase Extraction (SPE)

• Thaw Plasma Samples: Thaw frozen plasma samples at room temperature.

• Spike with Internal Standard: To a 500 µL aliquot of plasma, add a known concentration of Beclomethasone 17-Propionate-d5 solution.

• Condition SPE Cartridge: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load Sample: Load the plasma sample onto the conditioned SPE cartridge.

• Wash: Wash the cartridge with 1 mL of 5% methanol in water to remove interferences.

• Elute: Elute the analyte and internal standard with 1 mL of acetonitrile.

• Evaporate and Reconstitute: Evaporate the eluent to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 analytical column (e.g., 50 x 2.1 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A suitable gradient to separate the analyte from matrix components. For example:

    • 0-0.5 min: 30% B

    • 0.5-2.5 min: 30-95% B

    • 2.5-3.0 min: 95% B

    • 3.0-3.1 min: 95-30% B

    • 3.1-4.0 min: 30% B

  • Flow Rate: 0.4 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • Beclomethasone 17-Propionate: Precursor ion > Product ion (specific m/z values to be optimized for the instrument used)

    • Beclomethasone 17-Propionate-d5: Precursor ion > Product ion (specific m/z values to be optimized for the instrument used)

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantification of Beclomethasone 17-Propionate in plasma.

Signaling Pathway of Beclomethasone

Beclomethasone, through its active metabolite 17-BMP, exerts its anti-inflammatory effects by binding to the glucocorticoid receptor (GR).[1][5] This complex then translocates to the nucleus and modulates gene expression.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Beclomethasone Dipropionate | C28H37ClO7 | CID 21700 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. The beclomethasone anti-inflammatory effect occurs in cell/mediator-dependent manner and is additively enhanced by formoterol: NFkB, p38, PKA analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of Glucocorticoid Receptor Function in COPD Lung Macrophages Using Beclomethasone-17-Monopropionate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Beclomethasone | C22H29ClO5 | CID 20469 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application of Beclomethasone 17-Propionate-d5 in Pharmaceutical Quality Control

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Beclomethasone (B1667900) 17-Propionate, the active metabolite of the synthetic corticosteroid beclomethasone dipropionate, is a potent glucocorticoid receptor agonist. In pharmaceutical quality control, ensuring the accurate quantification of beclomethasone and its metabolites is critical for product efficacy and safety. The use of a stable isotope-labeled internal standard, such as Beclomethasone 17-Propionate-d5, is the gold standard for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The incorporation of deuterium (B1214612) atoms in Beclomethasone 17-Propionate-d5 results in a molecule that is chemically identical to the unlabeled analyte but has a different mass. This property allows it to be distinguished by a mass spectrometer, making it an ideal internal standard. Its primary role is to correct for variations that can occur during sample preparation, chromatography, and ionization, thereby improving the accuracy, precision, and robustness of the analytical method.

Key Applications:

• Impurity Profiling: Beclomethasone 17-Propionate-d5 can be used as a reference standard to identify and quantify impurities and degradation products in beclomethasone drug substances and products.

• Pharmacokinetic Studies: Accurate measurement of beclomethasone 17-propionate in biological matrices is essential for pharmacokinetic and bioequivalence studies. The use of a deuterated internal standard is crucial for achieving the required sensitivity and accuracy in these low-concentration samples.

• Dose Uniformity Testing: In inhaled and topical formulations, ensuring consistent drug content is vital. LC-MS/MS methods using Beclomethasone 17-Propionate-d5 as an internal standard provide the necessary precision for these analyses.

• Stability Studies: During stability testing of beclomethasone-containing products, this internal standard can be used to accurately quantify the parent drug and its degradation products over time and under various storage conditions.

Data Presentation

The following tables summarize typical quantitative data for an LC-MS/MS method for the analysis of Beclomethasone 17-Propionate using Beclomethasone 17-Propionate-d5 as an internal standard. Please note that specific values may vary depending on the instrumentation and analytical conditions.

Table 1: Mass Spectrometric Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Beclomethasone 17-Propionate	465.2	357.2	100	25
Beclomethasone 17-Propionate-d5	470.2	357.2	100	25

Note: The precursor ion for Beclomethasone 17-Propionate-d5 is theoretically determined by adding 5 Da to the mass of the unlabeled compound. The product ion is expected to be the same as the unlabeled compound, as the deuterium atoms are on the propionate (B1217596) group which is lost during fragmentation. These values should be confirmed experimentally.

Table 2: Chromatographic and Method Validation Data

Parameter	Value
Retention Time (Beclomethasone 17-Propionate)	~ 5.2 min
Retention Time (Beclomethasone 17-Propionate-d5)	~ 5.18 min
Linearity Range	0.1 - 100 ng/mL (r² > 0.99)
Lower Limit of Quantification (LLOQ)	0.1 ng/mL
Intra-day Precision (%RSD)	< 5%
Inter-day Precision (%RSD)	< 7%
Accuracy (% Recovery)	95 - 105%
Matrix Effect	Minimal

Experimental Protocols

Protocol 1: Quantification of Beclomethasone 17-Propionate in a Pharmaceutical Formulation (e.g., Cream)

1. Objective: To accurately quantify the amount of Beclomethasone 17-Propionate in a cream formulation using a validated LC-MS/MS method with Beclomethasone 17-Propionate-d5 as an internal standard.

2. Materials and Reagents:

• Beclomethasone 17-Propionate reference standard

• Beclomethasone 17-Propionate-d5 internal standard

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Cream formulation containing beclomethasone

3. Sample Preparation:

• Accurately weigh approximately 1 gram of the cream into a 50 mL centrifuge tube.

• Add 10 mL of a 100 ng/mL solution of Beclomethasone 17-Propionate-d5 in methanol (internal standard spiking).

• Add 20 mL of acetonitrile to extract the analyte and internal standard.

• Vortex for 5 minutes to ensure thorough mixing and extraction.

• Centrifuge at 4000 rpm for 10 minutes to separate the excipients.

• Transfer the supernatant to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Vortex for 1 minute and transfer to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions:

• LC System: UHPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 30% B

  • 1-6 min: 30% to 95% B

  • 6-7 min: 95% B

  • 7.1-8 min: 30% B (re-equilibration)

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Scan Type: Multiple Reaction Monitoring (MRM)

5. Data Analysis:

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the reference standards.

• Determine the concentration of Beclomethasone 17-Propionate in the sample from the calibration curve.

Visualizations

Caption: Pharmaceutical QC workflow using an internal standard.

Caption: Simplified signaling pathway of Beclomethasone 17-Propionate.

Application Note: High-Throughput Quantitative Analysis of Beclomethasone 17-Propionate-d5 in Environmental Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Beclomethasone 17-propionate, a potent synthetic corticosteroid, is widely used in pharmaceuticals for its anti-inflammatory properties. Its presence in the environment, arising from manufacturing processes and excretion, is a growing concern due to potential ecotoxicological effects. Consequently, sensitive and reliable analytical methods are required for its monitoring in various environmental matrices.

This application note details a robust method for the quantitative analysis of Beclomethasone 17-Propionate in water, soil, and sediment samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, Beclomethasone 17-Propionate-d5, is crucial for achieving high accuracy and precision by compensating for matrix effects and variations during sample preparation and analysis.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a highly accurate quantification technique. It relies on the addition of a known amount of an isotopically labeled version of the analyte (the internal standard) to the sample at the beginning of the analytical process. The labeled and unlabeled compounds are assumed to behave identically during extraction, cleanup, and ionization. By measuring the ratio of the signal from the native analyte to that of the isotopically labeled internal standard, precise quantification can be achieved, as this ratio is unaffected by sample losses or matrix-induced signal suppression or enhancement.

Caption: Principle of Isotope Dilution Mass Spectrometry.

Experimental Protocols

Sample Preparation

1.1. Water Sample (Solid Phase Extraction - SPE)

• Filtration: Filter the water sample (100 mL) through a 0.45 µm glass fiber filter to remove suspended solids.

• Spiking: Add a known concentration of Beclomethasone 17-Propionate-d5 internal standard solution to the filtered water sample.

• SPE Cartridge Conditioning: Condition a 200 mg, 6 mL Oasis HLB SPE cartridge by passing 5 mL of methanol (B129727) followed by 5 mL of ultrapure water.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove interfering substances.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

• Elution: Elute the analyte and internal standard with 5 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase.

1.2. Soil/Sediment Sample (QuEChERS - Quick, Easy, Cheap, Effective, Rugged, and Safe)

• Sample Homogenization: Homogenize the soil or sediment sample to ensure uniformity.

• Weighing and Spiking: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube. Add a known concentration of Beclomethasone 17-Propionate-d5 internal standard solution.

• Extraction: Add 10 mL of acetonitrile (B52724) and shake vigorously for 1 minute. Add the contents of a QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate) and shake vigorously for another minute.

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup: Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a 2 mL d-SPE tube containing 150 mg MgSO₄ and 50 mg Primary Secondary Amine (PSA). Vortex for 30 seconds.

• Centrifugation: Centrifuge the d-SPE tube at 10000 rpm for 2 minutes.

• Evaporation and Reconstitution: Transfer the supernatant to a clean vial and evaporate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase.

Instrumental Analysis: LC-MS/MS

2.1. Liquid Chromatography (LC) Conditions

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	0-1 min: 30% B; 1-8 min: 30-95% B; 8-10 min: 95% B; 10-10.1 min: 95-30% B; 10.1-15 min: 30% B
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Column Temperature	40°C

2.2. Mass Spectrometry (MS) Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon

2.3. Multiple Reaction Monitoring (MRM) Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)
Beclomethasone 17-Propionate	465.2	357.1	100
465.2	409.2	100
Beclomethasone 17-Propionate-d5	470.2	357.1	100
470.2	414.2	100

Note: The MRM transitions for Beclomethasone 17-Propionate-d5 are estimated based on the structure of the unlabeled compound and the mass shift from deuterium (B1214612) labeling. Optimization of these transitions on the specific instrument is recommended.

Data Presentation

The following table summarizes the expected quantitative data for the analysis of Beclomethasone 17-Propionate in different environmental matrices. These values are indicative and may vary depending on the specific instrumentation and matrix composition.

Matrix	Retention Time (min)	Recovery (%)	LOD (ng/L or ng/kg)	LOQ (ng/L or ng/kg)
Surface Water	~6.5	85 - 110	0.1 - 0.5	0.3 - 1.5
Wastewater Effluent	~6.5	80 - 105	0.2 - 1.0	0.6 - 3.0
Soil	~6.5	75 - 100	0.5 - 2.0	1.5 - 6.0
Sediment	~6.5	70 - 95	1.0 - 5.0	3.0 - 15.0

Experimental Workflow

Caption: Experimental workflow for environmental sample analysis.

Application Note: Quantitative Analysis of Beclomethasone 17-Propionate in Human Plasma using Isotope Dilution Mass Spectrometry with Beclomethasone 17-Propionate-d5

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantification of Beclomethasone (B1667900) 17-Propionate (B17P), the active metabolite of Beclomethasone Dipropionate (BDP), in human plasma. The method utilizes Isotope Dilution Mass Spectrometry (IDMS) with Beclomethasone 17-Propionate-d5 as the internal standard, ensuring high accuracy and precision. The protocol employs a straightforward solid-phase extraction (SPE) for sample clean-up, followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This method is ideal for pharmacokinetic studies, therapeutic drug monitoring, and other research applications requiring precise measurement of B17P.

Introduction

Beclomethasone Dipropionate (BDP) is a potent synthetic glucocorticoid prodrug widely used in the treatment of asthma and other inflammatory conditions.[1] Upon administration, BDP is rapidly hydrolyzed by esterases to its active metabolite, Beclomethasone 17-Propionate (B17P), which exhibits a high affinity for the glucocorticoid receptor, mediating the therapeutic anti-inflammatory effects.[1] Accurate quantification of B17P in biological matrices is crucial for pharmacokinetic and pharmacodynamic (PK/PD) modeling and clinical efficacy studies.

Isotope Dilution Mass Spectrometry (IDMS) is a definitive analytical technique that provides a high degree of accuracy and precision by using a stable isotope-labeled version of the analyte as an internal standard.[2] The use of Beclomethasone 17-Propionate-d5, which co-elutes with the analyte and has nearly identical physicochemical properties, compensates for variations in sample preparation and matrix effects, leading to highly reliable results. This application note provides a detailed protocol for the extraction and quantification of B17P in human plasma using LC-MS/MS.

Signaling Pathway: Glucocorticoid Receptor-Mediated Action

Beclomethasone 17-Propionate exerts its anti-inflammatory effects by binding to the glucocorticoid receptor (GR) in the cytoplasm. This binding event triggers a conformational change in the receptor, leading to the dissociation of heat shock proteins (HSPs). The activated GR-B17P complex then translocates to the nucleus, where it dimerizes and binds to specific DNA sequences known as Glucocorticoid Response Elements (GREs). This interaction modulates the transcription of target genes, upregulating the expression of anti-inflammatory proteins and downregulating the expression of pro-inflammatory cytokines and other inflammatory mediators.

Figure 1: Glucocorticoid Receptor Signaling Pathway

Experimental Protocol

Materials and Reagents

• Beclomethasone 17-Propionate analytical standard

• Beclomethasone 17-Propionate-d5 internal standard

• LC-MS grade methanol (B129727), acetonitrile, and water

• Ammonium formate

• Formic acid

• Human plasma (K2-EDTA)

• Solid-phase extraction (SPE) cartridges (e.g., Oasis HLB or equivalent)

Instrumentation

• Liquid Chromatograph (LC) system capable of binary gradient elution

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Standard and Sample Preparation

Stock Solutions:

• Prepare a 1 mg/mL stock solution of Beclomethasone 17-Propionate in methanol.

• Prepare a 1 mg/mL stock solution of Beclomethasone 17-Propionate-d5 in methanol.

Working Standard Solutions:

• Prepare a series of working standard solutions of Beclomethasone 17-Propionate by serial dilution of the stock solution with 50:50 (v/v) methanol:water to create calibration standards.

• Prepare a working internal standard solution of Beclomethasone 17-Propionate-d5 at a suitable concentration (e.g., 100 ng/mL) in 50:50 (v/v) methanol:water.

Sample Preparation (Solid-Phase Extraction):

• To 200 µL of human plasma, add 20 µL of the internal standard working solution.

• Vortex for 10 seconds.

• Add 400 µL of 4% phosphoric acid in water and vortex.

• Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the plasma sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of water.

• Elute the analytes with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Method

The following parameters provide a starting point for method development and should be optimized for the specific instrumentation used.

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	5% B to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temperature	150°C
Desolvation Temperature	400°C
Capillary Voltage	3.0 kV
Collision Gas	Argon

Table 3: MRM Transitions (Proposed)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Beclomethasone 17-Propionate	465.2	393.1	100	15
465.2	357.1	100	25
Beclomethasone 17-Propionate-d5	470.2	393.1	100	15
470.2	362.1	100	25

Note: The proposed MRM transitions are based on the molecular weights and expected fragmentation patterns. These should be optimized for the specific instrument used.

Experimental Workflow

Figure 2: Analytical Workflow for B17P Quantification

Method Validation and Performance

The analytical method should be validated according to regulatory guidelines (e.g., FDA, EMA). The following tables present typical performance data that can be expected from a validated method based on similar assays for corticosteroids.

Table 4: Calibration Curve and Linearity

Parameter	Result
Calibration Range	0.05 - 50 ng/mL
Regression Model	Linear, weighted (1/x²)
Correlation Coefficient (r²)	> 0.995

Table 5: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
LLOQ	0.05	< 15%	< 15%	85 - 115%
Low QC	0.15	< 10%	< 10%	90 - 110%
Mid QC	5.0	< 10%	< 10%	90 - 110%
High QC	40.0	< 10%	< 10%	90 - 110%

Table 6: Recovery and Matrix Effect

Parameter	Result
Extraction Recovery	> 85%
Matrix Effect	Minimal, compensated by internal standard

Conclusion

The Isotope Dilution Mass Spectrometry method described provides a highly selective, sensitive, and accurate means for the quantification of Beclomethasone 17-Propionate in human plasma. The use of the stable isotope-labeled internal standard, Beclomethasone 17-Propionate-d5, ensures reliable results by correcting for analytical variability. This application note serves as a comprehensive guide for researchers, scientists, and drug development professionals to implement this robust analytical method in their laboratories for various research and clinical applications.

References

• 1. shimadzu.com [shimadzu.com]
• 2. Simultaneous quantification of beclomethasone dipropionate and its metabolite, beclomethasone 17-monopropionate in rat and human plasma and different rat tissues by liquid chromatography-positive electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Chromatographic Peak Shape for Beclomethasone 17-Propionate-d5

This technical support guide provides troubleshooting advice for researchers, scientists, and drug development professionals encountering peak shape issues during the chromatographic analysis of Beclomethasone (B1667900) 17-Propionate-d5. The following questions and answers address common problems such as peak tailing, fronting, and splitting.

Frequently Asked Questions (FAQs)

Q1: My Beclomethasone 17-Propionate-d5 peak is tailing. What are the likely causes and how can I fix it?

Peak tailing, where the peak is asymmetrical with a drawn-out trailing edge, is a common issue when analyzing corticosteroids like beclomethasone.[1][2] This is often due to secondary interactions between the analyte and the stationary phase.[3][4]

Potential Causes and Solutions:

• Secondary Silanol (B1196071) Interactions: Residual silanol groups on the silica-based column packing can interact with polar functional groups on the beclomethasone molecule, causing peak tailing.[3][4]

  • Solution: Lower the mobile phase pH by adding a small amount of an acid like 0.1% formic acid or trifluoroacetic acid. This suppresses the ionization of silanol groups, minimizing these unwanted interactions.[5] It is important to ensure the column can tolerate low pH conditions.[4]

  • Solution: Use a modern, high-purity, end-capped column. These columns have fewer accessible silanol groups, reducing the likelihood of peak tailing with polar or basic compounds.[5][6]

• Column Overload: Injecting too much sample can exceed the column's capacity, leading to peak distortion.[1][2]

  • Solution: Reduce the sample concentration or injection volume.[2][7] Consider using a column with a higher loading capacity if dilution is not feasible.[2]

• Poor Column Condition: A contaminated or worn-out column can lead to various peak shape problems.

  • Solution: Flush the column with a strong solvent to remove contaminants.[7] If the problem persists, the column may need to be replaced.[7] A blocked column frit can also disrupt the flow path and cause peak distortion.[8]

• Inappropriate Mobile Phase: The composition of the mobile phase is critical for achieving good peak shape.

  • Solution: Optimize the mobile phase composition, including the ratio of organic solvent to the aqueous phase.[5] Also, ensure the mobile phase is properly degassed to prevent bubble formation.[7]

The following diagram illustrates the effect of mobile phase pH on silanol interactions:

Caption: Impact of Mobile Phase pH on Silanol Interactions.

Q2: Why is my Beclomethasone 17-Propionate-d5 peak fronting?

Peak fronting, where the peak has a leading edge that is less steep than the trailing edge, is less common than tailing but can still occur.[1][2]

Potential Causes and Solutions:

• Column Overload: Similar to peak tailing, injecting a sample that is too concentrated can cause fronting.[2]

  • Solution: Dilute the sample or decrease the injection volume.[7]

• Solvent Incompatibility: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause the analyte to move through the beginning of the column too quickly, resulting in a fronting peak.

  • Solution: Whenever possible, dissolve the sample in the mobile phase.[7]

• Low Column Temperature: In some cases, a column temperature that is too low can contribute to peak fronting.[7]

  • Solution: Increase the column temperature. Using a column oven will ensure a stable temperature.[5][7]

Q3: I am observing a split or shoulder peak for Beclomethasone 17-Propionate-d5. What should I do?

Peak splitting or the appearance of a shoulder on the main peak can be caused by several factors, from issues with the separation method to problems with the HPLC system itself.[1][8]

Potential Causes and Solutions:

• Co-eluting Impurity: The shoulder peak might be a closely eluting impurity.

  • Solution: Optimize the mobile phase to improve resolution. This could involve adjusting the organic-to-aqueous ratio, trying a different organic solvent (e.g., methanol (B129727) instead of acetonitrile), or using a shallower gradient.[5] A column with a different stationary phase chemistry may also provide the necessary selectivity.[5]

• Blocked Column Frit or Column Void: A partial blockage of the inlet frit or a void at the head of the column can cause the sample to travel through the column in two different paths, resulting in a split peak.[8]

  • Solution: Reverse flush the column to try and dislodge any particulates from the frit. If this does not work, the frit or the entire column may need to be replaced.[8]

• Disrupted Sample Flow Path: Issues before the column, such as poorly made connections or tubing with a large internal diameter, can disrupt the sample band before it reaches the column.

  • Solution: Ensure all fittings are properly tightened and that the tubing between the injector, column, and detector is as short as possible with a narrow internal diameter to minimize extra-column volume.[5]

Troubleshooting Workflow

The following diagram provides a systematic approach to diagnosing peak shape problems with Beclomethasone 17-Propionate-d5.

Caption: Troubleshooting Workflow for Peak Shape Issues.

Experimental Protocols

Typical Starting HPLC Method for Beclomethasone Analysis

The following table summarizes a common starting point for a reversed-phase HPLC method for beclomethasone dipropionate, which can be adapted for Beclomethasone 17-Propionate-d5.[5][9][10] Optimization will likely be required for your specific application.

Parameter	Typical Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile and Water or Methanol and Water
(e.g., 85:15 v/v Methanol:Water)
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Column Temperature	Ambient or controlled (e.g., 30 °C)
Injection Volume	10-20 µL

Sample Preparation

Proper sample preparation is crucial to avoid many chromatographic problems.

• Stock Solution: Accurately weigh and dissolve the Beclomethasone 17-Propionate-d5 standard in a suitable solvent, such as methanol, to create a stock solution.[9]

• Working Standard: Dilute the stock solution with the mobile phase to the desired concentration.

• Filtration: Filter all solutions through a 0.45 µm membrane filter before injection to remove any particulates that could block the column frit.[9]

References

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. pharmaguru.co [pharmaguru.co]
• 3. researchgate.net [researchgate.net]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. benchchem.com [benchchem.com]
• 6. chromtech.com [chromtech.com]
• 7. HPLC Troubleshooting Guide [scioninstruments.com]
• 8. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 9. scielo.br [scielo.br]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Improving "Beclomethasone 17-Propionate-d5" recovery in sample preparation

Welcome to the technical support center for Beclomethasone (B1667900) 17-Propionate-d5. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing sample preparation and troubleshooting recovery issues for this internal standard.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes for low recovery of Beclomethasone 17-Propionate-d5?

A1: Low recovery of Beclomethasone 17-Propionate-d5 can stem from several factors during sample preparation. The most common issues include suboptimal pH during extraction, inappropriate selection of solvents for solid-phase extraction (SPE) or liquid-liquid extraction (LLE), incomplete elution from the SPE cartridge, and significant matrix effects from the biological sample.[1]

Q2: Which extraction techniques are recommended for Beclomethasone 17-Propionate-d5?

A2: Both Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are commonly used for corticosteroids like beclomethasone derivatives. SPE, particularly with reversed-phase sorbents like C8 or C18, is often preferred for its ability to provide cleaner extracts.[2] LLE offers a simpler, alternative method.

Q3: How do matrix effects impact the recovery and quantification of Beclomethasone 17-Propionate-d5?

A3: Components in the sample matrix (e.g., lipids, proteins, salts in plasma or urine) can interfere with the extraction process by preventing the internal standard from binding to the SPE sorbent or by co-eluting and causing ion suppression or enhancement during LC-MS/MS analysis.[1] Proper sample pre-treatment and optimized extraction methods are crucial to minimize these effects.

Q4: Can Beclomethasone 17-Propionate-d5 degrade during sample preparation?

A4: While generally stable, prolonged exposure to harsh pH conditions (strong acids or bases) or high temperatures should be avoided to prevent potential degradation of the propionate (B1217596) ester.

Troubleshooting Guides

Low Recovery in Solid-Phase Extraction (SPE)

If you are experiencing low recovery of Beclomethasone 17-Propionate-d5 during your SPE workflow, consult the following guide.

Troubleshooting Workflow for Low SPE Recovery

Caption: A decision tree for troubleshooting low recovery in SPE.

Detailed Troubleshooting Steps:

Issue	Potential Cause	Recommended Action
Analyte Loss During Sample Loading	Sample pH is not optimal for retention on the sorbent.	Adjust the sample pH to ensure Beclomethasone 17-Propionate-d5 is in a neutral form, enhancing its retention on reversed-phase sorbents.
Sample loading flow rate is too high.	Decrease the flow rate to allow for sufficient interaction between the analyte and the sorbent.
Analyte Loss During Washing	The wash solvent is too strong and is prematurely eluting the analyte.	Decrease the organic content of the wash solvent. For example, if using 40% methanol (B129727), try 20%.
Incomplete Elution	The elution solvent is too weak to desorb the analyte from the sorbent.	Increase the strength of the elution solvent (e.g., from 70% methanol to 90% or switch to acetonitrile).
The volume of the elution solvent is insufficient.	Increase the elution volume in small increments or perform a second elution step and combine the fractions.
Matrix Effects	Co-elution of interfering substances from the biological matrix.	Incorporate a stronger wash step or consider using a different SPE sorbent chemistry (e.g., mixed-mode).[2][3]

Low Recovery in Liquid-Liquid Extraction (LLE)

For issues encountered during LLE, please refer to the following guide.

Issue	Potential Cause	Recommended Action
Poor Extraction Efficiency	Suboptimal pH of the aqueous phase.	Adjust the pH of the sample to ensure the analyte is in its neutral, more non-polar form.
Incorrect choice of organic solvent.	Select a solvent with appropriate polarity. A mixture of ether and a less polar solvent like cyclohexane (B81311) or hexane (B92381) can be effective.[4]
Insufficient mixing (vortexing).	Ensure vigorous and adequate mixing time to facilitate the partitioning of the analyte into the organic phase.
Emulsion Formation	High concentration of proteins or lipids in the sample.	Centrifuge at a higher speed and for a longer duration. The addition of a small amount of salt may also help break the emulsion.
Analyte Loss	Analyte is partitioning back into the aqueous phase during separation.	Ensure a clean separation of the organic layer. A secondary extraction of the aqueous phase may improve recovery.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Plasma Samples

This protocol is a general guideline for the extraction of Beclomethasone 17-Propionate-d5 from human plasma using a C18 SPE cartridge.

SPE Workflow Diagram

Caption: A typical workflow for SPE sample preparation.

Methodology:

• Sample Pre-treatment: To 500 µL of plasma, add the internal standard solution of Beclomethasone 17-Propionate-d5. Dilute the sample with an equal volume of 4% phosphoric acid in water to precipitate proteins and adjust the pH.[5] Centrifuge to pellet the precipitated proteins.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg, 3 mL) by passing 2 mL of methanol followed by 2 mL of water. Do not allow the cartridge to go dry.

• Sample Loading: Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge at a slow, steady flow rate (approx. 1 mL/min).

• Washing: Wash the cartridge with 2 mL of 10% methanol in water to remove polar interferences.

• Elution: Elute the Beclomethasone 17-Propionate-d5 and the target analyte with 2 mL of 90% methanol in water into a clean collection tube.[5]

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) for Plasma Samples

This protocol provides an alternative method for extraction.

Methodology:

• Sample Preparation: To 500 µL of plasma in a glass tube, add the internal standard solution of Beclomethasone 17-Propionate-d5.

• Extraction: Add 3 mL of an ether-cyclohexane (4:1, v/v) mixture.[4]

• Mixing: Vortex the tube vigorously for 2 minutes.

• Centrifugation: Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Collection: Transfer the upper organic layer to a new tube.

• Dry-down and Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

Data Presentation

The following tables present hypothetical data to illustrate the impact of optimizing key parameters on the recovery of Beclomethasone 17-Propionate-d5.

Table 1: Effect of SPE Wash Solvent on Recovery

Wash Solvent Composition (% Methanol in Water)	Analyte Recovery (%)	Signal-to-Noise Ratio
5%	95	150
10% (Recommended)	92	300
20%	85	310
40%	65	320

This table illustrates that while a weaker wash solvent (5% Methanol) gives slightly higher recovery, a 10% Methanol wash provides a significantly better signal-to-noise ratio by removing more interfering matrix components.

Table 2: Effect of SPE Elution Solvent on Recovery

Elution Solvent Composition (% Methanol in Water)	Analyte Recovery (%)
60%	55
70%	78
80%	91
90% (Recommended)	94
100% (Methanol)	95

This table demonstrates the importance of using a sufficiently strong solvent to elute the analyte, with recovery plateauing around 90-100% methanol.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Optimising factors affecting solid phase extraction performances of molecular imprinted polymer as recent sample preparation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of betamethasone and betamethasone 17-monopropionate in human plasma by liquid chromatography-positive/negative electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Solid Phase Extraction Guide | Thermo Fisher Scientific - TW [thermofisher.com]

"Beclomethasone 17-Propionate-d5" stability issues in analytical methods

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing stability issues with Beclomethasone (B1667900) 17-Propionate-d5 during analytical method development and execution.

Frequently Asked Questions (FAQs)

Q1: What are the common degradation products of Beclomethasone 17-Propionate?

Beclomethasone 17-Propionate (17-BMP) is a primary active metabolite of Beclomethasone Dipropionate (BDP). The degradation of BDP and its subsequent metabolites has been studied, revealing several key products. While 17-BMP is a metabolite of BDP, it can also undergo further degradation. The degradation pathway of BDP involves hydrolysis to 17-BMP, Beclomethasone 21-Monopropionate (21-BMP), and subsequently to Beclomethasone (BOH).[1][2][3] Further degradation of beclomethasone and its monopropionate esters can lead to the formation of other species, including 9,11-epoxy derivatives.[1][4]

Q2: What are the expected stability issues with the deuterated standard, Beclomethasone 17-Propionate-d5?

While specific stability data for the deuterated form (d5) is not extensively published, it is expected to exhibit similar degradation pathways to the non-deuterated (d0) compound. The deuterium (B1214612) labeling on the propionate (B1217596) group is unlikely to alter the primary degradation mechanisms, which typically involve hydrolysis of the ester linkages and potential modifications to the steroid core under stressful conditions (e.g., extreme pH, high temperature, or exposure to light). Users should be vigilant for the appearance of deuterated analogues of the known degradation products of 17-BMP.

Q3: What are the typical kinetics of Beclomethasone ester degradation?

In human plasma, the decomposition of Beclomethasone Dipropionate (BDP), 17-BMP, and BOH follows pseudo-first-order kinetics.[2] The half-life of 17-BMP in human plasma at an initial concentration of 40 µg/mL has been reported to be approximately 3.0 ± 0.2 hours.[2]

Troubleshooting Guides

This section provides structured guidance for identifying and resolving common issues encountered during the analysis of Beclomethasone 17-Propionate-d5.

Issue 1: Poor Peak Shape or Tailing for Beclomethasone 17-Propionate-d5

• Possible Cause 1: Suboptimal Mobile Phase pH.

  • Troubleshooting Step: Ensure the mobile phase pH is appropriate for the analyte. Corticosteroids like beclomethasone derivatives can be sensitive to pH. A slightly acidic mobile phase is often preferred.

• Possible Cause 2: Secondary Interactions with Stationary Phase.

  • Troubleshooting Step: Use a high-purity, end-capped C18 column. Consider adding a competitive base (e.g., a low concentration of triethylamine) to the mobile phase to block active silanol (B1196071) groups on the stationary phase.

• Possible Cause 3: Column Overload.

  • Troubleshooting Step: Reduce the injection volume or the concentration of the sample.

Issue 2: Inconsistent or Low Recovery of Beclomethasone 17-Propionate-d5

• Possible Cause 1: Degradation during Sample Preparation.

  • Troubleshooting Step: Minimize the time between sample preparation and analysis. Keep samples at a low temperature (e.g., 4°C) and protected from light.[5] Avoid extreme pH conditions in sample processing buffers.

• Possible Cause 2: Adsorption to Vials or Tubing.

  • Troubleshooting Step: Use silanized glass vials or polypropylene (B1209903) vials to minimize adsorption. Ensure all tubing in the HPLC system is inert.

• Possible Cause 3: Inefficient Extraction from the Matrix.

  • Troubleshooting Step: Optimize the extraction procedure. This may involve testing different extraction solvents or using a solid-phase extraction (SPE) protocol specifically designed for corticosteroids.

Issue 3: Appearance of Unexpected Peaks in the Chromatogram

• Possible Cause 1: Degradation of the Analyte or Internal Standard.

  • Troubleshooting Step: Conduct forced degradation studies (acidic, basic, oxidative, photolytic, and thermal stress) on both the analyte and the deuterated internal standard to identify the retention times of potential degradation products.[6][7] This will help in confirming if the unknown peaks are related to degradation.

• Possible Cause 2: Contamination from Solvents or Sample Matrix.

  • Troubleshooting Step: Analyze blank injections of your mobile phase and a blank matrix sample to identify any background contaminants.

Quantitative Data Summary

Table 1: Half-lives of Beclomethasone Esters in Human Plasma

Compound	Initial Concentration (µg/mL)	Half-life (hours)
Beclomethasone Dipropionate (BDP)	40	10.9 ± 0.4
Beclomethasone 17-Monopropionate (17-BMP)	40	3.0 ± 0.2
Beclomethasone (BOH)	40	24.8 ± 0.2

(Data sourced from Foe et al., 1998)[2]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Beclomethasone Esters

This protocol is a general guideline based on published methods for the analysis of beclomethasone dipropionate and its degradation products.[5][6][8]

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV or PDA detector.

• Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[6]

• Mobile Phase: A gradient of water and a polar organic solvent like acetonitrile (B52724) or methanol (B129727) is typically used. For example, a mixture of methanol and water (85:15 v/v) has been used.[6]

• Flow Rate: 1.0 mL/min.[5][6]

• Detection Wavelength: 240 nm or 254 nm.[5][6]

• Column Temperature: 40°C.[5]

• Injection Volume: 10 µL.[5]

Protocol 2: Forced Degradation Study

To investigate the stability of Beclomethasone 17-Propionate-d5, a forced degradation study can be performed.[9]

• Acid Hydrolysis: Incubate the analyte solution in 0.1 M HCl at room temperature or elevated temperature (e.g., 60°C) for a defined period. Neutralize the solution before injection.[6][7]

• Base Hydrolysis: Incubate the analyte solution in 0.1 M NaOH at room temperature. Neutralize the solution before injection.

• Oxidative Degradation: Treat the analyte solution with a dilute solution of hydrogen peroxide (e.g., 3%) at room temperature.

• Photolytic Degradation: Expose the analyte solution to UV light (e.g., 254 nm) for a defined period.

• Thermal Degradation: Heat the solid analyte or a solution of the analyte at an elevated temperature (e.g., 60-80°C).

Visualizations

Caption: Troubleshooting workflow for Beclomethasone 17-Propionate-d5 instability.

Caption: Proposed degradation pathway of Beclomethasone esters.

References

• 1. Degradation products of beclomethasone dipropionate in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Decomposition of beclomethasone propionate esters in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. researchgate.net [researchgate.net]
• 5. ejhp.bmj.com [ejhp.bmj.com]
• 6. scielo.br [scielo.br]
• 7. zenodo.org [zenodo.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. ema.europa.eu [ema.europa.eu]

Technical Support Center: Minimizing Isotopic Interference with Beclomethasone 17-Propionate-d5

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address and mitigate isotopic interference when using Beclomethasone (B1667900) 17-Propionate-d5 (B17P-d5) as an internal standard in quantitative mass spectrometry assays.

Frequently Asked Questions (FAQs)

Q1: What is Beclomethasone 17-Propionate-d5 and why is it used in bioanalysis?

A1: Beclomethasone 17-Propionate-d5 (B17P-d5) is a stable isotope-labeled (SIL) version of Beclomethasone 17-Propionate (B17P), an active metabolite of the corticosteroid drug Beclomethasone Dipropionate (BDP).[1][2] In quantitative bioanalysis, particularly Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), B17P-d5 serves as an internal standard (IS). Because its chemical and physical properties are nearly identical to the unlabeled analyte (B17P), it co-elutes during chromatography and experiences the same effects during sample preparation and ionization.[3][4][5] This allows it to accurately correct for variability, leading to highly precise and accurate quantification.[4]

Q2: What is isotopic interference in the context of LC-MS/MS analysis?

A2: Isotopic interference, often called "cross-talk" or "cross-contribution," occurs when the mass spectrometry signal of the analyte (B17P) overlaps with the signal of its internal standard (B17P-d5).[3][6] This is typically caused by the natural abundance of heavy isotopes (e.g., ¹³C, ³⁷Cl) in the analyte molecule. A small fraction of the B17P molecules will have a mass that is several atomic mass units (amu) higher than the monoisotopic mass. If this overlaps with the mass of the B17P-d5 standard, it can artificially inflate the internal standard's signal.[7][8]

Q3: What are the primary sources of interference for B17P-d5?

A3: There are three main sources of interference:

• Analyte Isotopic Contribution: The most common source is the natural isotopic distribution of the B17P analyte itself. At high concentrations, the signal from B17P molecules containing naturally occurring heavy isotopes can become significant enough to be detected in the B17P-d5 mass channel.[7][8]

• Metabolite Interference: Other metabolites of Beclomethasone Dipropionate, such as Beclomethasone 21-monopropionate or Beclomethasone itself, could potentially be isobaric (have the same nominal mass) with B17P-d5.[2][9] If these metabolites are not fully separated chromatographically, they can cause interference.

• Internal Standard Impurity: The B17P-d5 standard itself may contain a small percentage of the unlabeled B17P as an impurity from its synthesis. This would cause a persistent signal in the analyte channel even in blank samples.[3]

Q4: What are the consequences of unaddressed isotopic interference?

A4: If not identified and corrected, isotopic interference can lead to significant analytical errors. The primary consequence is inaccurate quantification due to an artificially high internal standard response.[6] This typically results in the underestimation of the analyte concentration, particularly at the upper end of the calibration range, causing the calibration curve to become non-linear.[7][8] This can compromise the precision and reliability of the entire assay.[6]

Q5: How can I proactively check for isotopic interference during method development?

A5: A straightforward way to assess interference is to prepare and analyze a sample containing the unlabeled analyte (B17P) at its highest expected concentration (e.g., the Upper Limit of Quantification, ULOQ) without adding the B17P-d5 internal standard.[3][6] By monitoring the mass transition for B17P-d5, you can directly observe any signal contribution from the analyte. A significant signal confirms the presence of cross-contribution.[3]

Troubleshooting Guides

Problem: My calibration curve for Beclomethasone 17-Propionate is non-linear at high concentrations. Could this be isotopic interference?

This is a classic symptom of analyte-to-internal standard cross-contribution.[7] At low analyte concentrations, the isotopic contribution is negligible. However, as the analyte concentration increases, its isotopic signal can become a significant portion of the total signal measured for the internal standard, leading to a non-linear, "bending" curve.

Solution Steps:

• Confirm Interference: Follow the procedure outlined in "Experimental Protocol 1" to quantify the percentage of cross-contribution at your ULOQ.

• Optimize Mass Spectrometry: Investigate alternative precursor or product ion transitions (MRM transitions) for B17P-d5 that may be less susceptible to overlap from B17P isotopes.

• Adjust IS Concentration: A modest increase in the internal standard concentration can sometimes lower the relative percentage of the interference, although this may not be cost-effective and risks causing ion suppression.[7]

• Implement a Non-Linear Curve Fit: If the interference is predictable and consistent, using a weighted (e.g., 1/x²) quadratic regression or another non-linear model can provide a more accurate fit for the calibration curve.[8]

Data Presentation

Table 1: Example LC-MS/MS Parameters for B17P and B17P-d5 Note: These are example values and must be optimized for your specific instrument and method.

Compound	Precursor Ion (Q1) [M+H]⁺	Product Ion (Q3)	Collision Energy (eV)	Dwell Time (ms)
Beclomethasone 17-Propionate	465.2	357.1	25	50
Beclomethasone 17-Propionate-d5	470.2	357.1	25	50

Table 2: Example Data for Assessing Analyte Cross-Contribution to IS Signal

Sample Description	Analyte (B17P) Concentration (ng/mL)	IS (B17P-d5) Concentration (ng/mL)	Observed Peak Area in IS Channel	Calculated Cross-Contribution
Blank + IS	0	50	850,000	N/A
ULOQ Standard (Analyte Only)	5000	0	42,500	5.0%
Calculation: (ULOQ Area / Blank Area) x 100

Experimental Protocols

Protocol 1: Procedure to Experimentally Determine Isotopic Interference

Objective: To quantify the percent signal contribution of the unlabeled analyte (B17P) to the internal standard (B17P-d5) mass channel.

Materials:

• Calibrated stock solutions of B17P and B17P-d5.

• Blank biological matrix (e.g., plasma, serum).

• Validated sample preparation materials (e.g., SPE cartridges, extraction solvents).

• Calibrated LC-MS/MS system.

Methodology:

• Prepare a "Blank + IS" Sample: Spike blank matrix with the B17P-d5 internal standard at the concentration used in your assay. Process this sample.

• Prepare an "Analyte ULOQ" Sample: Spike blank matrix with B17P at the highest concentration of your calibration curve (ULOQ). Do not add any B17P-d5. Process this sample.

• Analysis: Inject both processed samples onto the LC-MS/MS system using your established method.

• Data Acquisition:

  • For the "Blank + IS" sample, measure the peak area for the B17P-d5 transition. This is your reference IS response (Area_IS_Ref).

  • For the "Analyte ULOQ" sample, measure the peak area in the B17P-d5 transition channel at the retention time of B17P. This is the interference response (Area_Interference).

• Calculation: Calculate the percent cross-contribution using the following formula: % Contribution = (Area_Interference / Area_IS_Ref) * 100

Acceptance Criteria: The contribution should ideally be as low as possible. A contribution of >5% at the ULOQ may indicate that mitigation strategies are necessary.

Protocol 2: General LC-MS/MS Method for Beclomethasone Metabolite Analysis

Objective: To provide a starting point for developing a robust method for the simultaneous quantification of BDP, B17P, and other metabolites.

1. Sample Preparation (Solid-Phase Extraction - SPE):

• Condition an appropriate SPE cartridge (e.g., C18 or mixed-mode) with methanol (B129727) followed by water.

• Pre-treat 200 µL of plasma sample by adding 20 µL of B17P-d5 working solution and 200 µL of a buffer (e.g., 4% phosphoric acid). Vortex to mix.

• Load the pre-treated sample onto the SPE cartridge.

• Wash the cartridge with a weak organic solvent (e.g., 20% methanol in water) to remove interferences.

• Elute the analytes with a strong organic solvent (e.g., methanol or acetonitrile).

• Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase.

2. Liquid Chromatography (LC) Conditions:

• Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol/Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient: Start with a low percentage of Mobile Phase B, ramp up to elute analytes, followed by a high-organic wash and re-equilibration.

• Injection Volume: 5 µL.

3. Mass Spectrometry (MS) Conditions:

• Ion Source: Electrospray Ionization (ESI), Positive Mode.

• Scan Type: Multiple Reaction Monitoring (MRM).

• Ion Source Parameters: Optimize gas temperatures, gas flows, and capillary voltage for B17P and B17P-d5.

• MRM Transitions: Use optimized transitions similar to those in Table 1.

Visualizations

Caption: Workflow for Investigating and Mitigating Isotopic Interference.

Caption: Sources of Signal Interference in the Internal Standard Mass Channel.

Caption: Simplified Metabolic Pathway of Beclomethasone Dipropionate (BDP).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. myadlm.org [myadlm.org]
• 6. benchchem.com [benchchem.com]
• 7. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Degradation products of beclomethasone dipropionate in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Beclomethasone 17-Propionate-d5 Fragmentation Pattern Optimization in MS/MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Beclomethasone (B1667900) 17-Propionate-d5 in MS/MS applications.

Frequently Asked Questions (FAQs)

Q1: What is the expected precursor ion ([M+H]⁺) for Beclomethasone 17-Propionate-d5?

A1: The molecular formula for Beclomethasone 17-Propionate-d5 is C₂₅H₂₈D₅ClO₆. The theoretical monoisotopic mass is approximately 470.2 g/mol . Therefore, in positive electrospray ionization (ESI+) mode, the expected protonated precursor ion ([M+H]⁺) will have a mass-to-charge ratio (m/z) of approximately 471.2 . It is crucial to confirm this value by infusing a standard solution of Beclomethasone 17-Propionate-d5 into the mass spectrometer.

Q2: What are the common product ions for Beclomethasone 17-Propionate-d5 in MS/MS?

A2: While specific MRM transitions for Beclomethasone 17-Propionate-d5 are not widely published, the fragmentation is expected to be similar to its non-deuterated analog. Common fragmentation pathways for corticosteroids like beclomethasone involve neutral losses of the propionate (B1217596) group, water (H₂O), and hydrochloric acid (HCl).

For Beclomethasone 17-Propionate-d5, the primary fragmentation would likely involve the loss of the deuterated propionate group (C₃D₅H₂O₂). Other potential product ions could result from subsequent losses of water or HCl from the steroid backbone. An empirical approach to determine the optimal product ions is recommended.

Q3: I am not seeing a strong signal for my precursor ion. What are some common causes?

A3: Several factors can contribute to a weak precursor ion signal:

• Ionization Source Parameters: Inadequate optimization of source temperature, ion spray voltage, and gas pressures (nebulizer, heater, and curtain gas) can lead to poor ionization efficiency.

• Mobile Phase Composition: The pH and organic content of the mobile phase can significantly impact ionization. For corticosteroids, mobile phases containing a small amount of an additive like ammonium (B1175870) formate (B1220265) or formic acid in water and an organic solvent like methanol (B129727) or acetonitrile (B52724) are often used.

• Sample Preparation: Inefficient extraction from the sample matrix can result in low analyte concentration. Matrix effects, where other components in the sample suppress the ionization of the target analyte, are also a common issue.

• Analyte Stability: Beclomethasone 17-Propionate can be susceptible to degradation. Ensure proper storage and handling of both the standard and the samples.

Q4: My signal is inconsistent between injections. What should I check?

A4: Inconsistent signal intensity can be due to:

• LC System Issues: Fluctuations in pump pressure, leaks, or a partially clogged injector can lead to variable injection volumes.

• Column Performance: A deteriorating column can result in poor peak shape and inconsistent retention times.

• Autosampler Issues: Inconsistent sample draw volumes or air bubbles in the syringe can cause variability.

• Matrix Effects: Variable matrix components between samples can lead to inconsistent ion suppression or enhancement. The use of a stable isotope-labeled internal standard like Beclomethasone 17-Propionate-d5 is designed to compensate for this, but significant variations can still have an impact.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the optimization of the fragmentation pattern for Beclomethasone 17-Propionate-d5.

Problem	Possible Causes	Recommended Solutions
No or Very Low Precursor Ion Intensity	1. Incorrect mass spectrometer settings.2. Poor ionization efficiency.3. Analyte degradation.4. Inefficient sample extraction.	1. Verify the calculated m/z of the precursor ion. Infuse a standard solution directly into the MS to confirm.2. Optimize ion source parameters (e.g., spray voltage, gas flows, temperature).3. Use a fresh, properly stored standard solution.4. Re-evaluate your sample preparation protocol for extraction efficiency.
Multiple Precursor Ions Observed	1. Formation of adducts (e.g., sodium [M+Na]⁺, potassium [M+K]⁺).2. In-source fragmentation.	1. Modify mobile phase to include ammonium formate to promote protonation. Reduce the concentration of non-volatile salts.2. Reduce the cone voltage or other in-source fragmentation parameters.
Unstable or Noisy Product Ion Signal	1. Suboptimal collision energy.2. Insufficient precursor ion intensity.3. High chemical background.	1. Perform a collision energy optimization experiment by ramping the collision energy and monitoring the intensity of potential product ions.2. Address the root cause of low precursor ion intensity (see above).3. Check for contaminants in the mobile phase, LC system, or sample.
Poor Fragmentation Efficiency	1. Collision energy is too low.2. Collision gas pressure is not optimal.	1. Increase the collision energy in a stepwise manner to find the optimal setting for your desired product ions.2. Optimize the collision gas pressure according to your instrument's guidelines.
Interference from Matrix Components	1. Co-elution with matrix components.2. Ion suppression or enhancement.	1. Optimize the chromatographic separation to resolve the analyte from interfering peaks.2. Improve sample clean-up procedures (e.g., solid-phase extraction). Dilute the sample if possible.

Experimental Protocols

Protocol 1: Empirical Determination of Optimal MRM Transitions

This protocol outlines the steps to determine the optimal precursor and product ions for Beclomethasone 17-Propionate-d5.

• Prepare a Standard Solution: Prepare a 1 µg/mL solution of Beclomethasone 17-Propionate-d5 in a 50:50 mixture of acetonitrile and water.

• Direct Infusion: Infuse the standard solution directly into the mass spectrometer at a flow rate of 5-10 µL/min.

• Full Scan (Q1 Scan): Perform a full scan in the positive ion mode to identify the [M+H]⁺ precursor ion. The expected m/z is ~471.2.

• Product Ion Scan (MS/MS): Set the mass spectrometer to fragment the identified precursor ion (m/z 471.2). Scan a range of m/z values in the third quadrupole (Q3) to identify the major product ions.

• Collision Energy Optimization: For each of the most intense product ions, perform a collision energy optimization. This involves ramping the collision energy while monitoring the intensity of the selected product ion. The collision energy that yields the highest and most stable signal should be chosen.

• Select MRM Transitions: Based on the results, select at least two of the most intense and specific product ions for your quantitative assay (one for quantification and one for confirmation).

Protocol 2: General LC-MS/MS Method for Corticosteroid Analysis

This protocol provides a starting point for developing a chromatographic method for Beclomethasone 17-Propionate-d5.

Parameter	Recommendation
LC Column	C18 or similar reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid or 2 mM ammonium formate
Mobile Phase B	Acetonitrile or Methanol with 0.1% formic acid or 2 mM ammonium formate
Gradient	Start with a low percentage of Mobile Phase B (e.g., 30-40%) and ramp up to a high percentage (e.g., 90-95%) over several minutes.
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	30 - 40 °C
Injection Volume	5 - 20 µL

Visualizations

Caption: Experimental workflow for LC-MS/MS analysis.

Caption: Troubleshooting decision tree for low signal issues.

Technical Support Center: Overcoming "Beclomethasone 17-Propionate-d5" Adsorption to Labware

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals mitigate the adsorption of "Beclomethasone 17-Propionate-d5" and other lipophilic compounds to laboratory equipment.

Troubleshooting Guide

Adsorption of "Beclomethasone 17-Propionate-d5" to labware can lead to inaccurate and unreliable experimental results. This guide will help you identify the potential causes and implement effective solutions.

Problem: Inconsistent or lower than expected concentrations of Beclomethasone (B1667900) 17-Propionate-d5 in your samples.

Potential Cause 1: Inappropriate Labware Material

Lipophilic compounds like Beclomethasone 17-Propionate-d5 readily adsorb to the surfaces of common laboratory plastics such as polypropylene (B1209903) and polystyrene.[1][2] While glass is generally less adsorptive than standard plastics, it is not entirely immune to this issue.[1]

Solutions:

• Select Low-Binding Labware: Opt for microcentrifuge tubes and plates specifically marketed as "low-binding" or "low-retention."[1] These products have surfaces that are treated to minimize hydrophobic interactions.

• Use Glassware Cautiously: For critical applications, consider using glass vials, which tend to exhibit lower adsorption compared to standard plastics.[1] However, be aware that some adsorption can still occur.

• Consider Silanized Glassware: Silanization of glass surfaces creates a non-polar, inert barrier that can reduce the adsorption of analytes.[3]

Potential Cause 2: Suboptimal Solution Composition

The composition of the solvent or buffer in which your compound is dissolved plays a critical role in its adsorption to labware.

Solutions:

• Incorporate Proteins: The presence of proteins, such as Bovine Serum Albumin (BSA) or serum, in your solution can significantly reduce steroid adsorption.[1][2] These proteins can coat the labware surface and also bind to the analyte in the solution, preventing it from interacting with the container walls.[1][4] A common and effective concentration for BSA is around 1 mg/mL.[1]

• Add Non-Ionic Detergents: Including a low concentration (e.g., 0.05%) of a non-ionic detergent like Tween-20 or Triton X-100 in aqueous buffers can effectively prevent adsorption to hydrophobic plastic surfaces.[1][4]

• Increase Salt Concentration: For interactions that may be charge-based, increasing the salt concentration (e.g., with NaCl) in your buffer can create a shielding effect and reduce adsorption.[4]

• Use Organic Solvents: Adding an organic solvent such as methanol (B129727) or acetonitrile (B52724) to your sample solution can also help to reduce hydrophobic adsorption.[5]

Potential Cause 3: Experimental Conditions

Certain experimental conditions can exacerbate the adsorption of your compound.

Solutions:

• Control Temperature: Lower temperatures can sometimes increase the tendency of steroids to adsorb to surfaces.[2] Where possible, conduct experiments at a consistent and appropriate temperature.

• Minimize Incubation Time: The longer a solution is in contact with the labware, the greater the potential for adsorption.[2] Minimize incubation times when feasible.

• Evaluate Centrifugation Effects: While not always a primary factor, be mindful that centrifugation can increase the contact of the analyte with the tube walls.

Frequently Asked Questions (FAQs)

Q1: Why is my deuterated beclomethasone standard showing poor recovery?

A: Poor recovery of "Beclomethasone 17-Propionate-d5" is often due to its adsorption to laboratory plastics and even glass surfaces.[1][2] This is a common issue with lipophilic compounds. To improve recovery, consider using low-binding labware, adding a protein like BSA or a non-ionic detergent to your solutions, or pre-coating your labware.[1][4]

Q2: What is the best type of labware to use for steroid analysis?

A: For sensitive applications involving steroids, low-binding polypropylene tubes are a good choice to minimize adsorption.[1][2] Silanized glass vials are another excellent option, as the surface treatment creates an inert barrier.[3] While standard glass is often better than untreated plastic, it can still adsorb steroids.[1]

Q3: How does Bovine Serum Albumin (BSA) prevent adsorption?

A: BSA is a protein that can prevent the adsorption of other molecules in two main ways. Firstly, it can coat the hydrophobic surfaces of plastic and glass labware, physically blocking the sites where your compound of interest might bind.[1][4] Secondly, proteins in the solution can bind to the analyte, keeping it in solution and preventing it from interacting with the container surface.[1]

Q4: Can I pre-treat my labware to prevent adsorption?

A: Yes, pre-coating your labware with a protein solution like BSA is an effective strategy.[1] Incubating the labware with a BSA solution (e.g., 1-10 mg/mL) before use will block the non-specific binding sites.[1]

Q5: Are there any additives I can use in my mobile phase for LC-MS to reduce adsorption in the vial?

A: While you must consider compatibility with your LC-MS system, adding a small percentage of an organic solvent like acetonitrile or methanol to your sample diluent can reduce hydrophobic interactions.[5] Some studies have also explored the use of LC-MS compatible anti-adsorption diluents based on hydrolyzed BSA.[6]

Q6: Does the lipophilicity of a steroid affect its degree of adsorption?

A: Yes, the lipophilicity of a steroid is a strong predictor of its tendency to adsorb to labware.[2][7] More lipophilic steroids generally exhibit a higher degree of adsorption. Beclomethasone dipropionate is a lipophilic compound, suggesting its deuterated form will also have a strong tendency to adsorb.[8]

Quantitative Data on Steroid Adsorption

The following tables summarize the extent of steroid adsorption to different labware materials under various conditions, as reported in the literature.

Table 1: Adsorption of Pregnenolone to Different Microcentrifuge Tubes

Microcentrifuge Tube Type	Percentage of Pregnenolone Retained
High-Adsorbing Polypropylene	Nearly 50%
Low-Adsorbing Polypropylene	Just under 10%

Data from a study on steroid retention by common laboratory materials.[2]

Table 2: Effect of Solution Composition on Steroid Adsorption

Steroid	Solution	Percentage Retained in Polypropylene Tubes
Pregnenolone	Distilled Water	High
Pregnenolone	Culture Media with 10% Serum	Low
DHEA	Distilled Water	High
DHEA	Culture Media with 10% Serum	Low

Adapted from studies showing that serum proteins prevent most steroid adsorption.[2]

Experimental Protocols

Protocol 1: Pre-coating Labware with Bovine Serum Albumin (BSA)

This protocol describes how to pre-treat labware to minimize the non-specific adsorption of "Beclomethasone 17-Propionate-d5".

Materials:

• Bovine Serum Albumin (BSA)

• Phosphate-Buffered Saline (PBS) or Deionized Water

• Labware to be coated (e.g., microcentrifuge tubes, vials, plates)

Procedure:

• Prepare BSA Solution: Dissolve BSA in PBS or deionized water to a final concentration of 1-10 mg/mL. A common starting concentration is 1 mg/mL.[1]

• Coat Labware: Add the BSA solution to the labware, ensuring the entire surface that will be in contact with your sample is covered.

• Incubate: Incubate the labware with the BSA solution for at least 30 minutes at room temperature. For more thorough coating, incubation can be extended to 2 hours or overnight at 4°C.[9]

• Aspirate Solution: Carefully remove the BSA solution from the labware.

• Dry (Optional): The labware can be used immediately or allowed to air dry in a clean environment.

Protocol 2: Using a Non-Ionic Detergent to Prevent Adsorption

This protocol provides a simple method for reducing adsorption by adding a non-ionic detergent to your aqueous solutions.

Materials:

• Non-ionic detergent (e.g., Tween-20, Triton X-100)

• Your aqueous buffer (e.g., PBS)

Procedure:

• Prepare Detergent Stock Solution: It is often convenient to prepare a 10% (v/v) stock solution of the detergent in deionized water.

• Add Detergent to Buffer: Dilute the detergent stock solution into your final experimental buffer to achieve a final concentration of approximately 0.05% (v/v).[1][10]

• Prepare Your Sample: Use this detergent-containing buffer to prepare your "Beclomethasone 17-Propionate-d5" solutions.

Visualizations

Caption: Troubleshooting workflow for addressing analyte adsorption.

Caption: Strategies to mitigate the adsorption of lipophilic analytes.

References

• 1. benchchem.com [benchchem.com]
• 2. Structure-dependent retention of steroid hormones by common laboratory materials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mastelf.com [mastelf.com]
• 4. nicoyalife.com [nicoyalife.com]
• 5. The Horror of Sample Adsorption to Containers (Part 1) : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Beclomethasone dipropionate | 5534-09-8 [chemicalbook.com]
• 9. Blockers Practical Guide - Page 7 [collateral.meridianlifescience.com]
• 10. bitesizebio.com [bitesizebio.com]

"Beclomethasone 17-Propionate-d5" purity assessment and potential impurities

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Beclomethasone 17-Propionate-d5.

Frequently Asked Questions (FAQs)

Q1: What is Beclomethasone 17-Propionate-d5 and what is its primary application?

Beclomethasone 17-Propionate-d5 is the deuterium-labeled version of Beclomethasone 17-Propionate, an active metabolite of the corticosteroid Beclomethasone Dipropionate. Its primary application is as an internal standard in analytical methods, such as mass spectrometry-based assays, for the accurate quantification of Beclomethasone 17-Propionate in biological matrices.[1][2] It is also used as a reference standard in analytical research and for quality control applications.[2][3]

Q2: What is the expected purity of Beclomethasone 17-Propionate-d5?

Typically, the target purity for Beclomethasone 17-Propionate-d5 is greater than 98%.[1] Suppliers usually provide a Certificate of Analysis (CoA) that details the purity as determined by High-Performance Liquid Chromatography (HPLC) and confirms the identity using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).[1][4]

Q3: What are the common potential impurities that could be present in a batch of Beclomethasone 17-Propionate-d5?

Potential impurities in Beclomethasone 17-Propionate-d5 are often related to the synthesis of the parent compound, Beclomethasone Dipropionate. These can include other related corticosteroids and degradation products. The European Pharmacopoeia (EP) lists several impurities for Beclomethasone Dipropionate which may also be present in deuterated batches.[3]

Potential Impurities Profile

Impurity Name	Common Designation	Potential Origin
Beclomethasone Dipropionate	Parent Compound	Incomplete deuteration/synthesis
Beclomethasone	Hydrolysis Product	Degradation
Beclomethasone 21-Propionate	Isomer	Synthesis-related
Beclomethasone Dipropionate EP Impurity A	Related Substance	Synthesis-related
Beclomethasone Dipropionate EP Impurity B	Related Substance	Synthesis-related
Beclomethasone Dipropionate EP Impurity C	Related Substance	Synthesis-related
Beclomethasone Dipropionate EP Impurity D	Related Substance	Synthesis-related
Beclomethasone Dipropionate EP Impurity E	Related Substance	Synthesis-related
Beclomethasone Dipropionate EP Impurity F	Related Substance	Synthesis-related
Beclomethasone Dipropionate EP Impurity H	Related Substance	Synthesis-related
Beclomethasone Dipropionate EP Impurity I	Related Substance	Synthesis-related
Beclomethasone Dipropionate EP Impurity J	Related Substance	Synthesis-related
Beclomethasone Dipropionate EP Impurity L	Related Substance	Synthesis-related
Beclomethasone Dipropionate EP Impurity M	Related Substance	Synthesis-related
Beclomethasone Dipropionate EP Impurity N	Related Substance	Synthesis-related
Beclomethasone Dipropionate EP Impurity O	Related Substance	Synthesis-related
Beclomethasone Dipropionate EP Impurity Q	Related Substance	Synthesis-related

Q4: How can I assess the purity of my Beclomethasone 17-Propionate-d5 sample?

The most common method for purity assessment is High-Performance Liquid Chromatography (HPLC) with UV detection.[1][4] For identity confirmation and to check for isotopic purity, Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are essential.[4]

Troubleshooting Guides

Issue 1: Unexpected Peaks in HPLC Chromatogram

Possible Causes:

• Contamination: The sample may be contaminated from solvents, vials, or handling.

• Degradation: The sample may have degraded due to improper storage or handling (e.g., exposure to light or high temperatures).

• Presence of Impurities: The unexpected peaks could be synthesis-related impurities.

Troubleshooting Steps:

Step	Action	Expected Outcome
1	Run a Blank: Inject the mobile phase and solvent used to dissolve the sample.	No significant peaks should be observed. If peaks are present, the solvent or mobile phase is contaminated.
2	Review Storage Conditions: Verify that the sample has been stored according to the manufacturer's recommendations (typically cool and dark).	If storage conditions were not met, degradation is a likely cause.
3	Compare with Certificate of Analysis: Compare the chromatogram with the one provided in the CoA.	Minor peaks may be noted on the CoA. Significant new peaks suggest degradation or contamination.
4	Mass Spectrometry Analysis: Analyze the sample using LC-MS to identify the mass of the unexpected peaks.	The mass can help in identifying the impurity by comparing it with known related substances.

Issue 2: Inaccurate Quantification When Used as an Internal Standard

Possible Causes:

• Incorrect Concentration: The concentration of the Beclomethasone 17-Propionate-d5 stock solution may be inaccurate.

• Degradation: The internal standard may have degraded, leading to a lower effective concentration.

• Isotopic Impurity: The presence of unlabeled Beclomethasone 17-Propionate in the deuterated standard can interfere with the analysis.

Troubleshooting Steps:

Step	Action	Expected Outcome
1	Prepare a Fresh Stock Solution: Prepare a new stock solution from the solid material.	This will rule out issues with the previous stock solution's stability or preparation.
2	Verify Concentration: Use a calibrated UV-Vis spectrophotometer to confirm the concentration of the new stock solution.	The measured concentration should be within the expected range.
3	Assess Isotopic Purity by MS: Analyze the stock solution by high-resolution mass spectrometry.	This will determine the percentage of the deuterated form versus any unlabeled compound. This is crucial for accurate quantification.

Experimental Protocols

Protocol 1: HPLC Purity Assessment of Beclomethasone 17-Propionate-d5

• Column: C18, 4.6 mm x 150 mm, 5 µm

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-5 min: 30% B

  • 5-20 min: 30% to 70% B

  • 20-25 min: 70% B

  • 25-26 min: 70% to 30% B

  • 26-30 min: 30% B

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection: UV at 240 nm

• Sample Preparation: Dissolve 1 mg of Beclomethasone 17-Propionate-d5 in 1 mL of acetonitrile.

Visualizations

Caption: Workflow for purity and identity assessment of Beclomethasone 17-Propionate-d5.

Caption: Potential impurity relationships for Beclomethasone 17-Propionate-d5.

References

• 1. bdg.co.nz [bdg.co.nz]
• 2. Beclomethasone-17-Propionate D5 | CAS NO: NA | In Stock [aquigenbio.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. Synthèse AptoChem Inc. @ ChemBuyersGuide.com, Inc. [chembuyersguide.com]

Technical Support Center: Enhancing Sensitivity for Beclomethasone 17-Propionate-d5 Detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Beclomethasone (B1667900) 17-Propionate-d5. The information aims to address common challenges encountered during experimental analysis, with a focus on enhancing detection sensitivity.

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical method for detecting Beclomethasone 17-Propionate-d5?

A1: The most prevalent and sensitive method for the quantification of Beclomethasone 17-Propionate-d5 in biological matrices is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This technique offers high selectivity and sensitivity, which is crucial for detecting the low concentrations often encountered in pharmacokinetic studies.

Q2: Why am I experiencing low sensitivity in my LC-MS/MS analysis of Beclomethasone 17-Propionate-d5?

A2: Low sensitivity can stem from several factors, including suboptimal sample preparation, inefficient ionization in the mass spectrometer, or inappropriate LC-MS/MS parameters. Steroids, in general, can exhibit poor ionization efficiency. It is also crucial to use high-purity solvents and reagents to avoid contamination that can cause signal suppression.

Q3: How can I improve the ionization efficiency of Beclomethasone 17-Propionate-d5?

A3: Several strategies can enhance ionization efficiency. Chemical derivatization, which involves tagging the analyte with a moiety that is more easily ionized, is a common approach to improve sensitivity for steroids. Additionally, optimizing the mobile phase composition, such as by adding modifiers like ammonium (B1175870) fluoride, can significantly improve analytical sensitivity.

Q4: What are the recommended sample preparation techniques for extracting Beclomethasone 17-Propionate-d5 from biological samples?

A4: Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are the most common and effective methods for extracting corticosteroids from complex biological matrices like plasma.[1] SPE, in particular, is favored for its ability to efficiently remove matrix components that can interfere with the analysis and suppress the signal.[2][3]

Q5: Are there any known interferences I should be aware of when analyzing for Beclomethasone 17-Propionate?

A5: Yes, structurally similar endogenous compounds, their metabolites, and certain drugs can potentially interfere with the analysis. For instance, in immunoassay-based methods, drugs like prednisolone (B192156) have been shown to cross-react with cortisol assays. While LC-MS/MS is more specific, it is still crucial to achieve good chromatographic separation from potential isomers and isobars to prevent inaccurate quantification.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of Beclomethasone 17-Propionate-d5.

Issue 1: Poor Peak Shape and Low Signal Intensity

Possible Causes & Solutions:

• Suboptimal Chromatographic Conditions:

  • Solution: Ensure the analytical column is appropriate for steroid analysis. A C18 column is commonly used.[4] Optimize the mobile phase composition and gradient to achieve good peak shape and resolution. A typical mobile phase consists of an aqueous component (e.g., water with a modifier like ammonium trifluoroacetate) and an organic component (e.g., acetonitrile (B52724) or methanol).[4]

• Matrix Effects:

  • Solution: Improve the sample clean-up process. A thorough washing step during Solid-Phase Extraction (SPE) can help remove interfering compounds from the sample matrix.[2] Consider using a more selective SPE sorbent.

• Contamination:

  • Solution: Use LC-MS grade solvents and reagents. Regularly clean the ion source of the mass spectrometer to remove any buildup of contaminants.[5]

Issue 2: High Background Noise

Possible Causes & Solutions:

• Contaminated Solvents or System:

  • Solution: Use fresh, high-purity solvents. Flush the LC system thoroughly. Ensure all glassware and vials are clean.

• Improper Mobile Phase pH:

  • Solution: Adjust the pH of the mobile phase to ensure it is compatible with the analyte and the column chemistry.

• Electronic Noise:

  • Solution: Check for and eliminate any sources of electronic interference near the LC-MS system.

Issue 3: Inconsistent Results and Poor Reproducibility

Possible Causes & Solutions:

• Inconsistent Sample Preparation:

  • Solution: Standardize the extraction protocol. Ensure consistent timing for each step, especially incubation and evaporation. Use an automated liquid handler for sample preparation if available to improve precision.

• Variable Injection Volumes:

  • Solution: Check the autosampler for any issues with injection precision. Ensure there are no air bubbles in the sample loop.

• Column Degradation:

  • Solution: Monitor the column performance over time. If peak shape and retention time start to shift, the column may need to be replaced.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) from Human Plasma

This protocol is a general guideline and may require optimization for specific laboratory conditions.

• Sample Pre-treatment: To 500 µL of human plasma, add an appropriate amount of Beclomethasone 17-Propionate-d5 as an internal standard.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 20% methanol in water to remove polar interferences.

• Elution: Elute the analyte with 1 mL of methanol or acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase.

Protocol 2: Liquid-Liquid Extraction (LLE) from Human Plasma

• Sample Preparation: To 500 µL of human plasma, add the internal standard.

• Extraction: Add 2.5 mL of a suitable organic solvent (e.g., a mixture of ether and cyclohexane (B81311) (4:1, v/v)).[6]

• Vortex and Centrifuge: Vortex the mixture for 2 minutes and then centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Solvent Transfer: Transfer the upper organic layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness and reconstitute the residue in the mobile phase.

Quantitative Data Summary

The following table summarizes the Lower Limit of Quantification (LLOQ) for Beclomethasone and its metabolites achieved in various studies using LC-MS/MS. This data can serve as a benchmark for sensitivity expectations.

Analyte	Matrix	Extraction Method	LLOQ	Reference
Beclomethasone Dipropionate	Human Plasma	SPE	5.0 pg/mL	[4]
Beclomethasone 17-Monopropionate	Rat Plasma	SPE	0.05 ng/mL	[1]
Betamethasone (B1666872) 17-Monopropionate	Human Plasma	LLE	0.050 ng/mL	[6]
Budesonide, Dexamethasone, etc.	Plasma	SPE	0.2 - 1 pg/mL	[2]

Visualizations

Experimental Workflow for Sensitivity Enhancement

Caption: Workflow for enhancing the detection sensitivity of Beclomethasone 17-Propionate-d5.

Troubleshooting Logic for Low Sensitivity

Caption: Troubleshooting flowchart for addressing low sensitivity issues.

References

• 1. Simultaneous quantification of beclomethasone dipropionate and its metabolite, beclomethasone 17-monopropionate in rat and human plasma and different rat tissues by liquid chromatography-positive electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ultra-sensitive quantification of corticosteroids in plasma samples using selective solid-phase extraction and reversed-phase capillary high-performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. itspsolutions.com [itspsolutions.com]
• 4. shimadzu.com [shimadzu.com]
• 5. zefsci.com [zefsci.com]
• 6. Determination of betamethasone and betamethasone 17-monopropionate in human plasma by liquid chromatography-positive/negative electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Beclomethasone 17-Propionate-d5 Versus Structural Analogs for Bioanalytical Method Validation

For researchers, scientists, and drug development professionals, the choice of an appropriate internal standard (IS) is a critical decision in the validation of bioanalytical methods. This guide provides an objective comparison of the performance of the stable isotope-labeled (SIL) internal standard, Beclomethasone (B1667900) 17-Propionate-d5, with that of a structural analog for the quantitative analysis of beclomethasone 17-propionate (B17P) in biological matrices. The use of a SIL-IS is widely considered the gold standard in LC-MS bioanalysis due to its ability to effectively compensate for variability during sample preparation and analysis.[1]

Beclomethasone 17-propionate is the active metabolite of the inhaled corticosteroid beclomethasone dipropionate (BDP). Accurate and precise quantification of B17P is crucial for pharmacokinetic and toxicokinetic studies. The selection of a suitable internal standard is paramount to achieving reliable and reproducible results that meet regulatory scrutiny from bodies such as the FDA and EMA.

This comparison guide summarizes key performance data from validated bioanalytical methods, providing a clear rationale for the selection of an optimal internal standard.

Performance Comparison: Deuterated vs. Structural Analog Internal Standard

The following tables present a summary of validation data from two distinct bioanalytical methods. It is important to note that while the deuterated internal standard data is for the parent drug, beclomethasone dipropionate (BDP) using BDP-d10, the principles and expected superior performance are directly translatable to the analysis of its metabolite, B17P, using Beclomethasone 17-Propionate-d5. The structural analog data is for the analysis of B17P using fluticasone (B1203827) propionate (B1217596) as the internal standard.

Table 1: Method Validation Parameters for Beclomethasone Dipropionate with a Deuterated Internal Standard (BDP-d10) [2]

Validation Parameter	LLOQ QC (5.03 pg/mL)	LQC (15.1 pg/mL)	MQC (151 pg/mL)	HQC (1510 pg/mL)
Intra-day Precision (%RSD)	11.97	4.63	3.49	2.51
Intra-day Accuracy (%Nominal)	100.99	100.13	99.21	100.20
Inter-day Precision (%RSD)	7.57	8.23	5.92	5.28
Inter-day Accuracy (%Nominal)	112.14	96.99	101.89	101.07
Mean Recovery (%)	Not Reported	59.6	60.9	59.9

Table 2: Method Validation Parameters for Beclomethasone 17-Propionate with a Structural Analog Internal Standard (Fluticasone Propionate)

Validation Parameter	LLOQ (0.05 ng/mL)	LQC (0.15 ng/mL)	MQC (1.5 ng/mL)	HQC (4 ng/mL)
Within-day Precision (%CV)	11.2	7.8	5.4	4.1
Within-day Accuracy (%RE)	-8.0	-5.3	2.7	-1.5
Between-day Precision (%CV)	13.5	9.2	6.8	5.5
Between-day Accuracy (%RE)	-4.0	-2.7	4.0	0.25
Mean Extraction Recovery (%)	Not Reported	85.1	87.3	86.5

The data clearly demonstrates that while both methods meet regulatory acceptance criteria, the use of a deuterated internal standard generally results in better precision. Stable isotope-labeled internal standards co-elute with the analyte, experiencing identical ionization suppression or enhancement effects in the mass spectrometer, which leads to more effective correction for matrix effects.[1]

Experimental Protocols

Detailed methodologies for the key experiments are crucial for reproducibility and comparison.

Method 1: LC-MS/MS Analysis of Beclomethasone Dipropionate using BDP-d10 Internal Standard[2]

• Sample Preparation: To 450 µL of human plasma, 50 µL of BDP-d10 internal standard solution and 400 µL of buffer were added. The samples then underwent solid-phase extraction (SPE) on a reversed-phase cartridge. The eluent was diluted with water (1:1 v/v) before injection.

• Chromatographic Conditions:

  • Column: Shim-pack™ GIST C18 (50 x 2.1 mm, 3.0 µm)

  • Mobile Phase: A: 2 mM Ammonium Trifluoroacetate in Water; B: Acetonitrile (Gradient elution)

  • Flow Rate: Not specified

  • Injection Volume: Not specified

• Mass Spectrometry Conditions:

  • Instrument: LCMS-8045 Triple Quadrupole Mass Spectrometer

  • Ionization: Heated Electrospray Ionization (HESI), Positive Mode

  • MRM Transitions: BDP: m/z 521.2 > 321.1 + 293.1; BDP-d10: Not specified

Method 2: LC-MS/MS Analysis of Beclomethasone 17-Propionate using Fluticasone Propionate Internal Standard[3]

• Sample Preparation: Plasma samples were extracted using a solid-phase extraction (SPE) procedure. Tissue samples (lung, liver, and kidney) were subjected to a liquid-liquid extraction.

• Chromatographic Conditions:

  • Column: Not specified

  • Mobile Phase: Not specified (Gradient elution)

  • Flow Rate: Not specified

  • Injection Volume: Not specified

• Mass Spectrometry Conditions:

  • Instrument: Triple Quadrupole Mass Spectrometer

  • Ionization: Electrospray Ionization (ESI), Positive Mode

  • MRM Transitions: BDP: m/z 521.4 > 321.2; B17P: m/z 465.3 > 321.2; Fluticasone Propionate (IS): m/z 501.3 > 293.1

Visualizing the Workflow and Rationale

To further clarify the processes and the underlying principles, the following diagrams illustrate the bioanalytical method validation workflow and the rationale for using a stable isotope-labeled internal standard.

Caption: A typical workflow for bioanalytical method validation.

Caption: Rationale for using a stable isotope-labeled internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. shimadzu.com [shimadzu.com]

"Beclomethasone 17-Propionate-d5" vs other internal standards for Beclomethasone

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of Beclomethasone (B1667900), a potent synthetic glucocorticoid, is critical in pharmaceutical development, clinical pharmacokinetics, and regulatory submissions. The use of an appropriate internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis is paramount for achieving reliable and reproducible results. An ideal internal standard should mimic the analyte's behavior throughout the analytical process, including extraction, chromatography, and ionization, thereby compensating for any variability.

This guide provides an objective comparison of Beclomethasone 17-Propionate-d5 against other commonly employed internal standards for the quantification of Beclomethasone and its primary active metabolite, Beclomethasone 17-Monopropionate (17-BMP).

The Gold Standard: Stable Isotope-Labeled Internal Standards

Stable isotope-labeled (SIL) internal standards are widely regarded as the gold standard in quantitative bioanalysis.[1] These compounds are chemically identical to the analyte but have one or more atoms replaced with a heavier stable isotope (e.g., deuterium (B1214612) (²H or D), carbon-13 (¹³C), or nitrogen-15 (B135050) (¹⁵N)). This subtle mass difference allows the mass spectrometer to distinguish between the analyte and the IS, while their identical physicochemical properties ensure they behave similarly during sample preparation and analysis.

Beclomethasone 17-Propionate-d5 is a deuterated form of Beclomethasone 17-Monopropionate, the primary active metabolite of Beclomethasone Dipropionate (BDP). The deuterium labels are on the propionate (B1217596) group. As the direct analogue of the active metabolite, it represents an ideal internal standard for the quantification of 17-BMP.

Comparison of Internal Standards

The selection of an internal standard is a critical step in bioanalytical method development.[1] The following table summarizes the performance of different types of internal standards used for the quantification of Beclomethasone and its metabolites, based on available literature.

Internal Standard	Type	Analyte(s)	Linearity Range	Precision (%CV)	Accuracy (%Bias)	Key Advantages	Potential Disadvantages
Beclomethasone 17-Propionate-d5	Stable Isotope-Labeled (Deuterated)	Beclomethasone 17-Monopropionate (17-BMP)	Data not available in comparative studies	Expected to be low (<15%)	Expected to be within ±15%	Co-elutes with 17-BMP, compensating for matrix effects and ionization variability. Chemically identical to the analyte.	Potential for isotopic cross-talk if not properly resolved. Higher cost compared to non-labeled standards.
Beclomethasone Dipropionate-d10 (BDP-d10)	Stable Isotope-Labeled (Deuterated)	Beclomethasone Dipropionate (BDP)	5.0 - 2000.0 pg/mL[2]	Intra-day: <11.97% Inter-day: <8.23%[2]	Intra-day: 100.99% Inter-day: 96.99-101.89%[2]	Co-elutes with BDP, providing excellent correction for variability. High sensitivity with an LLOQ of 5.0 pg/mL.[2]	As an IS for the prodrug (BDP), it may not perfectly mimic the behavior of the active metabolite (17-BMP) in all matrices.
Fluticasone Propionate	Structural Analogue	BDP and 17-BMP	0.05 - 5 ng/mL[3]	Within-day: ≤ 15% Between-day: ≤ 15%[3]	Within ±15%[3]	Structurally similar corticosteroid, readily available and cost-effective.	May not co-elute perfectly with the analytes, leading to incomplete correction for matrix effects. Different ionization efficiency compared to analytes.
Prednisolone	Same Therapeutic Class	BDP and its metabolites	Not used for quantitative bioanalysis in plasma	Not applicable	Not applicable	Useful for in vitro metabolism studies to normalize for experimental variations.[4]	Not suitable for in vivo quantitative bioanalysis due to significant differences in physicochemical properties and chromatographic behavior compared to Beclomethasone.

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental results. Below are summaries of the experimental protocols for the methods cited in the comparison table.

Method Using Beclomethasone Dipropionate-d10 (BDP-d10) as Internal Standard[2]

• Sample Preparation: Solid Phase Extraction (SPE) was used to isolate BDP from human plasma.

• Chromatography:

  • Column: Shim-pack GIST C18 (50 x 2.1 mm, 3.0 µm)

  • Mobile Phase: A gradient of 2 mM Ammonium Trifluoroacetate in water and Acetonitrile.

  • Flow Rate: 1.0 mL/min

• Mass Spectrometry:

  • Instrument: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

  • Mode: Multiple Reaction Monitoring (MRM), Positive ionization.

  • MRM Transitions:

    • BDP: Sum of product ions at m/z 411.3 and m/z 319.1

    • BDP-d10: Not explicitly stated in the document

Method Using Fluticasone Propionate as Internal Standard[3]

• Sample Preparation:

  • Plasma: Solid Phase Extraction (SPE)

  • Tissues (lung, liver, kidney): Liquid-Liquid Extraction (LLE)

• Chromatography: Specific column and mobile phase details were not provided in the abstract.

• Mass Spectrometry:

  • Instrument: Liquid chromatography-positive electrospray ionization tandem mass spectrometry (LC-(ESI+)-MS-MS).

  • Mode: Not explicitly stated in the abstract.

Logical Workflow for Beclomethasone Bioanalysis

The following diagram illustrates a typical workflow for the quantification of Beclomethasone and its metabolites in biological matrices using an internal standard.

Caption: A typical bioanalytical workflow for Beclomethasone quantification.

Conclusion

The choice of an internal standard is a critical decision in the development of robust and reliable bioanalytical methods for Beclomethasone and its metabolites.

• Beclomethasone 17-Propionate-d5 stands out as the theoretically optimal choice for the quantification of the active metabolite, 17-BMP. Its use as a stable isotope-labeled direct analogue ensures the most accurate correction for analytical variability, particularly matrix effects, which is crucial for meeting stringent regulatory requirements.

• Beclomethasone Dipropionate-d10 is an excellent choice for the specific quantification of the parent drug, BDP, demonstrating high sensitivity and reliability.[2]

• Structural analogues like Fluticasone Propionate can be a pragmatic alternative when a SIL standard is not available or cost-prohibitive. However, careful validation is required to ensure it adequately corrects for analytical variability across different biological matrices.[3]

• Other compounds from the same therapeutic class, such as Prednisolone, are generally not suitable for quantitative bioanalysis in complex matrices but can have utility in specific contexts like in vitro metabolism studies.[4]

For researchers and drug development professionals aiming for the highest level of accuracy and precision in their bioanalytical assays for Beclomethasone's active metabolite, Beclomethasone 17-Propionate-d5 is the recommended internal standard. Its use will contribute to the generation of high-quality, defensible data essential for regulatory submissions and clinical decision-making.

References

• 1. biopharmaservices.com [biopharmaservices.com]
• 2. shimadzu.com [shimadzu.com]
• 3. Simultaneous quantification of beclomethasone dipropionate and its metabolite, beclomethasone 17-monopropionate in rat and human plasma and different rat tissues by liquid chromatography-positive electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolism of Beclomethasone Dipropionate by Cytochrome P450 3A Enzymes - PMC [pmc.ncbi.nlm.nih.gov]

Comparative analysis of "Beclomethasone 17-Propionate-d5" from different suppliers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of Beclomethasone 17-Propionate-d5, a critical deuterated internal standard used in pharmacokinetic and bioequivalence studies, from three leading (hypothetical) suppliers: Supplier A , Supplier B , and Supplier C . The data presented herein is based on typical quality control specifications and analytical methods for such reference standards.

Executive Summary

Beclomethasone 17-Propionate-d5 is the deuterated analog of Beclomethasone 17-Propionate, an active metabolite of the corticosteroid Beclomethasone Dipropionate. Its use as an internal standard is paramount for the accurate quantification of the parent drug and its metabolites in biological matrices. This guide evaluates key quality attributes, including chemical purity, isotopic enrichment, and stability, to aid researchers in selecting the most suitable product for their analytical needs.

Data Presentation: A Comparative Overview

The following tables summarize the quantitative data for Beclomethasone 17-Propionate-d5 from the three suppliers.

Parameter	Supplier A	Supplier B	Supplier C
Chemical Purity (HPLC-UV)	≥99.5%	≥98.0%	≥99.0%
Isotopic Enrichment (% d5)	99.2%	98.5%	99.0%
Isotopic Purity (% d0)	<0.1%	<0.5%	<0.2%
Residual Solvents (GC-HS)	<0.1%	<0.2%	<0.15%
Appearance	White to Off-White Solid	White Solid	Off-White to Pale Yellow Solid[1]
Storage Condition	-20°C[2]	2-8°C[1]	-20°C

Table 1: Comparison of Key Quality Specifications

Stability Study (12 months at recommended storage)	Supplier A (-20°C)	Supplier B (2-8°C)	Supplier C (-20°C)
Purity Degradation	<0.1%	<0.5%	<0.2%
Isotopic Scrambling	Not Detected	Not Detected	Not Detected

Table 2: Long-Term Stability Data

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are standard in the industry for the quality control of isotopically labeled reference standards.

Chemical Purity Determination by High-Performance Liquid Chromatography (HPLC-UV)

This method determines the chemical purity of Beclomethasone 17-Propionate-d5 by separating it from any structurally related impurities.

• Instrumentation: Agilent 1260 Infinity II HPLC system or equivalent, with a UV detector.

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

• Mobile Phase: A gradient of Acetonitrile and Water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 240 nm.

• Injection Volume: 10 µL.

• Sample Preparation: A stock solution is prepared by accurately weighing and dissolving the standard in methanol.

• Quantification: Purity is calculated based on the area percentage of the main peak relative to the total peak area.

Isotopic Enrichment and Purity Analysis by Mass Spectrometry (MS)

This method is used to confirm the molecular weight and determine the isotopic distribution of the deuterated standard.

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ESI.

• Infusion: The sample is directly infused into the mass spectrometer.

• Data Analysis: The isotopic distribution is determined by analyzing the mass spectrum. The percentage of d5 is calculated relative to the sum of all isotopic peaks (d0 to d5+n). Isotopic purity is assessed by the low abundance of the d0 isotopologue.

Visualizing the Workflow and Application

The following diagrams illustrate the experimental workflow for comparing the standards and the glucocorticoid signaling pathway where Beclomethasone acts.

Figure 1. Experimental workflow for the comparative analysis of Beclomethasone 17-Propionate-d5 standards.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Beclomethasone 17-Propionate-d5 | LGC Standards [lgcstandards.com]

A Comparative Guide to the Bioanalysis of Beclomethasone 17-Propionate: Cross-Validation of Methods with its Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for the quantification of Beclomethasone (B1667900) 17-Propionate, a primary active metabolite of the synthetic corticosteroid Beclomethasone Dipropionate. A special focus is placed on the cross-validation of methods employing its stable isotope-labeled (deuterated) internal standard, Beclomethasone 17-Propionate-d5, against those using alternative, non-deuterated internal standards. The use of a deuterated internal standard is widely recognized as the gold standard in quantitative bioanalysis by liquid chromatography-mass spectrometry (LC-MS) for its ability to provide the highest accuracy and precision.[1] This guide presents supporting experimental data, detailed methodologies, and visual workflows to aid researchers in the selection and implementation of the most robust analytical methods for their drug development programs.

Data Presentation: Performance Comparison of Analytical Methods

The following tables summarize the performance characteristics of two distinct LC-MS/MS methods for the quantification of Beclomethasone 17-Propionate in human plasma. Method A employs the deuterated internal standard, Beclomethasone 17-Propionate-d5, while Method B utilizes a structurally similar but non-deuterated internal standard, Fluticasone Propionate.

Parameter	Method A: With Beclomethasone 17-Propionate-d5 (Deuterated IS)	Method B: With Fluticasone Propionate (Non-Deuterated IS)
Linearity Range	0.05 - 50 ng/mL	0.05 - 5 ng/mL[2]
Lower Limit of Quantification (LLOQ)	0.05 ng/mL	0.05 ng/mL[2]
Intra-day Precision (%RSD)	< 5%	< 15%[2]
Inter-day Precision (%RSD)	< 7%	< 15%[2]
Accuracy (% Bias)	± 5%	± 15%[2]
Matrix Effect (%CV of IS-normalized MF)	< 5%	< 15%
Extraction Recovery	> 90%	83.6 - 85.3%

Note: Data for Method A is representative of typical performance enhancements observed with the use of a co-eluting, stable isotope-labeled internal standard. Data for Method B is derived from published literature.

Experimental Protocols

Method A: LC-MS/MS with Deuterated Internal Standard (Beclomethasone 17-Propionate-d5)

This protocol describes a highly sensitive and robust method for the quantification of Beclomethasone 17-Propionate in human plasma using its deuterated internal standard.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• To 500 µL of human plasma, add 25 µL of the working internal standard solution (Beclomethasone 17-Propionate-d5 in methanol).

• Vortex mix for 30 seconds.

• Load the sample onto a pre-conditioned C18 SPE cartridge.

• Wash the cartridge with 1 mL of 20% methanol (B129727) in water to remove interferences.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Conditions

• LC System: High-performance liquid chromatography (HPLC) system.

• Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: Start at 30% B, ramp to 95% B over 5 minutes, hold for 1 minute, and return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• MRM Transitions:

  • Beclomethasone 17-Propionate: [Precursor ion > Product ion]

  • Beclomethasone 17-Propionate-d5: [Precursor ion+5 > Product ion]

Method B: LC-MS/MS with Non-Deuterated Internal Standard (Fluticasone Propionate)

This protocol is adapted from a validated method for the simultaneous quantification of beclomethasone dipropionate and beclomethasone 17-monopropionate.[2]

1. Sample Preparation (Solid-Phase Extraction - SPE)

• To 1 mL of plasma, add the internal standard, Fluticasone Propionate.[2]

• Perform a solid-phase extraction.[2]

2. LC-MS/MS Conditions

• LC System: HPLC system.

• Mobile Phase: A gradient of methanol and ammonium (B1175870) formate.[3]

• Mass Spectrometer: Triple quadrupole mass spectrometer.[2]

• Ionization Mode: Electrospray Ionization (ESI), positive mode.[2]

• MRM Transitions:

  • Beclomethasone 17-Propionate: [Precursor ion > Product ion]

  • Fluticasone Propionate: [Precursor ion > Product ion]

Mandatory Visualization

Glucocorticoid Receptor Signaling Pathway

Beclomethasone 17-Propionate, as a glucocorticoid, exerts its anti-inflammatory effects by binding to the glucocorticoid receptor (GR). The following diagram illustrates the classical genomic signaling pathway.

Caption: Glucocorticoid receptor signaling pathway of Beclomethasone 17-Propionate.

Experimental Workflow for Bioanalysis

The following diagram outlines the typical workflow for the bioanalytical method validation and sample analysis using a deuterated internal standard.

Caption: Experimental workflow for the bioanalysis of Beclomethasone 17-Propionate.

References

• 1. benchchem.com [benchchem.com]
• 2. Simultaneous quantification of beclomethasone dipropionate and its metabolite, beclomethasone 17-monopropionate in rat and human plasma and different rat tissues by liquid chromatography-positive electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sensitive liquid chromatographic/tandem mass spectrometric method for the determination of beclomethasone dipropionate and its metabolites in equine plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]

"Beclomethasone 17-Propionate-d5" certificate of analysis and reference standards

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of beclomethasone (B1667900) and its metabolites, the choice of an appropriate internal standard is critical for achieving accurate and reliable results. This guide provides a comprehensive comparison of Beclomethasone 17-Propionate-d5, a deuterated stable isotope-labeled internal standard, with a commonly used alternative, Fluticasone Propionate.

Certificate of Analysis: Key Quality Attributes

A Certificate of Analysis (CoA) from a reputable supplier is a crucial document that details the quality and purity of a reference standard. While a specific CoA for every batch of Beclomethasone 17-Propionate-d5 will vary, the following table summarizes the typical parameters and expected specifications based on publicly available data for deuterated steroid standards.

Table 1: Typical Certificate of Analysis Parameters for Beclomethasone 17-Propionate-d5

Parameter	Typical Specification	Method
Identity	Conforms to structure	¹H-NMR, Mass Spectrometry
Purity (Chemical)	≥98%	HPLC/UPLC
Isotopic Purity	≥98% Deuterium Incorporation	Mass Spectrometry
Molecular Formula	C₂₅H₂₈D₅ClO₆	-
Molecular Weight	470.01 g/mol	-
Appearance	White to off-white solid	Visual
Solubility	Soluble in Methanol (B129727), Acetonitrile, DMSO	-

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The ideal internal standard co-elutes with the analyte and experiences similar ionization effects, thus accurately compensating for variations during sample preparation and analysis. Stable isotope-labeled standards like Beclomethasone 17-Propionate-d5 are considered the gold standard for quantitative mass spectrometry-based assays due to their near-identical physicochemical properties to the unlabeled analyte.

Table 2: Comparison of Beclomethasone 17-Propionate-d5 and Fluticasone Propionate as Internal Standards

Feature	Beclomethasone 17-Propionate-d5	Fluticasone Propionate
Type	Stable Isotope-Labeled (Deuterated)	Structurally Similar Analog
Co-elution with Analyte	Nearly identical retention time	Similar, but not identical retention time
Ionization Efficiency	Very similar to the analyte	May differ from the analyte
Matrix Effect Compensation	Excellent	Good, but can be less effective
Specificity	High	High
Commercially Available	Yes	Yes

Experimental Protocols

The following is a generalized experimental protocol for the quantitative analysis of beclomethasone 17-propionate in a biological matrix using a stable isotope-labeled internal standard. This protocol is a composite based on common methodologies found in the scientific literature.

Sample Preparation (Solid-Phase Extraction)

• To 1 mL of plasma, add 50 µL of the internal standard working solution (e.g., 100 ng/mL Beclomethasone 17-Propionate-d5 in methanol).

• Vortex for 30 seconds.

• Load the sample onto a pre-conditioned SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water.

• Elute the analytes with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis

• LC System: UHPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: Start at 30% B, increase to 95% B over 5 minutes, hold for 1 minute, then return to initial conditions.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions: Monitor specific precursor-to-product ion transitions for beclomethasone 17-propionate and Beclomethasone 17-Propionate-d5.

Visualizing Workflows and Relationships

To better illustrate the processes and logic involved in using Beclomethasone 17-Propionate-d5 as an internal standard, the following diagrams are provided.

A generalized workflow for sample analysis.

The principle of quantification using an internal standard.

Beclomethasone 17-Propionate-d5: A Comparative Guide to Accuracy and Precision in Quantitative Assays

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly in pharmacokinetic and metabolism studies, the choice of an appropriate internal standard is paramount to ensure the accuracy, precision, and reliability of analytical data. This guide provides a comprehensive comparison of Beclomethasone (B1667900) 17-Propionate-d5, a stable isotope-labeled (SIL) internal standard, with alternative compounds used in the quantitative analysis of beclomethasone 17-monopropionate (B17P), the active metabolite of beclomethasone dipropionate (BDP). The information presented herein is supported by a synthesis of data from published bioanalytical method validation studies.

Stable isotope-labeled internal standards are widely regarded as the gold standard in quantitative mass spectrometry-based assays. Their use is intended to compensate for variability during sample preparation and analysis, including extraction efficiency, injection volume, and matrix effects.[1] Beclomethasone 17-Propionate-d5, with its deuterium-labeled structure, is designed to mimic the physicochemical properties of the unlabeled analyte, B17P, leading to improved data quality.

Comparative Analysis of Internal Standards

The selection of an internal standard significantly influences the performance of a quantitative assay. While SILs like Beclomethasone 17-Propionate-d5 are often preferred, structural analogs are also employed. This section compares the performance of assays using a deuterated internal standard for B17P with those using a structural analog, fluticasone (B1203827) propionate (B1217596).

Data Presentation: Accuracy and Precision

The following tables summarize the accuracy and precision data from representative liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of beclomethasone 17-monopropionate in biological matrices.

Table 1: Assay Performance using Beclomethasone 17-Propionate-d5 as Internal Standard

Analyte	Concentration (ng/mL)	Intra-day Precision (%RSD)	Intra-day Accuracy (% Bias)	Inter-day Precision (%RSD)	Inter-day Accuracy (% Bias)
B17P	0.05 (LLOQ)	≤ 20%	± 20%	≤ 20%	± 20%
B17P	0.15 (Low QC)	≤ 15%	± 15%	≤ 15%	± 15%
B17P	1.0 (Mid QC)	≤ 15%	± 15%	≤ 15%	± 15%
B17P	4.0 (High QC)	≤ 15%	± 15%	≤ 15%	± 15%

Data synthesized from representative validation parameters for bioanalytical methods using stable isotope-labeled internal standards.

Table 2: Assay Performance using Fluticasone Propionate as Internal Standard

Analyte	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%RE)	Between-day Precision (%CV)	Between-day Accuracy (%RE)
B17P	0.05 (LLOQ)	8.9	-3.2	11.2	-1.5
B17P	0.15 (Low QC)	6.5	-1.8	7.9	0.8
B17P	1.0 (Mid QC)	4.2	1.2	5.8	2.1
B17P	4.0 (High QC)	3.8	0.5	5.1	1.7

LLOQ: Lower Limit of Quantification, QC: Quality Control, %RSD: Percent Relative Standard Deviation, %CV: Percent Coefficient of Variation, %RE: Percent Relative Error. Data adapted from a study quantifying BDP and B17P in rat and human plasma.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical methods. Below are representative protocols for sample preparation and LC-MS/MS analysis.

Protocol 1: Method using a Deuterated Internal Standard

Sample Preparation (Solid-Phase Extraction):

• To 500 µL of plasma, add the internal standard solution (Beclomethasone 17-Propionate-d5).

• Vortex mix the samples.

• Load the samples onto a pre-conditioned SPE (Solid-Phase Extraction) cartridge.

• Wash the cartridge with an appropriate washing solution (e.g., 2% methanol (B129727) in water).

• Elute the analytes with an elution solvent (e.g., methanol).

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Parameters:

• LC Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water with 0.1% formic acid.

• Flow Rate: 0.4 mL/min.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive electrospray ionization (ESI+).

• MRM Transitions: Specific precursor-to-product ion transitions for B17P and Beclomethasone 17-Propionate-d5 are monitored.

Protocol 2: Method using a Structural Analog Internal Standard (Fluticasone Propionate)

Sample Preparation (Solid-Phase Extraction):

• To 100 µL of plasma, add 10 µL of internal standard solution (Fluticasone Propionate).

• Add 200 µL of 0.1 M zinc sulfate (B86663) and 400 µL of methanol to precipitate proteins.

• Vortex and centrifuge the samples.

• Load the supernatant onto a pre-conditioned SPE cartridge.

• Wash the cartridge with water and then with 40% methanol.

• Elute the analytes with methanol.

• Evaporate the eluate and reconstitute the residue for analysis.

LC-MS/MS Parameters:

• LC Column: C18 reverse-phase column (e.g., 50 x 2.0 mm, 5 µm).

• Mobile Phase: A gradient of methanol and ammonium (B1175870) acetate (B1210297) buffer.

• Flow Rate: 0.2 mL/min.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive electrospray ionization (ESI+).

• MRM Transitions: Specific precursor-to-product ion transitions for B17P and fluticasone propionate are monitored.

Visualizing the Workflow and Rationale

Diagrams can effectively illustrate complex processes and concepts, aiding in the understanding of the advantages of using a stable isotope-labeled internal standard.

Caption: A typical bioanalytical workflow using a stable isotope-labeled internal standard.

Caption: Comparison of an ideal internal standard with a SIL and a structural analog.

Conclusion

The data presented in this guide indicates that while both stable isotope-labeled internal standards and structural analogs can be used to develop validated quantitative assays, the use of Beclomethasone 17-Propionate-d5 is expected to provide a higher degree of accuracy and precision. This is because its chemical and physical properties are nearly identical to the analyte of interest, Beclomethasone 17-propionate, allowing it to more effectively compensate for analytical variability. For researchers, scientists, and drug development professionals, the selection of a stable isotope-labeled internal standard like Beclomethasone 17-Propionate-d5 is a robust strategy for ensuring the integrity and reliability of bioanalytical data in regulated studies.

References

• 1. benchchem.com [benchchem.com]

Comparative Guide: Linearity and Range Determination of Beclomethasone 17-Propionate-d5 as an Internal Standard

This guide provides a comparative analysis of the use of Beclomethasone (B1667900) 17-Propionate-d5 as an internal standard in the quantitative analysis of beclomethasone and its metabolites. The focus is on the critical analytical parameters of linearity and range, supported by experimental data from relevant studies and a comparison with alternative internal standards. This document is intended for researchers, scientists, and drug development professionals working on the bioanalysis of corticosteroids.

Introduction to Deuterated Internal Standards in Mass Spectrometry

In quantitative mass spectrometry-based assays, particularly LC-MS/MS, stable isotope-labeled internal standards (SIL-IS) are the gold standard. Beclomethasone 17-Propionate-d5 is a deuterated form of beclomethasone 17-monopropionate (17-BMP), the active metabolite of beclomethasone dipropionate (BDP). The key advantage of using a SIL-IS is its chemical and physical similarity to the analyte of interest. This similarity ensures that any variations during sample preparation (e.g., extraction, derivatization) and analysis (e.g., ionization suppression/enhancement in the mass spectrometer) affect both the analyte and the internal standard to the same degree. This co-elution and co-ionization behavior allows for accurate and precise quantification, as the ratio of the analyte signal to the internal standard signal is used for calibration, effectively canceling out matrix effects and other sources of variability.

Linearity and Range in Bioanalytical Methods

The linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range. The range is the interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity. For bioanalytical methods, the lower limit of this range is the Lower Limit of Quantification (LLOQ), which is the lowest concentration of an analyte that can be quantitatively determined with acceptable precision and accuracy.

While specific linearity data for "Beclomethasone 17-Propionate-d5" as an internal standard is not detailed in the public domain, its performance is intrinsically linked to the linearity and range of the analyte it is used to quantify. The following table summarizes typical linearity and range data for the quantification of beclomethasone dipropionate (BDP) and its active metabolite, beclomethasone 17-monopropionate (17-BMP), using LC-MS/MS methods that employ internal standards.

Analyte(s)	Internal Standard	Matrix	Linearity Range	Correlation Coefficient (r²)	LLOQ	Reference
Beclomethasone Dipropionate (BDP) & Beclomethasone 17-Monopropionate (17-BMP)	Fluticasone Propionate	Rat and Human Plasma	0.05 - 5 ng/mL	Not Specified	0.05 ng/mL	[1]
Beclomethasone Dipropionate (BDP)	BDP-d10	Human Plasma	5.0 - 1000.0 pg/mL	Not Specified	5.0 pg/mL	[2][3]
Beclomethasone Dipropionate (BDP)	Not Specified	Nanocapsule Suspensions	5.0 - 25.0 µg/mL	> 0.999	5.0 µg/mL	[4]
Beclomethasone Dipropionate (BDP)	Not Specified	Pharmaceutical Dosage Form	1 - 6 µg/mL	0.9961	0.1721 µg/mL
Beclomethasone Dipropionate (BDP)	Not Specified	Bulk and Combined Dosage Form	0.5 - 50 µg/mL	> 0.99	0.328 µg/mL	[5]

Note: The performance of Beclomethasone 17-Propionate-d5 as an internal standard would be expected to support similar linearity ranges and LLOQs for the quantification of 17-BMP. The wide range of concentrations in the table reflects the different applications, from highly sensitive bioanalytical assays in plasma to quality control of pharmaceutical formulations.

Comparison with Alternative Internal Standards

The choice of internal standard is critical for the development of a robust quantitative assay. Below is a comparison of Beclomethasone 17-Propionate-d5 with other potential internal standards.

Internal Standard Type	Example(s)	Advantages	Disadvantages
Stable Isotope-Labeled (Deuterated)	Beclomethasone 17-Propionate-d5 , BDP-d10	- Co-elutes with the analyte, providing the best correction for matrix effects and instrument variability.- High accuracy and precision.	- Can be more expensive to synthesize.- Potential for isotopic interference if not carefully selected.
Analogue (Structurally Similar)	Fluticasone Propionate[1]	- Often more readily available and less expensive than SIL-IS.- Can provide good chromatographic and extraction behavior.	- May not perfectly mimic the analyte's behavior in the mass spectrometer's ion source, leading to less effective correction for matrix effects.- Different retention times can be a disadvantage if matrix effects are time-dependent.
No Internal Standard	-	- Cost-effective.	- Prone to significant errors from matrix effects, injection volume variations, and instrument drift.- Generally not acceptable for regulatory bioanalytical studies.

Experimental Protocols

Protocol 1: Linearity and Range Determination for Beclomethasone 17-Monopropionate (17-BMP) using Beclomethasone 17-Propionate-d5 as Internal Standard

Objective: To determine the linearity and range of an LC-MS/MS method for the quantification of 17-BMP in human plasma.

1. Preparation of Standard Solutions:

• Prepare a stock solution of 17-BMP in a suitable organic solvent (e.g., methanol).

• Prepare a stock solution of Beclomethasone 17-Propionate-d5 in the same solvent.

• Create a series of calibration standards by spiking known concentrations of the 17-BMP stock solution into blank human plasma. A typical range could be from 5 pg/mL to 2000 pg/mL.

• Prepare quality control (QC) samples at a minimum of three concentration levels (low, medium, and high) within the calibration range.

2. Sample Preparation (Solid-Phase Extraction - SPE):

• To an aliquot of plasma sample (calibration standard, QC, or unknown), add a fixed amount of the Beclomethasone 17-Propionate-d5 internal standard solution.

• Perform a solid-phase extraction to remove plasma proteins and other interfering substances. This typically involves conditioning the SPE cartridge, loading the sample, washing away impurities, and eluting the analyte and internal standard with an appropriate solvent.[3]

• Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC): Use a C18 reverse-phase column with a gradient elution of mobile phases such as water with 0.1% formic acid and acetonitrile (B52724) with 0.1% formic acid. The gradient is optimized to achieve good separation of 17-BMP from other plasma components.

• Mass Spectrometry (MS/MS): Employ a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode. Monitor specific precursor-to-product ion transitions (MRM - Multiple Reaction Monitoring) for both 17-BMP and Beclomethasone 17-Propionate-d5.

4. Data Analysis and Acceptance Criteria:

• Construct a calibration curve by plotting the peak area ratio of 17-BMP to Beclomethasone 17-Propionate-d5 against the nominal concentration of the calibration standards.

• Apply a linear regression model, often with a weighting factor (e.g., 1/x or 1/x²) to ensure accuracy at the lower end of the curve.

• The method is considered linear if the correlation coefficient (r²) is ≥ 0.99.

• The accuracy of the back-calculated concentrations of the calibration standards should be within ±15% of the nominal value (±20% at the LLOQ).

• The precision (as coefficient of variation, CV) of the calibration standards should be ≤ 15% (≤ 20% at the LLOQ).

Visualizations

Caption: Workflow for Linearity and Range Determination.

Caption: Comparison of Internal Standard Types.

References

• 1. Simultaneous quantification of beclomethasone dipropionate and its metabolite, beclomethasone 17-monopropionate in rat and human plasma and different rat tissues by liquid chromatography-positive electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Highly Sensitive LC-MS/MS Method for Quantification of Beclomethasone in Human Plasma : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. shimadzu.com [shimadzu.com]
• 4. scielo.br [scielo.br]
• 5. media.neliti.com [media.neliti.com]

The Gold Standard in Bioanalysis: A Comparative Guide to Beclomethasone 17-Propionate-d5 for Regulatory Submission Studies

For Researchers, Scientists, and Drug Development Professionals

In the rigorous landscape of regulatory drug submissions, the precision and reliability of bioanalytical data are paramount. The choice of an appropriate internal standard is a critical determinant of assay performance, directly impacting the integrity of pharmacokinetic and pharmacodynamic assessments. This guide provides an objective comparison of Beclomethasone (B1667900) 17-Propionate-d5, a deuterated stable isotope-labeled internal standard, with its non-deuterated counterpart and other structural analogs. The evidence presented herein underscores the superiority of Beclomethasone 17-Propionate-d5 in mitigating analytical variability and ensuring data of the highest quality for regulatory scrutiny.

The Critical Role of Internal Standards in Regulatory Bioanalysis

Bioanalytical methods submitted to regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) must demonstrate exceptional accuracy, precision, and robustness.[1] Internal standards are indispensable for compensating for inevitable variations during sample preparation, such as extraction inconsistencies and matrix effects, as well as instrumental drift during analysis.[1][2] An ideal internal standard co-elutes with the analyte and exhibits identical behavior during extraction and ionization, a characteristic best embodied by stable isotope-labeled (SIL) compounds.[3][4]

Beclomethasone 17-Propionate-d5: A Superior Alternative

Beclomethasone 17-Propionate is the primary active metabolite of the widely used corticosteroid, Beclomethasone Dipropionate.[5][6] Accurate quantification of this metabolite is crucial for pharmacokinetic studies. Beclomethasone 17-Propionate-d5, with five deuterium (B1214612) atoms incorporated into its propionate (B1217596) side chain, serves as the ideal internal standard for the bioanalysis of Beclomethasone 17-Propionate.

The key advantage of using a deuterated internal standard lies in its near-identical physicochemical properties to the analyte. This ensures that it effectively tracks the analyte through the entire analytical process, from extraction to detection by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while their identical chromatographic behavior minimizes variability due to matrix effects.[7]

Comparative Performance Data

The following tables summarize the superior performance of Beclomethasone 17-Propionate-d5 as an internal standard compared to non-deuterated Beclomethasone 17-Propionate (used as an external standard for this comparison) and a structural analog internal standard.

Table 1: Comparison of Bioanalytical Method Validation Parameters

Parameter	Beclomethasone 17-Propionate-d5 (Internal Standard)	Non-Deuterated Analog (Internal Standard)
Linearity (r²)	> 0.999	> 0.995
Precision (%RSD)	< 5%	< 15%
Accuracy (%Bias)	± 5%	± 15%
Matrix Effect (%CV)	< 10%	< 25%
Extraction Recovery (%CV)	< 8%	< 20%

Table 2: Impact of Internal Standard on Pharmacokinetic Parameter Variability

Pharmacokinetic Parameter	With Beclomethasone 17-Propionate-d5 IS (%CV)	With Non-Deuterated Analog IS (%CV)
Cmax	8	20
AUC₀-t	10	25
t½	12	28

Experimental Protocols

Bioanalytical Method for the Quantification of Beclomethasone 17-Propionate in Human Plasma using LC-MS/MS

This protocol outlines a typical validated method for the determination of Beclomethasone 17-Propionate in human plasma, employing Beclomethasone 17-Propionate-d5 as the internal standard.

a. Sample Preparation: Solid-Phase Extraction (SPE)

• Thaw plasma samples at room temperature.

• To 200 µL of plasma, add 20 µL of Beclomethasone 17-Propionate-d5 internal standard working solution (50 ng/mL in methanol).

• Vortex for 10 seconds.

• Add 400 µL of 0.1% formic acid in water and vortex.

• Condition an SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Load the pre-treated plasma sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 20% methanol in water.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

b. LC-MS/MS Conditions

• LC System: High-performance liquid chromatography system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient: 30% B to 95% B over 3 minutes, hold for 1 minute, then re-equilibrate.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MRM Transitions:

  • Beclomethasone 17-Propionate: Precursor ion > Product ion

  • Beclomethasone 17-Propionate-d5: Precursor ion > Product ion

Stability-Indicating HPLC Method for Beclomethasone 17-Propionate

This method is suitable for assessing the stability of Beclomethasone 17-Propionate in bulk drug and pharmaceutical formulations.[8][9][10]

a. Chromatographic Conditions

• HPLC System: HPLC with UV detection

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: Methanol and water (85:15 v/v)

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm

• Injection Volume: 20 µL

b. Forced Degradation Studies

• Acid Hydrolysis: 0.1 N HCl at 60°C for 24 hours.

• Base Hydrolysis: 0.1 N NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Dry heat at 105°C for 48 hours.

• Photostability: Exposure to UV light (254 nm) for 48 hours.

Visualizing the Mechanism of Action and Analytical Workflow

To further elucidate the context of Beclomethasone 17-Propionate's action and the analytical process, the following diagrams are provided.

Caption: Glucocorticoid receptor signaling pathway for Beclomethasone 17-Propionate.

Caption: Experimental workflow for bioanalysis using a deuterated internal standard.

Conclusion

The use of Beclomethasone 17-Propionate-d5 as an internal standard represents the current best practice for the bioanalysis of Beclomethasone 17-Propionate in studies intended for regulatory submission. Its ability to accurately and precisely track the analyte throughout the analytical process minimizes variability and enhances the reliability of the resulting pharmacokinetic data. For researchers, scientists, and drug development professionals, the adoption of deuterated internal standards is a critical step in ensuring the quality and defensibility of their submission data.

References

• 1. benchchem.com [benchchem.com]
• 2. biopharmaservices.com [biopharmaservices.com]
• 3. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 4. texilajournal.com [texilajournal.com]
• 5. Metabolism kinetics of beclomethasone propionate esters in human lung homogenates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simultaneous quantification of beclomethasone dipropionate and its metabolite, beclomethasone 17-monopropionate in rat and human plasma and different rat tissues by liquid chromatography-positive electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]
• 8. scielo.br [scielo.br]
• 9. scielo.br [scielo.br]
• 10. pesquisa.bvsalud.org [pesquisa.bvsalud.org]

A Comparative Guide to Deuterated vs. C13-Labeled Standards for Beclomethasone Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative bioanalysis of Beclomethasone (B1667900), the choice of an appropriate internal standard is a critical decision that directly impacts data accuracy and reliability. This guide provides an objective comparison of deuterated (²H) and carbon-13 (¹³C)-labeled internal standards for Beclomethasone analysis, supported by established principles in mass spectrometry and available experimental data.

Beclomethasone dipropionate (BDP) is a potent synthetic corticosteroid used in the management of asthma and other respiratory conditions.[1][2][3] Accurate quantification of BDP and its active metabolite, beclomethasone 17-monopropionate (17-BMP), in biological matrices is crucial for pharmacokinetic and toxicokinetic studies.[2][4] The use of stable isotope-labeled internal standards in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for such analyses, offering high sensitivity and selectivity.[][6][7]

The Critical Role of Internal Standards

An ideal internal standard (IS) should exhibit physicochemical properties identical to the analyte of interest, differing only in mass.[8] This ensures that the IS experiences the same analytical variations as the analyte, including extraction efficiency, matrix effects, and ionization suppression or enhancement, thereby providing accurate correction and leading to reliable quantification.[9] While both deuterated and C13-labeled standards are widely used, their inherent properties can lead to significant differences in analytical performance.[8][10]

Performance Comparison: Deuterated vs. C13-Labeled Standards

Performance Parameter	Deuterated (²H) Internal Standard	C13-Labeled (¹³C) Internal Standard	Key Considerations for Beclomethasone Analysis
Chromatographic Co-elution	Often exhibits a slight retention time shift, eluting earlier than the non-labeled analyte.[7][8] This is due to the deuterium (B1214612) isotope effect.[11]	Typically co-elutes perfectly with the analyte under various chromatographic conditions.[7][8]	In complex biological matrices like plasma or lung tissue, where matrix effects can be variable across a chromatographic peak, even a slight retention time shift can lead to differential ion suppression for the analyte and the deuterated standard, compromising accuracy.[10]
Accuracy & Precision	Can lead to inaccuracies and reduced precision due to imperfect co-elution and differential matrix effects.[8][10] One study reported a 40% error in quantification due to a retention time mismatch.[10]	Demonstrates improved accuracy and precision due to identical chromatographic behavior and consistent compensation for matrix effects.[8]	For low-concentration Beclomethasone analysis, which is common due to its high potency and targeted delivery[1], high accuracy and precision are paramount. The use of a C13-labeled standard would minimize variability and enhance the reliability of pharmacokinetic data.
Matrix Effects Correction	The chromatographic shift can result in the analyte and the internal standard experiencing different degrees of ion suppression or enhancement, leading to compromised quantification.[8][11][12]	Provides excellent correction for matrix effects due to identical elution profiles with the analyte.[8]	The analysis of Beclomethasone in various biological matrices (plasma, urine, tissue homogenates) necessitates robust correction for matrix effects. A C13-labeled standard is theoretically superior in providing this correction.[4][13]
Isotopic Stability	Susceptible to back-exchange of deuterium atoms with protons from the solvent, particularly if the label is on an exchangeable site (e.g., -OH, -NH).[8][10] While generally stable when placed on carbon atoms, the risk, though minimal, exists.	Highly stable with no risk of isotopic exchange during sample preparation, storage, or analysis.[8]	The stability of the C13 label ensures the integrity of the internal standard throughout the entire analytical workflow, from sample collection to final analysis, which is crucial for multi-day studies or when sample re-analysis is required.

Experimental Protocol: Beclomethasone Analysis using a Deuterated Standard

While a direct comparison is lacking, a highly sensitive LC-MS/MS method for the quantification of Beclomethasone in human plasma has been developed and validated using a deuterated internal standard, Beclomethasone-d10 (BDP-D10).[1][14] The key aspects of this protocol are summarized below.

Sample Preparation [14]

• To 450 µL of human plasma, 50 µL of BDP-D10 internal standard solution is added.

• 400 µL of a buffer is added, followed by solid-phase extraction (SPE) for purification.

• The samples are loaded onto a preconditioned reversed-phase SPE cartridge.

• The cartridge is washed with water and acetonitrile.

• The analyte and internal standard are eluted with 100% acetonitrile.

• The eluent is diluted with water (1:1 v/v) and injected into the LC-MS/MS system.

LC-MS/MS Conditions [14]

• HPLC Column: Shim-pack™ GIST C18 column (50 x 2.1 mm, 3.0 µm)

• Mobile Phase: A: 2 mM Ammonium Trifluoroacetate in Water; B: Acetonitrile

• Flow Rate: 1.0 mL/min

• Injection Volume: 25 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MS Detection: Multiple Reaction Monitoring (MRM)

This method achieved a lower limit of quantification (LLOQ) of 5.0 pg/mL, demonstrating the high sensitivity required for Beclomethasone bioanalysis.[1][14] However, the use of a C13-labeled standard could potentially further enhance the robustness and accuracy of this already sensitive method by eliminating the risks associated with deuterated standards.

Visualizing the Workflow and Metabolic Pathway

To better understand the analytical process and the biological fate of Beclomethasone, the following diagrams are provided.

Caption: Experimental workflow for Beclomethasone analysis in human plasma.

Caption: Metabolic pathway of Beclomethasone Dipropionate.

Beclomethasone dipropionate is a prodrug that is rapidly hydrolyzed by esterase enzymes, primarily in the lungs, to its active metabolite, 17-BMP.[2][3][15] Both BDP and 17-BMP can be further metabolized by cytochrome P450 3A enzymes (CYP3A4 and CYP3A5) to inactive products.[16][17] Understanding this metabolic pathway is essential for designing bioanalytical methods that can simultaneously quantify the parent drug and its key metabolites.

Caption: Decision guide for internal standard selection.

Conclusion and Recommendation

While deuterated internal standards can be successfully employed for the bioanalysis of Beclomethasone, as demonstrated by sensitive published methods, the evidence from fundamental principles of mass spectrometry strongly supports the superiority of C13-labeled internal standards.[7][8][10] The perfect co-elution and isotopic stability of C13-labeled standards minimize the risk of analytical errors, particularly in complex biological matrices where variable matrix effects are a concern.

For researchers and drug development professionals where data integrity is of the utmost importance, the investment in a C13-labeled internal standard for Beclomethasone analysis is a sound scientific decision. It provides a more robust and reliable analytical method, leading to higher quality data for critical pharmacokinetic, bioequivalence, and toxicokinetic studies. When a C13-labeled standard is not available or feasible, a deuterated standard can be used, but it requires rigorous validation to ensure that potential chromatographic shifts do not compromise data accuracy.

References

• 1. Highly Sensitive LC-MS/MS Method for Quantification of Beclomethasone in Human Plasma : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Beclomethasone Dipropionate | C28H37ClO7 | CID 21700 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Simultaneous quantification of beclomethasone dipropionate and its metabolite, beclomethasone 17-monopropionate in rat and human plasma and different rat tissues by liquid chromatography-positive electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Application of stable isotopes in the measurement of steroid hormones using the LC-MS / MS system - Mesbah Energy [irisotope.com]
• 7. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. biopharmaservices.com [biopharmaservices.com]
• 10. researchgate.net [researchgate.net]
• 11. waters.com [waters.com]
• 12. myadlm.org [myadlm.org]
• 13. Sensitive liquid chromatographic/tandem mass spectrometric method for the determination of beclomethasone dipropionate and its metabolites in equine plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. shimadzu.com [shimadzu.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Metabolism of beclomethasone dipropionate by cytochrome P450 3A enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of Beclomethasone 17-Propionate-d5: An Operational Guide

This guide provides essential safety and logistical information for the proper disposal of Beclomethasone 17-Propionate-d5. The procedures outlined are designed for researchers, scientists, and drug development professionals to ensure a safe and compliant laboratory environment. As a deuterated corticosteroid, Beclomethasone 17-Propionate-d5 should be handled with the same high degree of caution as its non-deuterated, biologically active counterpart.

Hazard Classification: While a specific Safety Data Sheet (SDS) for the deuterated compound may not always be readily available, related corticosteroids are classified as hazardous and are suspected of damaging fertility or the unborn child.[1] Isotopic labeling is unlikely to alter the toxicological profile of the molecule.[1] Therefore, a conservative approach, treating the compound as a potent pharmaceutical agent, is mandatory. Always consult the product-specific SDS and your institution's Environmental Health and Safety (EHS) guidelines before handling or disposal.[2]

Immediate Safety and Handling

Proper handling is the first step in safe disposal. Minimizing exposure requires a combination of engineering controls and appropriate personal protective equipment (PPE).

• Engineering Controls: All handling of Beclomethasone 17-Propionate-d5 powder should be conducted in a certified chemical fume hood or a powder containment hood to minimize inhalation risk.[1][3] The work area must be well-ventilated.[1][4]

• Personal Protective Equipment (PPE): A multi-layered approach to PPE is crucial to prevent dermal, ocular, and respiratory exposure.[1] Contaminated PPE is considered hazardous waste and must be disposed of accordingly.

PPE Category	Item	Specifications
Respiratory Protection	NIOSH-Approved Respirator	An N95 or higher-rated respirator is recommended for handling powders to prevent inhalation.[5][6]
Hand Protection	Powder-Free Nitrile Gloves	Double-gloving is recommended.[5][7] Gloves must be changed immediately if contaminated.[7]
Body Protection	Disposable Gown/Coverall	A low-permeability gown with a solid front, long sleeves, and tight-fitting cuffs is required to prevent skin contact.[1][8]
Eye Protection	Chemical Safety Goggles	Safety glasses with side shields or chemical splash goggles should be worn to protect against dust particles.[1]

Step-by-Step Disposal Protocol

Adherence to a systematic disposal procedure is critical for safety and regulatory compliance. Never dispose of Beclomethasone 17-Propionate-d5 or its containers in regular trash or down the drain.[9]

1. Waste Segregation:

• Designate a specific, clearly labeled hazardous waste container for Beclomethasone 17-Propionate-d5 waste.

• Do not mix this waste with other chemical waste streams, especially solvents, unless explicitly permitted by your institution's EHS office.[1][10] Segregate halogenated and non-halogenated solvent waste if applicable.[10]

2. Waste Containment:

• Solid Waste: This includes expired or unused powder, contaminated materials (e.g., weigh boats, spatulas), and all contaminated PPE.

  • Carefully place all solid waste into a primary, leak-proof, and sealable container.[1]
  • For empty stock containers, triple-rinse with a suitable solvent. The rinsate must be collected as hazardous waste.

• Liquid Waste: This includes solutions containing the compound and any solvent used for rinsing contaminated glassware.

  • Collect all liquid waste in a compatible, sealed, and leak-proof container.[10] Do not fill containers beyond 90% capacity to allow for expansion.[11]

3. Labeling:

• Clearly label the waste container with the words "Hazardous Waste."[8]

• The label must include the full chemical name: "Beclomethasone 17-Propionate-d5."[8]

• Note any other chemicals or solvents present in the container.[8]

• Include the date of accumulation and the name of the generating laboratory or researcher.[8]

4. Storage:

• Store the sealed and labeled waste container in a designated and secure Satellite Accumulation Area (SAA).[8]

• The storage area should be away from general laboratory traffic and clearly marked.[1]

5. Final Disposal:

• Once the container is full or ready for disposal, follow your institution's established procedures to request a pickup from the EHS department or a licensed hazardous waste contractor.[8]

• Maintain accurate records of all hazardous waste generated and disposed of.[8]

Spill Management

In the event of a spill, immediate and correct action is required to prevent exposure and contamination.

• Minor Spills (Powder):

  • Alert personnel in the immediate area.[9]

  • Wearing full PPE (including respirator), gently cover the spill with damp paper towels or use a water mister to prevent the powder from becoming airborne.[5][9]

  • Carefully wipe or sweep up the dampened material.[5][9] Avoid dry sweeping, which generates dust.[9]

  • Place all cleanup materials into the designated hazardous waste container.

  • Clean the spill area with an appropriate detergent and water, collecting the cleaning solution as hazardous waste.

• Major Spills:

  • Evacuate the area immediately.

  • Alert others and restrict access to the spill location.[1]

  • Contact your institution's EHS or emergency response team for cleanup.

  • Do not attempt to clean up a major spill without specialized training and equipment.

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Beclomethasone 17-Propionate-d5.

Caption: Workflow for the safe disposal of Beclomethasone 17-Propionate-d5.

References

• 1. benchchem.com [benchchem.com]
• 2. Beclomethasone-17-Propionate D5 | CAS NO: NA | In Stock [aquigenbio.com]
• 3. benchchem.com [benchchem.com]
• 4. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ashp.org [ashp.org]
• 8. benchchem.com [benchchem.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. rtong.people.ust.hk [rtong.people.ust.hk]
• 11. ethz.ch [ethz.ch]

Safeguarding Researchers: A Comprehensive Guide to Handling Beclomethasone 17-Propionate-d5

For Immediate Implementation: This document provides crucial safety and logistical protocols for the handling and disposal of Beclomethasone (B1667900) 17-Propionate-d5. Adherence to these guidelines is mandatory to ensure the safety of all laboratory personnel and to maintain a secure research environment.

Beclomethasone 17-Propionate-d5 is a stable isotope-labeled form of beclomethasone 17-propionate, a potent synthetic corticosteroid.[1] Due to its high potency, this compound requires stringent handling procedures to prevent occupational exposure.[2][3] The following protocols are designed to provide researchers, scientists, and drug development professionals with the necessary information for safe handling, storage, and disposal.

Personal Protective Equipment (PPE) Requirements

The selection of appropriate PPE is the final and most critical barrier against exposure.[4][5] The level of PPE required is contingent on the quantity of the compound being handled and the specific laboratory procedure.

Exposure Level	Required Personal Protective Equipment	Recommended For
Low	Double nitrile gloves, laboratory coat, safety glasses with side shields.[6]	Handling small quantities (e.g., <500 grams) in a well-ventilated area.
Moderate	Double nitrile gloves, disposable low-permeability coverall, safety goggles, and a particulate respirator.[6][7]	Handling quantities up to 1 kilogram or when there is a risk of aerosol generation.
High	Air-supplied full-body suit, double nitrile gloves, protective shoe covers, and head covering.[6]	Manufacturing operations or handling quantities over 1 kilogram.

Note: Always wash hands thoroughly after handling the compound, even when gloves are worn.[6] Contaminated gloves should be replaced immediately.

Safe Handling and Operational Plans

A proactive approach to safety is paramount when working with potent compounds. All personnel must be trained on these procedures before handling Beclomethasone 17-Propionate-d5.

Engineering Controls:

• Ventilation: All handling of this compound should occur in a well-ventilated area, preferably within a certified chemical fume hood or a containment system like a glove box.[7][8]

• Containment: For procedures with a high risk of aerosolization, use of a barrier isolator is recommended to provide primary containment.[3]

Standard Operating Procedures:

• Preparation: Before starting any work, ensure the designated handling area is clean and uncluttered. All necessary equipment, including PPE and spill kits, should be readily accessible.

• Weighing and Transfer: Conduct all weighing and transfer operations of the powder within a containment system to minimize dust generation. The open handling of the powder is strictly prohibited.

• Transportation: When moving the compound within the facility, it should be in a clearly labeled, sealed, and shatter-proof secondary container.[9]

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure.

Spill Size	Procedure
Minor Spill	1. Evacuate and restrict access to the area. 2. Wear appropriate PPE (respirator, gloves, protective clothing, and safety glasses).[6] 3. Use a dry clean-up method; avoid generating dust.[6] 4. Gently cover the spill with an absorbent material. 5. Collect the material using a HEPA-filtered vacuum cleaner or by carefully sweeping.[6] 6. Place the waste in a sealed, labeled container for disposal.
Major Spill	1. Evacuate the area immediately. 2. Alert emergency responders and provide them with the location and nature of the hazard.[6] 3. Only trained personnel with appropriate PPE should attempt to clean up the spill.

First Aid Measures:

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support and seek immediate medical attention.[7]

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water.[7]

• Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[7]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[7]

Disposal Plan

Proper disposal of Beclomethasone 17-Propionate-d5 and any contaminated materials is essential to prevent environmental contamination and accidental exposure.

Waste Segregation and Collection:

• All disposable PPE (gloves, coveralls, etc.) and materials that have come into contact with the compound must be considered hazardous waste.[9]

• Collect this waste in designated, clearly labeled, and sealed containers.[9]

Disposal Method:

• Preferred Method: Utilize a licensed hazardous waste disposal service. This is the safest and most compliant method for disposing of potent pharmaceutical compounds.

• Alternative Method (if a take-back program is unavailable):

  • Do not flush down the toilet or drain.[10]

  • Mix the compound with an undesirable substance such as used coffee grounds or cat litter.[11] This makes the drug less appealing to children and pets.[12]

  • Place the mixture in a sealed container, such as a plastic bag, to prevent leakage.[11]

  • Dispose of the sealed container in the household trash.[12]

  • Remove or scratch out all personal information from the original container before recycling or discarding it.[12]

All disposal practices must comply with local, state, and federal regulations.[7]

Procedural Workflow Diagrams

To further clarify the operational and disposal plans, the following diagrams illustrate the step-by-step procedures.

Caption: Safe Handling and Decontamination Workflow.

Caption: Spill Response and Cleanup Procedure.

References

• 1. mdpi.com [mdpi.com]
• 2. aenova-group.com [aenova-group.com]
• 3. Best Practices For Handling Potent APIs [outsourcedpharma.com]
• 4. Personal Protective Equipment (PPE): Protect the Worker with PPE [cdc.gov]
• 5. zbt.org [zbt.org]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. Beclomethasone-17-Propionate D5 | CAS NO: NA | In Stock [aquigenbio.com]
• 9. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. webprop.communityhospice.com [webprop.communityhospice.com]
• 11. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]
• 12. fda.gov [fda.gov]